CC-90003: Mechanism of Action, Efficacy, and Toxicological Profiling of a Covalent ERK1/2 Inhibitor in MAPK-Driven Malignancies
Executive Summary: The Strategic Imperative of Terminal Node Inhibition The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a fundamental regulator of cellular proliferation, differentiation, and survival[1]...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Strategic Imperative of Terminal Node Inhibition
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a fundamental regulator of cellular proliferation, differentiation, and survival[1]. In tumors driven by KRAS mutations—which account for over 30% of all human cancers—traditional upstream inhibition of MEK1/2 or RAF kinases frequently fails[2]. This failure is driven by rapid feedback loop reactivation and alternative pathway routing, which restore signaling flux.
To circumvent this resistance, targeting the terminal node of the pathway, Extracellular Signal-Regulated Kinase 1 and 2 (ERK1/2), presents a strategic pharmacological advantage. CC-90003 was developed as an orally available, highly selective, covalent inhibitor of ERK1/2[1]. By irreversibly binding to ERK, CC-90003 effectively locks the kinase in an inactive state, preventing the phosphorylation of downstream effectors and inducing apoptosis in notoriously recalcitrant KRAS-mutant models[2].
Molecular Mechanism of Action (MoA)
Unlike traditional ATP-competitive inhibitors that bind reversibly, CC-90003 utilizes a covalent binding mechanism. In biochemical, cellular, and mass spectrometry assays, CC-90003 demonstrated an exceptional ability to irreversibly inhibit the kinase activities of ERK1 and ERK2 with IC50 values in the 10 to 20 nmol/L range[3].
The Causality of Covalent Occupancy:
In high-flux signaling environments (such as KRAS G13D mutations), reversible inhibitors are often outcompeted by high intracellular ATP concentrations or displaced by rapid conformational dynamics. CC-90003’s covalent bond ensures that even if upstream signaling (e.g., MEK hyperactivation) attempts to push flux through the pathway, the physical ERK1/2 enzymes are permanently disabled[4]. This prevents the activation of downstream targets like RSK1, leading to a complete collapse of the tumor cell's survival programming[5].
Diagram 1: MAPK signaling cascade illustrating the terminal node intervention by CC-90003.
Comparative Efficacy in Resistant Models
The true value of CC-90003 is observed in its comparative efficacy against reversible ERK inhibitors. In the KRAS G13D-mutant colorectal cancer cell line HCT-116, CC-90003 was benchmarked against reversible ERK inhibitors GDC-0994 and Vertex 11e[6].
While all three compounds successfully engaged the target, only CC-90003 induced outright cell death (apoptosis) at concentrations starting at 1 µmol/L. The reversible inhibitors merely suppressed proliferation (cytostatic effect)[6]. Furthermore, in patient-derived xenograft (PDX) models of lung cancer, the combination of CC-90003 with docetaxel achieved full tumor regression and prevented regrowth after treatment cessation[2].
Quantitative Efficacy Comparison in HCT-116 (KRAS G13D) Cells
Inhibitor
Target
Binding Mode
IC50 (ERK1/2)
Phenotypic Outcome (at ≥ 1 µmol/L)
CC-90003
ERK1/2
Covalent / Irreversible
10 - 20 nM
Induces cell death (Apoptotic)
GDC-0994
ERK1/2
Reversible
~10 nM
Decreases cell growth (Cytostatic)
Vertex 11e
ERK1/2
Reversible
~10 nM
Decreases cell growth (Cytostatic)
Data synthesized from preclinical benchmarking studies[3],[6].
Self-Validating Experimental Protocols
To rigorously evaluate the efficacy and safety profile of CC-90003, researchers must employ self-validating experimental systems. Below are the optimized protocols for assessing target engagement and neurotoxicity.
Protocol A: Kinase Occupancy and Phospho-Signaling Analysis (Western Blot)
This protocol validates the downstream suppression of the MAPK pathway by measuring the phosphorylation status of ERK and its direct substrate, RSK1[6].
Causality of Reagents: We utilize RIPA buffer supplemented with broad-spectrum protease and phosphatase inhibitors. Because phosphorylation is highly transient, failing to inhibit endogenous phosphatases during lysis will result in false-negative target engagement data.
Cell Treatment: Seed HCT-116 cells and treat with CC-90003 (0.1 µM to 10 µM) for 2 to 24 hours.
Lysis: Wash cells rapidly with ice-cold PBS to halt metabolic processes. Lyse in RIPA buffer (supplemented with NaF and Na3VO4 to preserve phospho-epitopes)[6].
Quantification: Centrifuge at 14,000 x g for 15 mins at 4°C. Quantify supernatant protein using a BCA assay to ensure equal loading.
Electrophoresis: Denature samples in Laemmli buffer at 95°C for 5 mins. Resolve 20 µg of protein via SDS-PAGE and transfer to a PVDF membrane[6].
Immunoblotting: Probe with primary antibodies against total ERK, p-ERK (Thr202/Tyr204), total RSK1, and p-RSK1. A reduction in p-RSK1 confirms that CC-90003 has successfully blocked ERK's kinase activity[5].
Protocol B: Neurotoxicity Screening via Multi-Electrode Array (MEA)
Despite its preclinical oncology success, CC-90003's clinical development was halted in Phase Ia due to Chemotherapy-Induced Peripheral Neuropathy (CIPN)[7].
Causality of the Model: Standard rodent models failed to exhibit signs of neuropathy upon daily dosing with CC-90003, proving that in vivo murine models poorly predict human CIPN[7]. Therefore, a phenotypic in vitro assay using human induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) on a Multi-Electrode Array (MEA) is required for accurate toxicological profiling[7].
Cell Culture: Differentiate hiPSCs into peripheral neurons and culture them directly onto MEA plates coated with poly-D-lysine and laminin.
Baseline Recording: Record spontaneous extracellular action potentials for 30 minutes to establish baseline electrophysiological network activity.
Compound Administration: Dose the hiPSC-PNs with CC-90003 at clinically relevant concentrations (e.g., 10 nM to 1 µM).
Data Acquisition: Monitor changes in mean firing rate, burst frequency, and network synchrony over 48 hours. CC-90003 significantly disrupts neuronal electrophysiology, validating the clinical neurotoxicity observed[7].
Diagram 2: Parallel experimental workflow for evaluating CC-90003 efficacy and neurotoxicity.
Clinical Translation and Future Perspectives
The trajectory of CC-90003 serves as a critical case study in drug development. While the compound definitively proved that covalent inhibition of ERK1/2 can overcome KRAS-mediated resistance and induce tumor regression[2], its off-target and on-target toxicities in peripheral neural networks proved dose-limiting[7].
Biochemical data suggests that the disruption of neuronal electrophysiology was driven by a combination of on-target ERK inhibition in peripheral nerves, alongside off-target kinase and translocator protein inhibition[7]. For future drug development professionals, the CC-90003 paradigm dictates that next-generation MAPK inhibitors must be rigorously screened using hiPSC-PN MEA assays early in the preclinical pipeline to mitigate CIPN risk before human trials commence.
References
Definition of ERK inhibitor CC-90003 - NCI Drug Dictionary. National Cancer Institute.[Link]
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. PubMed (AACR).[Link]
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy. ResearchGate.[Link]
Structural and Mechanistic Analysis of CC-90003: A Covalent ERK1/2 Inhibitor
Executive Summary The Mitogen-Activated Protein Kinase (MAPK) pathway is a highly conserved signaling cascade that governs cellular proliferation, differentiation, and survival. While upstream inhibitors targeting BRAF a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The Mitogen-Activated Protein Kinase (MAPK) pathway is a highly conserved signaling cascade that governs cellular proliferation, differentiation, and survival. While upstream inhibitors targeting BRAF and MEK have transformed the oncological landscape, rapid acquired resistance—particularly in KRAS-mutant malignancies—remains a critical bottleneck[1].
2 emerged as a next-generation therapeutic countermeasure: a potent, highly selective, and irreversible targeted covalent inhibitor (TCI) of extracellular signal-regulated kinases 1 and 2 (ERK1/2)[3][2]. By directly anchoring to the terminal kinase of the MAPK cascade, CC-90003 bypasses upstream resistance mechanisms, offering profound pharmacodynamic durability[4]. This technical whitepaper dissects the molecular architecture, mechanistic pathways, preclinical efficacy, and self-validating laboratory protocols essential for evaluating CC-90003.
The structural ingenuity of CC-90003 lies in its precise combination of a high-affinity recognition scaffold and an electrophilic warhead.
The molecule features a central pyrimidine ring substituted with a trifluoromethyl group, flanked by two critical amino substituents: a 2-methoxy-5-methylpyridin-4-yl group and a 5-methylphenyl group[5]. Crucially, the 5-methylphenyl ring is functionalized with an acrylamide moiety (prop-2-enamide)[5]. This acrylamide acts as a Michael acceptor, facilitating a permanent covalent bond with a specific nucleophilic cysteine residue within the ATP-binding pocket of ERK1/2[3].
This irreversible binding mechanism ensures that target inhibition is maintained long after the free drug has been cleared from pharmacokinetic circulation, requiring the tumor cell to synthesize de novo ERK protein to restore signaling[3].
Table 1: Physicochemical & Pharmacological Properties of CC-90003
In KRAS-mutant tumors, hyperactive upstream signaling continuously phosphorylates MEK, which in turn phosphorylates ERK1/2 at specific threonine and tyrosine residues[1]. Activated ERK translocates to the nucleus to activate over 100 substrate proteins driving oncogenesis[3].
Because CC-90003 covalently occupies the active site of ERK1/2, it physically blocks the kinase from transferring phosphate groups to its downstream nuclear targets, effectively severing the signaling pathway regardless of upstream KRAS or BRAF mutational status[1].
Fig 1. MAPK signaling cascade and targeted covalent inhibition of ERK1/2 by CC-90003.
Preclinical Efficacy & Resistance Evasion
Evaluating CC-90003 in preclinical patient-derived xenograft (PDX) models has revealed significant advantages over reversible ATP-competitive inhibitors. In the KRAS G13D-mutant colorectal cancer cell line HCT-116, CC-90003 not only suppressed proliferation but actively induced cell death starting at 1 µmol/L[4]. This contrasts sharply with reversible inhibitors like GDC-0994 and Vertex 11e, which primarily exert cytostatic rather than cytotoxic effects in these aggressive models[4].
Table 2: Comparative Efficacy in KRAS G13D-Mutant Models (HCT-116)
Despite profound preclinical efficacy, the clinical translation of CC-90003 highlights the complexities of targeting fundamental kinase networks. During its Phase Ia clinical trial for relapsed/refractory BRAF or RAS-mutant tumors, the development of CC-90003 was discontinued due to the emergence of chemotherapy-induced peripheral neuropathy (CIPN) and neurotoxicity[7].
Subsequent in vitro multielectrode array (MEA) assays utilizing human-induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) demonstrated that CC-90003 disrupted neuronal electrophysiology[7]. Mechanistic investigations suggest this toxicity arose from a combination of on-target ERK inhibition in neural tissues, alongside off-target interactions with secondary kinases and translocator proteins[7]. This underscores the critical need for highly specific localized delivery or refined structural analogs when designing future covalent ERK inhibitors.
Self-Validating Experimental Protocols
To ensure robust, reproducible data when evaluating ERK1/2 inhibitors, experimental workflows must be designed with built-in causality and self-validation. Below is the optimized protocol for assessing CC-90003 target engagement via Phospho-ERK analysis.
Protocol: Western Blotting for Phospho-ERK (p-ERK) Analysis
This protocol quantifies the functional inhibition of the MAPK pathway by measuring the phosphorylation status of ERK1/2[4].
Step 1: Cell Culture & Inhibitor Treatment
Action: Plate KRAS-mutant cells (e.g., HCT-116) and treat with a concentration gradient of CC-90003 (0.1 nM to 10 µM) for 4 hours.
Causality: A 4-hour window is optimal for covalent inhibitors to achieve maximum target occupancy before secondary compensatory feedback loops (e.g., RTK upregulation) confound the signaling data.
Step 2: Cell Lysis (Critical Step)
Action: Wash cells with ice-cold PBS. Lyse immediately in RIPA buffer supplemented heavily with both protease inhibitors and phosphatase inhibitors (e.g., Sodium Orthovanadate, NaF)[4].
Causality: ERK activation is measured by its transient phosphorylation state. Without immediate and aggressive phosphatase inhibition during lysis, endogenous phosphatases will rapidly dephosphorylate ERK, yielding false-negative efficacy data.
Step 3: Protein Quantification
Action: Determine protein concentration using a BCA assay[4].
Causality: RIPA buffer contains detergents (SDS, Triton X-100) that interfere with the standard Bradford reagent. The BCA assay is detergent-compatible, ensuring accurate normalization of protein loading.
Step 4: SDS-PAGE & Electrophoretic Transfer
Action: Denature samples in Laemmli buffer, separate via polyacrylamide gel, and transfer to a PVDF membrane using a wet transfer system at 4°C[4].
Causality: Low molecular weight proteins like ERK (42/44 kDa) can easily "blow through" the membrane during high-voltage semi-dry transfers. Wet transfer at 4°C prevents heat-induced protein degradation and ensures quantitative retention.
Step 5: Immunodetection
Action: Probe with primary antibodies against p-ERK1/2 (Thr202/Tyr204) and total ERK1/2 as a loading control.
Fig 2. Self-validating experimental workflow for Phospho-ERK1/2 quantification.
References
Taylor & Francis. "Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation."
URL: [Link]
PubMed / AACR. "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance."
URL: [Link]
NIH. "Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy."
URL:[Link]
CC-90003 Binding Affinity to the ERK Kinase Domain: A Mechanistic and Methodological Guide
Executive Summary The mitogen-activated protein kinase (MAPK) signaling cascade is a critical driver of cellular proliferation, survival, and differentiation[1][2]. While targeting upstream nodes like BRAF and MEK has yi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The mitogen-activated protein kinase (MAPK) signaling cascade is a critical driver of cellular proliferation, survival, and differentiation[1][2]. While targeting upstream nodes like BRAF and MEK has yielded clinical successes, tumors harboring KRAS mutations—which account for over 30% of all human cancers—frequently exhibit primary or acquired resistance to these therapies[3][4]. Extracellular signal-regulated kinases 1 and 2 (ERK1/2) serve as the terminal kinases in this cascade, making them highly attractive therapeutic targets[3][5].
CC-90003 is a potent, orally available, and highly selective covalent inhibitor of ERK1/2[1][3]. Unlike traditional ATP-competitive reversible inhibitors, CC-90003 forms an irreversible covalent bond with a specific cysteine residue within the ATP-binding pocket of the ERK kinase domain[4][6]. This whitepaper provides an in-depth technical analysis of CC-90003’s binding affinity, structural mechanics, and the self-validating experimental protocols used to characterize its interaction with ERK1/2.
Mechanistic Overview: Covalent Targeting of ERK1/2
The Structural Basis of Covalent Inhibition
Developing selective kinase inhibitors is notoriously challenging due to the highly conserved nature of the ATP-binding cleft across the human kinome. CC-90003 overcomes this limitation through targeted covalent inhibition (TCI)[7].
The structural design of CC-90003 capitalizes on the presence of a uniquely positioned, non-catalytic cysteine residue located in the activation loop (A-loop) of the ERK ATP-binding site[4][6]. Specifically, CC-90003 targets Cys183 in ERK1 and Cys164 in ERK2 [4][6]. By initially binding reversibly to the ATP pocket (driven by non-covalent affinity), the inhibitor positions its electrophilic warhead in precise proximity to the nucleophilic sulfhydryl group of the targeted cysteine. This proximity drives a rapid Michael addition reaction, resulting in a permanent covalent adduct[8][9].
This irreversible mechanism is highly advantageous in KRAS-mutant cancers. Hyperactive KRAS signaling leads to massive intracellular ATP accumulation and high target occupancy requirements. A covalent bond ensures that once ERK1/2 is inhibited, it remains permanently inactive regardless of fluctuating intracellular ATP concentrations, requiring the cell to synthesize de novo ERK proteins to restore signaling[7][8].
MAPK/ERK signaling cascade highlighting CC-90003 irreversible blockade at ERK1/2.
Binding Affinity and Kinase Selectivity Profiling
CC-90003 demonstrates exceptional potency and selectivity. In comprehensive biochemical and mass spectrometry assays evaluating up to 347 kinases, CC-90003 strongly inhibited the kinase activities of ERK1 and ERK2 with half-maximal inhibitory concentrations (IC50) in the 10 to 20 nmol/L (nM) range [6][10].
The causality behind this high selectivity lies in the rarity of the targeted cysteine within the kinome. Because most other kinases lack a homologous cysteine at this specific spatial coordinate within the A-loop, CC-90003 cannot form a covalent bond with them, leading to rapid dissociation and minimal off-target inhibition[6][7].
Quantitative Data Summary
Table 1: CC-90003 Pharmacological and Binding Profile [4][6][9][10]
Parameter
Value / Result
Experimental Context
Primary Targets
ERK1, ERK2
Terminal kinases of the MAPK pathway
Covalent Target Residues
Cys183 (ERK1), Cys164 (ERK2)
Located in the A-loop of the ATP binding site
Biochemical IC50
10 – 20 nM
In vitro kinase activity assay
Selectivity Panel
347 Kinases Evaluated
KiNativ kinase panel profiling (ActivX)
Off-Target Inhibition
MKK4, MKK6, FAK
>80% inhibition observed only at high concentrations (1 μmol/L)
In Vivo Efficacy
Tumor Growth Inhibition
Effective in KRAS-mutant PDX models (e.g., Colorectal, Lung)
To definitively prove that an inhibitor acts via a covalent mechanism, researchers cannot rely solely on standard enzymatic IC50 shifts. Instead, intact protein mass spectrometry must be utilized to detect the exact mass shift corresponding to the molecular weight of the inhibitor covalently bound to the kinase[4][11].
Below is the self-validating protocol utilized to confirm the covalent binding of CC-90003 to ERK1/2, utilizing Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry equipped with a high-mass detection system (CovalX HM2)[4][11].
Protocol: Intact Protein Mass Spectrometry for Covalent Adduct Detection
Rationale: Standard mass spectrometers often suffer from diminished sensitivity when analyzing intact proteins (molecular weight >40 kDa). The CovalX HM2 system is specifically engineered to detect high-mass macromolecules with high resolution, ensuring that the subtle mass shift caused by the addition of CC-90003 (MW: 458.4 Da) to the ~42-44 kDa ERK proteins is accurately quantified[4].
Step-by-Step Methodology:
Protein Preparation & Incubation:
Action: Incubate purified recombinant ERK1 and ERK2 proteins (e.g., 1 μM) with a molar excess of CC-90003 (e.g., 10 μM) in a physiological kinase buffer (pH 7.4).
Causality: A 10-fold molar excess ensures that the reaction is driven to completion. The incubation is carried out for 1 hour at room temperature to allow sufficient time for the two-step binding process (reversible docking followed by covalent bond formation) to occur[4].
Quenching and Acidification:
Action: Dilute the incubated samples with 10 μL of 0.2% Trifluoroacetic acid (TFA)[4].
Causality: TFA lowers the pH, denaturing the protein to halt any further enzymatic activity or non-specific binding, while simultaneously preparing the sample for optimal ionization in positive ion mode during MALDI analysis.
Desalting via C4 Resin:
Action: Pass the acidified sample through micro-pipette tips containing 0.6 μL of fixed C4 alkyl chain resin[4].
Causality: Salts from the kinase buffer will severely suppress the ionization of the protein in the mass spectrometer. C4 resin is chosen over C18 because its shorter hydrophobic chains are ideal for capturing large intact proteins without irreversible binding, allowing for efficient elution.
Matrix Application:
Action: Spot the desalted sample onto a MALDI target plate and overlay it with Sinapic acid matrix[4].
Causality: Sinapic acid is the matrix of choice for large, intact proteins. It crystallizes uniformly and absorbs the laser energy efficiently, transferring protons to the ERK-inhibitor complex without causing fragmentation.
MALDI-TOF HM2 Detection:
Action: Analyze the spots using a MALDI-TOF mass spectrometer modified with a CovalX HM2 detection system. Set parameters to: HV1 = 2.7 kV, HV2 = 20 kV, 20 ns bin size, and 6000 units of constant laser intensity[4].
Causality: These specific high-voltage (HV) settings are calibrated to accelerate large ions efficiently toward the detector. The resulting mass spectrum will reveal a distinct peak shift of +458.4 Da (the exact mass of CC-90003) compared to the apo-ERK control, definitively proving 1:1 covalent stoichiometry[4].
Step-by-step mass spectrometry workflow for validating CC-90003 covalent binding to ERK1/2.
Preclinical Implications and Resistance Mechanisms
The translation of CC-90003's high binding affinity into preclinical efficacy has been robustly demonstrated. In patient-derived xenograft (PDX) models of KRAS-mutant colorectal and lung cancers, CC-90003 effectively inhibited tumor growth[3][10].
A critical aspect of CC-90003's development is its ability to overcome feedback loops that typically plague reversible MEK/ERK inhibitors. When the MAPK pathway is inhibited, cells often upregulate upstream receptor tyrosine kinases (RTKs) to reactivate the pathway[12]. Because CC-90003 permanently disables the existing pool of ERK1/2 proteins, the cell cannot rapidly reactivate the cascade through simple phosphorylation events; it is forced to rely on slower transcriptional and translational processes to generate new ERK proteins[3][6].
Furthermore, combining CC-90003 with standard chemotherapeutics like docetaxel has achieved full tumor regression in lung cancer PDX models, corresponding to the downregulation of stemness gene networks and preventing tumor regrowth after treatment cessation[3][4].
References
Definition of ERK inhibitor CC-90003 - NCI Drug Dictionary
National Cancer Institute
URL:[Link]
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance
Molecular Cancer Research (AACR Journals), Aronchik et al., 2019
URL:[Link]
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance (Application Note)
CovalX
URL:[Link]
Targeting RAS-mutant cancers: is ERK the key?
National Institutes of Health (PMC)
URL:[Link]
Discovery of Cysteine-targeting Covalent Protein Kinase Inhibitors
ACS Publications
URL:[Link]
Targeting Extracellular Signal-Regulated Protein Kinase 1/2 (ERK1/2) in Cancer: An Update on Pharmacological Small-Molecule Inhibitors
ACS Publications
URL:[Link]
role of CC-90003 in overcoming MEK inhibitor resistance
Overcoming MEK Inhibitor Resistance: The Mechanistic Role and Application of the Covalent ERK1/2 Inhibitor CC-90003 The Architecture of MEK Inhibitor Resistance The Mitogen-Activated Protein Kinase (MAPK) signaling casca...
Author: BenchChem Technical Support Team. Date: March 2026
Overcoming MEK Inhibitor Resistance: The Mechanistic Role and Application of the Covalent ERK1/2 Inhibitor CC-90003
The Architecture of MEK Inhibitor Resistance
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade (RAS-RAF-MEK-ERK) is a fundamental regulator of cellular proliferation and survival. While MEK inhibitors (e.g., trametinib, cobimetinib) have revolutionized the treatment paradigm for BRAF-mutant malignancies, their long-term efficacy—particularly in KRAS-mutant tumors—is severely limited by adaptive resistance[1].
The primary causality of this resistance is the loss of ERK-mediated negative feedback. When MEK is pharmacologically inhibited, upstream receptor tyrosine kinases (RTKs) are rapidly upregulated, leading to the accumulation of RAS-GTP. This accumulation promotes CRAF dimerization and the paradoxical reactivation of MEK, or direct bypass signaling, which ultimately restores ERK phosphorylation and drives tumor survival[1].
Mechanistic Rationale: Why Target ERK1/2?
Because ERK1 and ERK2 serve as the terminal kinases in the MAPK signaling node, their direct inhibition effectively bypasses upstream resistance mechanisms. Even if CRAF or MEK are hyperactivated due to feedback loops, a potent ERK inhibitor blocks the final enzymatic step required for the transcription of proliferative genes. CC-90003 was engineered specifically to exploit this signaling bottleneck, offering a therapeutic intervention point that is agnostic to upstream RTK or RAF/MEK mutations[2].
MAPK signaling cascade illustrating MEK inhibitor resistance and terminal blockade by CC-90003.
CC-90003: Pharmacodynamics and Covalent Target Engagement
Unlike traditional ATP-competitive inhibitors, which can be outcompeted by high intracellular ATP concentrations in highly driven tumors, CC-90003 is an irreversible, covalent inhibitor. It specifically targets a cysteine residue located in the A-loop of the ATP-binding site—Cys183 in ERK1 and Cys164 in ERK2[3]. This covalent mechanism ensures that once the kinase is bound, it is permanently inactivated. By permanently shutting down the transcriptional output, CC-90003 shifts the phenotypic response from mere cytostasis to robust cytotoxicity.
Quantitative Profiling of CC-90003
CC-90003 demonstrates profound selectivity and potency. In a comprehensive 258-kinase biochemical assay, it strongly inhibited ERK1 and ERK2 with IC50 values in the 10 to 20 nmol/L range[4]. When compared head-to-head with reversible ERK inhibitors like GDC-0994 and Vertex 11e in the highly resistant KRAS G13D-mutant colorectal cancer cell line HCT-116, CC-90003 was uniquely capable of inducing actual cell death[5].
Table 1: Comparative Efficacy of ERK Inhibitors in KRAS G13D-Mutant HCT-116 Cells
Inhibitor
Target
Binding Mechanism
Phenotypic Outcome in HCT-116
CC-90003
ERK1/2
Covalent / Irreversible
Induces cell death starting at 1 µmol/L
GDC-0994
ERK1/2
ATP-Competitive / Reversible
Decreases cell growth (Cytostatic)
Vertex 11e
ERK1/2
ATP-Competitive / Reversible
Decreases cell growth (Cytostatic)
Table 2: Kinase Selectivity Profile of CC-90003 (258-Kinase Panel)
Inhibition Level
Number of Kinases
Percentage of Panel
<50% Inhibition (Minimal/None)
213
~82.6%
50% - 80% Inhibition (Moderate)
28
~10.8%
>80% Inhibition (Strong)
17
~6.6%
Self-Validating Experimental Protocols
Protocol 1: Covalent Occupancy Validation via Intact Mass Spectrometry
To definitively prove that CC-90003 overcomes resistance via irreversible target engagement, a high-mass Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry assay is utilized. The causality behind this choice is fundamental: covalent binding adds the exact molecular weight of the inhibitor to the intact protein, creating a measurable mass shift that cannot be washed away during sample preparation.
Step-by-step mass spectrometry workflow for validating CC-90003 covalent target occupancy.
Step-by-Step Methodology:
Incubation: Incubate purified ERK1 and ERK2 proteins for 1 hour at room temperature with a molar excess of CC-90003. Self-Validation: Run a parallel vehicle (DMSO) control to establish the baseline mass of the uninhibited kinases.
Quenching and Dilution: Dilute the samples with 10 µL of 0.2% Trifluoroacetic acid (TFA). This halts the reaction and prepares the sample for ionization.
Desalting: Pass the samples through micro-pipette tips containing 0.6 µL of C4 resin. Causality: Salts and buffers suppress ionization in MS; C4 resin selectively binds the large hydrophobic kinase while salts are washed away.
Spotting: Elute the desalted protein directly onto a MALDI target plate using Sinapic acid as the desorption matrix. Sinapic acid is chosen specifically for its ability to crystallize and ionize large intact proteins.
Detection: Analyze using a MALDI-TOF mass spectrometer equipped with a CovalX HM2 detection system (Settings: HV1 – 2.7 kV, HV2 – 20 kV)[3]. The mass shift corresponding to the addition of CC-90003 confirms covalent occupancy at the A-loop cysteine.
To link biochemical occupancy to phenotypic outcomes, a luminescence-based viability assay is paired with Western blotting.
Step-by-Step Methodology:
Cell Seeding: Plate HCT-116 cells in 96-well plates and allow 24 hours for adherence.
Treatment: Treat cells with a dose-response gradient of CC-90003 (0.1 nM to 10 µM). Self-Validation: Include a known MEK inhibitor (e.g., trametinib) as a positive control for resistance, and DMSO as a negative control.
Lysis and Luminescence (Viability): After 72 hours, add 100 µL of ATP-dependent luminescent reagent (e.g., CellTiter-Glo). Mix on an orbital shaker for 2 minutes to induce lysis, then incubate for 10 minutes. Causality: Luminescence is directly proportional to ATP levels, which strictly correlates with the number of metabolically active cells. Normalize data to the DMSO control to calculate the GI50[5].
Phosphorylation Status (Western Blot): In a parallel 6-well plate setup, lyse cells post-treatment and probe for total ERK and phosphorylated ERK (p-ERK). Self-Validation: Total ERK serves as a loading control to ensure that reductions in p-ERK are due to kinase inhibition, not protein degradation.
Translational Outlook and Combinatorial Efficacy
While monotherapy with ERK inhibitors is potent, the future of overcoming MEK resistance lies in rational combinations. In patient-derived xenograft (PDX) models of KRAS-mutant lung cancer, the combination of CC-90003 with docetaxel achieved complete tumor regression and prevented regrowth after treatment cessation[6]. This synergistic effect was correlated with the suppression of a stemness gene network, indicating that profound ERK inhibition can reprogram tumor stem cells and eradicate minimal residual disease.
Decoding the Pharmacokinetics and Pharmacodynamics of CC-90003: A Technical Whitepaper on Covalent ERK1/2 Inhibition
Executive Summary & Therapeutic Rationale The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a highly validated therapeutic target, particularly in malignancies driven by KRAS and BRAF mutations. While upst...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Therapeutic Rationale
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a highly validated therapeutic target, particularly in malignancies driven by KRAS and BRAF mutations. While upstream RAF and MEK inhibitors have achieved clinical success, rapid acquired resistance via pathway reactivation remains a critical bottleneck. CC-90003 was developed as a first-in-class, orally bioavailable, covalent irreversible inhibitor of Extracellular Signal-Regulated Kinases 1 and 2 (ERK1/2)[1].
By targeting the terminal node of the MAPK pathway, CC-90003 was designed to be immune to upstream resistance mechanisms. Despite demonstrating potent preclinical efficacy, the clinical development of CC-90003 (Phase 1a trial NCT02313012) was ultimately discontinued[2]. This whitepaper dissects the complex pharmacokinetics (PK) and pharmacodynamics (PD) profile of CC-90003, elucidating the mechanistic causality behind its dose-limiting neurotoxicity and the biological thresholds required for effective covalent kinase inhibition[3].
Mechanism of Action: Covalent Target Engagement
Unlike traditional ATP-competitive (reversible) inhibitors, CC-90003 achieves its potency by forming a permanent covalent bond with a specific cysteine residue (DFG-1 cysteine) located within the ATP-binding pocket of ERK1/2[4].
The Causality of Covalent Inhibition:
The rationale for a covalent mechanism is two-fold. First, it theoretically provides an infinite drug-target residence time, meaning the pharmacodynamic effect is dictated by the de novo synthesis rate of the ERK protein rather than the systemic clearance of the drug[3]. Second, targeting a poorly conserved cysteine residue enhances kinome selectivity, minimizing off-target toxicity.
The Phase 1a dose-escalation study evaluated oral CC-90003 administered on a 21/28-day cycle[5]. The PK profile proved to be a significant hurdle for clinical viability.
Quantitative PK/PD Summary
Parameter Category
Clinical Observation / Value
Mechanistic Implication
Exposure (AUC & Cmax)
Highly variable between patients; dose-proportional increases observed overall[5].
Unpredictable therapeutic window; difficult to establish a universal Maximum Tolerated Dose (MTD).
Drug Accumulation
Significant accumulation observed after multiple daily doses[5].
Prolonged systemic exposure contributed to delayed-onset, dose-limiting toxicities.
Target Occupancy (PD)
≥
80% reduction in free ERK at doses
≥
80 mg/day by Cycle 1 Day 8[5].
Failed to achieve the >95% occupancy required to completely halt compensatory MAPK signaling.
Off-Target Kinase Profile
Significant inhibition (>80% at 1
μ
mol/L) of KDR, FLT3, and PDGFR
α
[5].
Exacerbated the neurotoxicity profile, synergizing with on-target ERK inhibition in peripheral neurons.
Pharmacodynamics (PD) & The Resistance Threshold
Because CC-90003 is a covalent inhibitor, traditional plasma PK does not accurately reflect its biological activity. Instead, target occupancy (the percentage of ERK molecules covalently bound by the drug) is the definitive PD biomarker[5].
The "Free ERK" Paradox
Clinical data indicated that at doses
≥
80 mg/day, CC-90003 reduced free (unbound) ERK levels by
≥
80%[5]. Intuitively, an 80% target blockade should induce tumor regression. However, objective clinical responses were absent[5].
The Causality: The MAPK pathway operates with immense non-linear signal amplification and robust negative feedback loops. When CC-90003 blocks 80% of ERK, the downstream negative feedback (which normally suppresses RTK and RAF activity) is relieved. This causes a massive influx of upstream signaling. The remaining 10-20% of uninhibited "Free ERK" is hyper-activated by this influx, easily reaching the threshold required to maintain cell survival and proliferation[5]. Furthermore, parallel networks like the JNK-Jun and MSK pathways become aberrantly activated, bypassing ERK entirely[5].
To accurately measure this PD disconnect, a highly specific occupancy assay is required. This protocol is self-validating because it exclusively measures the unbound fraction of the kinase.
Sample Preparation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from patient whole blood. Lyse cells using a non-denaturing lysis buffer supplemented with protease and phosphatase inhibitors to preserve the native conformation of ERK.
Selective Capture: Transfer lysates to microtiter plates pre-coated with a proprietary capture antibody directed against the specific ATP-binding pocket of ERK1/2. Critical Logic: ERK molecules that are covalently bound to CC-90003 are sterically hindered and cannot bind to this capture antibody. Only "Free ERK" is captured.
Washing & Detection: Wash plates 3x with PBST to remove non-specifically bound proteins. Add a detection antibody targeting a distal, conserved epitope on ERK1/2, conjugated to Horseradish Peroxidase (HRP).
Quantification: Add TMB substrate, halt the reaction with
H2SO4
, and measure absorbance at 450 nm.
Data Normalization: Normalize the free ERK signal against total protein concentration (via BCA assay) and compare it to the patient's pre-dose baseline sample to calculate the exact percentage of target engagement[5].
Caption: Step-by-step workflow of the ELISA-based Free ERK Occupancy Assay.
The Toxicity Barrier: Chemotherapy-Induced Peripheral Neuropathy (CIPN)
The clinical development of CC-90003 was officially halted due to unacceptable Grade 1-3 neurotoxicity (manifesting at 80-160 mg/day)[5]. This toxicity was identified as Chemotherapy-Induced Peripheral Neuropathy (CIPN)[6].
Translating preclinical neuropathy findings to humans is notoriously difficult; mice dosed daily with CC-90003 exhibited zero signs of neuropathy, proving that rodent models are poor predictors of human CIPN[6]. To elucidate the mechanism, researchers developed a phenotypic in vitro assay using human induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs)[6].
Protocol 2: hiPSC-PN Multielectrode Array (MEA) Assay for CIPN Risk
This protocol provides a functional, electrophysiological readout of neurotoxicity, serving as a self-validating system for screening kinase inhibitors.
Cell Seeding & Maturation: Coat high-throughput MEA plates (e.g., Axion BioSystems) with poly-D-lysine and laminin. Seed hiPSC-PNs at a density of 50,000 cells/well. Culture for 28 days in maturation medium to allow the development of robust neurite networks and spontaneous action potentials.
Baseline Electrophysiology: Record spontaneous extracellular action potentials (spikes) and network bursts for 30 minutes to establish a well-specific baseline.
Compound Application: Apply CC-90003 at varying concentrations (0.1
μ
M to 10
μ
M). Include vehicle (DMSO) and positive controls (e.g., cisplatin, colchicine)[6].
Data Acquisition: Record electrophysiological activity at 1, 4, and 24 hours post-dose.
Phenotypic Analysis: Analyze the mean firing rate (Hz), burst frequency, and network burst duration. A dose-dependent suppression of the mean firing rate confirms neurotoxic disruption.
Mechanistic Findings: The MEA assay revealed that CC-90003 disrupted neuronal electrophysiology through a lethal combination of on-target ERK inhibition in peripheral neurons, compounded by off-target inhibition of kinases (KDR, FLT3) and the translocator protein[6].
Caption: Logical relationship mapping the PK/PD disconnect and off-target effects leading to clinical failure.
Conclusion
The trajectory of CC-90003 serves as a foundational case study in modern drug development. It highlights that while covalent inhibition can theoretically overcome PK limitations, the biological reality of the MAPK pathway demands near-absolute (>95%) target occupancy to prevent compensatory resistance[5]. Furthermore, the manifestation of CIPN underscores the necessity of utilizing human-derived in vitro models (like hiPSC-PN MEA assays) early in the pipeline, as traditional rodent models fail to capture the synergistic on-target and off-target neurotoxicities inherent to complex kinase inhibitors[6].
Decoding the MAPK/ERK Axis: A Technical Whitepaper on the Signal Transduction Inhibition Pathways of CC-90003
The Strategic Imperative of Terminal Node Inhibition The mitogen-activated protein kinase (MAPK) cascade is a fundamental signaling network governing cellular proliferation, differentiation, and survival. In oncology, hy...
Author: BenchChem Technical Support Team. Date: March 2026
The Strategic Imperative of Terminal Node Inhibition
The mitogen-activated protein kinase (MAPK) cascade is a fundamental signaling network governing cellular proliferation, differentiation, and survival. In oncology, hyperactivation of this pathway—frequently driven by KRAS or BRAF mutations—presents a formidable therapeutic challenge. While BRAF inhibitors have shown clinical success, KRAS-mutant tumors (comprising >30% of all cancers) remain notoriously recalcitrant to upstream MEK or RAF inhibition due to rapid feedback reactivation[1].
To circumvent this adaptive resistance, drug development has shifted toward targeting the terminal kinase node: Extracellular Signal-Regulated Kinase 1 and 2 (ERK1/2). CC-90003 emerged as a highly potent, orally available inhibitor designed to irreversibly bind ERK1/2, preventing the activation of ERK-mediated signal transduction pathways and halting ERK-dependent tumor cell proliferation[2].
Mechanistic Architecture & Covalent Intervention
Unlike traditional ATP-competitive reversible inhibitors, which suffer from rapid off-rates due to high intracellular ATP concentrations, CC-90003 is a covalent, irreversible inhibitor [3][4]. By forming a permanent covalent bond with a specific cysteine residue within the ERK1/2 kinase domain, CC-90003 ensures sustained target suppression that outlasts the pharmacokinetic half-life of the drug itself.
This sustained suppression is critical for shutting down the phosphorylation of downstream effectors (such as RSK, ELK1, and c-Myc), which are responsible for driving the transcriptional programs of tumor survival and stem cell reprogramming[1].
Fig 1. MAPK signaling cascade illustrating CC-90003 covalent inhibition at the ERK1/2 terminal node.
In comprehensive biochemical and cellular assays, CC-90003 demonstrated a highly selective and potent profile. The table below synthesizes the core quantitative data driving its preclinical development:
As drug development professionals, we must move beyond standard equilibrium binding assays (like IC50) when evaluating covalent inhibitors. IC50 values for irreversible compounds are time-dependent and can artificially inflate perceived potency. Instead, we rely on Target Occupancy Assays to directly quantify the proportion of the target enzyme that has been covalently modified in vivo.
Protocol 1: In Vivo Target Occupancy Assay for ERK1/2
Causality Context: To understand resistance mechanisms in patient-derived xenograft (PDX) models, we must determine if a lack of efficacy is due to poor drug penetration (low occupancy) or pathway rewiring (high occupancy but sustained signaling)[1].
Self-Validating Design: This protocol utilizes a biotinylated probe that strictly binds to uninhibited (free) ERK. By normalizing against a Total ERK input and a vehicle-treated control (0% occupancy baseline), the system internally validates the precise percentage of drug-bound target.
In Vivo Dosing: Administer CC-90003 (e.g., 50 mg/kg) or vehicle to mice harboring KRAS-mutant PDX tumors.
Tissue Extraction & Lysis: Exise tumors at specific time points (e.g., 4h, 24h post-dose). Homogenize tissue in a non-denaturing lysis buffer (containing protease/phosphatase inhibitors but lacking SDS) to preserve the native conformation of unbound ERK.
Probe Incubation: Incubate lysates with a biotinylated active-site directed probe for 2 hours at 4°C. The probe will only bind to ERK molecules that have not been covalently modified by CC-90003.
Streptavidin Pulldown: Add streptavidin-coated magnetic beads to the lysate to capture the biotin-probe-ERK complexes. Wash extensively to remove non-specific proteins.
Western Blot Quantification: Elute proteins and run on SDS-PAGE. Probe with anti-ERK1/2 antibodies. Compare the depleted signal in the CC-90003 cohort against the vehicle cohort to calculate the exact percentage of target occupancy.
Fig 2. Workflow for the in vivo target occupancy assay measuring covalent ERK1/2 engagement.
Mechanisms of Resistance & Clinical Translation
Despite exceptional preclinical efficacy—including complete tumor regression in lung cancer PDX models when combined with docetaxel[1]—CC-90003 faced critical translational hurdles.
The CXF-243 Resistance Paradigm
In the KRAS-mutant colorectal cancer PDX model CXF-243, CC-90003 failed to halt tumor growth. The target occupancy assay (Protocol 1) revealed a critical insight: CC-90003 successfully engaged and inhibited 80-90% of ERK1/2. In sensitive models, the remaining 10-20% of free ERK is insufficient to propagate the MAPK signal. However, in CXF-243, hyperactive upstream baseline signaling created a massive flux through the cascade. This elevated flux allowed the residual 10-20% of uninhibited ERK to maintain downstream phosphorylation of effectors, driving resistance despite successful drug-target engagement[1][5].
CC-90003 entered Phase Ia clinical trials but development was ultimately discontinued due to adverse drug-related peripheral neuropathy and neurotoxicity[4][6]. Because standard rodent models poorly predict Chemotherapy-Induced Peripheral Neuropathy (CIPN), retrospective analysis required advanced human in vitro models.
Causality Context: To interrogate the mechanism of drug-induced neuropathy, researchers utilized human induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) coupled with MEA technology to capture functional electrophysiological disruptions[6].
Self-Validating Design: The assay includes a washout step to differentiate between functional pharmacological inhibition (reversible) and structural neurotoxicity (irreversible cell death), alongside known CIPN-inducing positive controls (e.g., cisplatin).
Network Maturation: Plate hiPSC-PNs onto 48-well MEA plates coated with poly-D-lysine. Culture for 28 days until spontaneous, synchronized neural network bursting stabilizes.
Baseline Electrophysiology: Record baseline extracellular action potentials (mean firing rate and burst duration) for 30 minutes.
Compound Administration: Dose wells with CC-90003 at concentrations bracketing the clinical Cmax. Include vehicle (0.1% DMSO) and positive controls (cisplatin, colchicine)[6].
Post-Dose Monitoring: Record electrophysiological activity continuously for 24 hours. CC-90003 was shown to severely disrupt neuronal firing, likely via a combination of on-target ERK inhibition and off-target translocator protein inhibition[6].
Reversibility Washout: Perform a 100% media exchange to wash out the compound. Monitor for an additional 24 hours to assess functional recovery.
Conclusion
CC-90003 represents a masterclass in both the power and the peril of targeted covalent kinase inhibition. While it successfully proved that irreversible binding of ERK1/2 could overcome adaptive resistance in KRAS-mutant tumors and induce stem cell reprogramming[1], its clinical journey underscores the critical need for predictive human toxicity models. The integration of target occupancy assays and hiPSC-PN MEA platforms remains a blueprint for the next generation of MAPK pathway inhibitors.
References
Definition of ERK inhibitor CC-90003 - NCI Drug Dictionary
Source: National Cancer Institute (cancer.gov)
URL:[Link]
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance
Source: Molecular Cancer Therapeutics (aacrjournals.org)
URL:[Link]
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy
Source: Toxicological Sciences (researchgate.net)
URL:[Link]
Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation
Source: Journal of Enzyme Inhibition and Medicinal Chemistry (tandfonline.com)
URL:[Link]
Preclinical Efficacy and Translational Dynamics of CC-90003 in Solid Tumors: A Technical Whitepaper
The Mechanistic Imperative for Covalent ERK1/2 Inhibition The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a fundamental driver of oncogenesis, particularly in solid tumors harboring KRAS or BRAF mutation...
Author: BenchChem Technical Support Team. Date: March 2026
The Mechanistic Imperative for Covalent ERK1/2 Inhibition
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a fundamental driver of oncogenesis, particularly in solid tumors harboring KRAS or BRAF mutations [[1]](). While inhibitors targeting upstream nodes (e.g., BRAF, MEK) have achieved clinical success, their durability is severely limited by acquired resistance mechanisms—such as KRAS amplification or MEK mutations—which rapidly reactivate the pathway 2.
To circumvent this, targeting ERK1/2—the terminal kinase node of the MAPK cascade—presents a strategic advantage 3. CC-90003 is a highly selective, irreversible covalent inhibitor of ERK1/2 4. The causality behind employing a covalent mechanism is rooted in signaling dynamics: in KRAS-mutant tumors, massive upstream flux generates high levels of phosphorylated ERK that rapidly outcompete reversible ATP-competitive inhibitors 5. By forming a covalent bond, CC-90003 ensures sustained target occupancy and irreversible pathway blockade, effectively neutralizing upstream signaling surges 3.
Preclinical evaluations of CC-90003 demonstrated potent anti-proliferative activity. In the KRAS G13D-mutant colorectal cancer cell line HCT-116, CC-90003 induced overt cell death at concentrations ≥ 1 µmol/L 5. This is a critical mechanistic divergence from reversible ERK inhibitors like GDC-0994 and Vertex 11e, which merely suppress proliferation (cytostasis) in identical models 2.
In vivo, CC-90003 exhibited robust efficacy in patient-derived xenograft (PDX) models of KRAS-mutant tumors 1. Notably, when combined with docetaxel in a lung cancer PDX model, CC-90003 achieved complete tumor regression and prevented regrowth post-treatment cessation [[3]](). This durable response correlated with the modulation of a stemness-related gene network, indicating that profound ERK inhibition can reprogram tumor stem cell populations 1.
Quantitative Pharmacodynamics
Inhibitor
Target Node
Binding Mechanism
Biochemical IC₅₀
HCT-116 (KRAS G13D) Phenotype
CC-90003
ERK1/2
Irreversible Covalent
10–20 nM
Induces cell death (≥ 1 µmol/L)
GDC-0994
ERK1/2
Reversible ATP-competitive
N/A
Cytostasis (decreases growth)
Vertex 11e
ERK1/2
Reversible ATP-competitive
N/A
Cytostasis (decreases growth)
Self-Validating Experimental Methodologies
Protocol 1: Target Occupancy and Viability Correlation
Causality: Phenotypic viability assays alone cannot distinguish between on-target efficacy and off-target toxicity. A self-validating system must couple cell viability readouts with a biochemical target occupancy assay to prove that cell death is directly driven by ERK1/2 engagement 5.
Plating: Seed HCT-116 cells in 96-well plates at a density of 5,000 cells/well. Incubate overnight.
Dosing: Treat cells with a concentration gradient of CC-90003 (0.1 nM to 10 µM) for 72 hours.
Occupancy Lysis: Lyse half the replicates using a specialized kinase extraction buffer. Utilize a probe-based occupancy assay to quantify the ratio of free (unbound) ERK1/2 versus covalently bound ERK1/2.
Viability Readout: Add 100 µL of CellTiter-Glo® reagent to the remaining replicates. Mix on an orbital shaker for 2 minutes and incubate at room temperature for 10 minutes 2.
Analysis: Normalize luminescence data to vehicle controls. Correlate the GI₅₀ (growth inhibition) with the concentration required for >80% target occupancy.
Protocol 2: hiPSC-PN Multi-Electrode Array (MEA) for Neurotoxicity
Causality: Standard rodent models failed to predict the peripheral neuropathy observed in clinical trials 6. To create a physiologically relevant and predictive toxicology model, researchers utilized human induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) coupled with MEA technology to measure functional electrophysiological disruption 7.
Culture Preparation: Plate hiPSC-PNs onto MEA plates pre-coated with poly-D-lysine and laminin. Mature the networks for 14-21 days until spontaneous synchronized bursting is observed.
Baseline Recording: Record baseline spontaneous action potentials (spike rate, burst duration) for 30 minutes prior to compound addition.
Compound Addition: Dose wells with CC-90003 alongside known CIPN-inducing controls (e.g., cisplatin, colchicine) 6.
Electrophysiological Monitoring: Continuously record extracellular field potentials for 24-48 hours. Analyze the suppression of mean firing rate (MFR) and network burst rate (NBR) to quantify neurotoxic liability.
Fig 2. In vitro MEA workflow for assessing CC-90003-induced peripheral neuropathy.
Translational Disconnect: The Clinical Fate of CC-90003
Despite its exceptional preclinical profile, the clinical development of CC-90003 was halted during Phase Ia trials (NCT02313012) 8. The maximum tolerated dose (MTD) failed to yield acceptable clinical outcomes due to an unfavorable pharmacokinetic (PK) profile and the onset of dose-limiting chemotherapy-induced peripheral neuropathy (CIPN) 9.
Retrospective in vitro analysis utilizing the hiPSC-PN MEA assay revealed that CC-90003 disrupted neuronal electrophysiology through a dual mechanism: on-target ERK inhibition combined with off-target kinase and translocator protein inhibition 6. This translational disconnect underscores the critical need for integrating advanced, human-relevant phenotypic screening (like MEA) earlier in the preclinical pipeline to accurately predict clinical toxicities before human trials.
References
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. AACR Journals. 5
Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation. Taylor & Francis. 3
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. PubMed (NIH). 1
NCT02313012 | Safety and PK Study of CC-90003 in Relapsed/Refractory Solid Tumors. ClinicalTrials.gov. 8
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy. ResearchGate. 6
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy. PubMed (NIH). 7
Overcoming Resistance: A Comparative Analysis of CC-90003 and Other MAPK Inhibitors. Benchchem. 2
A phase Ia study of CC-90003, a selective extracellular signal-regulated kinase (ERK) inhibitor, in patients with relapsed or refractory BRAF or RAS-mutant tumors. ASCO Publications. 9
Decoding CC-90003: Structural and Mechanistic Basis for Covalent ERK1/2 Selectivity
Executive Summary The mitogen-activated protein kinase (MAPK) cascade is a critical signaling node, hyperactivated in approximately 40% of human cancers, predominantly driven by upstream RAS and BRAF mutations. While MEK...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The mitogen-activated protein kinase (MAPK) cascade is a critical signaling node, hyperactivated in approximately 40% of human cancers, predominantly driven by upstream RAS and BRAF mutations. While MEK and RAF inhibitors have shown clinical utility, acquired resistance via pathway reactivation remains a persistent hurdle. Direct inhibition of Extracellular Signal-Regulated Kinases 1 and 2 (ERK1/2) offers a strategic bypass to this resistance.
This technical whitepaper provides an in-depth analysis of CC-90003 , a highly selective, irreversible covalent inhibitor of ERK1/2. As an application scientist, I will deconstruct the structural basis of its selectivity, summarize its kinome-wide off-target profile, and detail the self-validating experimental methodologies required to accurately profile covalent kinase inhibitors.
The Mechanistic Imperative for Covalent ERK1/2 Inhibition
Historically, the development of small-molecule ERK1/2 inhibitors has been challenged by the need to navigate a complex network of over 100 substrate interactions[1]. Reversible, ATP-competitive inhibitors often struggle with target residence time, as high intracellular ATP concentrations (1–5 mM) can outcompete the drug, leading to transient target suppression.
CC-90003 circumvents this by utilizing a targeted covalent inhibition (TCI) strategy. By forming an irreversible bond with the kinase, CC-90003 decouples its pharmacodynamics from its pharmacokinetic half-life. This results in superior ligand efficiency (LE) and allows for a highly lipophilic, potent molecule that maintains infinite target residence time once bound[1].
Structural Basis of Selectivity
The structural design of CC-90003 was predicated on a kinome-wide alignment to identify uniquely targetable nucleophiles. The inhibitor specifically targets a non-catalytic cysteine residue located in the A-loop of the ATP-binding site: Cys183 in ERK1 and Cys164 in ERK2 [2]. Because this specific cysteine placement is rare across the human kinome, CC-90003 achieves profound selectivity, avoiding the widespread toxicity often associated with broad-spectrum kinase inhibitors.
MAPK pathway illustrating CC-90003 covalent blockade at ERK1/2.
Comprehensive Kinase Selectivity Profile
To establish the therapeutic window of CC-90003, researchers subjected the compound to a rigorous, multi-tiered screening cascade involving 347 kinases[3]. This included biochemical panels, cellular target engagement assays, and mass spectrometry.
In a 258-kinase biochemical assay, CC-90003 demonstrated an IC50 in the 10–20 nM range for ERK1/2[4]. Crucially, 213 kinases showed less than 50% inhibition, confirming a highly restricted off-target profile[4]. Through iterative cellular assays at biologically relevant concentrations (1 μmol/L), only a narrow subset of off-target kinases were identified as being significantly inhibited (>80%): KDR, FLT3, and PDGFRα [5].
Quantitative Selectivity Summary
Target Kinase
Assay Modality
Inhibition Metric
Biological Classification
ERK1
Biochemical / Mass Spec
IC50: 10–20 nM
Primary On-Target
ERK2
Biochemical / Mass Spec
IC50: 10–20 nM
Primary On-Target
KDR
Cellular (KiNativ)
>80% inhibition at 1 μM
Validated Off-Target
FLT3
Cellular (KiNativ)
>80% inhibition at 1 μM
Validated Off-Target
PDGFRα
Cellular (KiNativ)
>80% inhibition at 1 μM
Validated Off-Target
213 Kinases
Biochemical Panel (n=258)
<50% inhibition
Non-Target
Multi-Modal Experimental Validation Workflow
Relying solely on traditional biochemical IC50 assays is insufficient for covalent inhibitors. Biochemical assays use purified, often truncated kinase domains that lack physiological regulatory mechanisms and are tested at artificially low ATP concentrations. To rigorously validate CC-90003, a multi-modal approach is required.
Multi-modal workflow for determining CC-90003 kinase selectivity.
Protocol A: Intact Protein Mass Spectrometry (CovalX HM2)
Causality & Rationale: To definitively prove that CC-90003 acts via irreversible covalent modification rather than high-affinity reversible binding, we must observe the physical mass shift of the kinase. Intact protein MALDI-TOF mass spectrometry allows us to detect the exact molecular weight increase corresponding to the inhibitor-kinase adduct[2].
Step-by-Step Methodology:
Protein Preparation: Purify recombinant full-length ERK1 and ERK2 kinase domains.
Inhibitor Incubation: Incubate the kinases for 1 hour at room temperature with a 10-fold molar excess of CC-90003 to drive the covalent reaction to completion[2].
Quenching: Dilute the samples with 10 μL of 0.2% Trifluoroacetic acid (TFA). Causality: TFA lowers the pH, denaturing the protein and immediately quenching any further enzymatic or binding activity.
Desalting: Process the samples through micro-pipette tips containing 0.6 μL of C4 resin. Causality: Removing buffer salts is critical, as residual salts will suppress ionization during mass spectrometry.
Matrix Spotting: Elute and spot the desalted samples onto a MALDI target plate using Sinapic acid as the matrix[2].
Data Acquisition: Analyze using a mass spectrometer equipped with a High-Mass detector (e.g., CovalX HM2). Set parameters to HV1 – 2.7 kV, HV2 – 20 kV, and a 20 ns bin size[2].
Validation Checkpoint (Self-Validating System): Compare the treated sample against a DMSO-vehicle control. The mass of the uninhibited kinase must match its theoretical intact mass. A valid covalent binding event is confirmed only if the treated sample exhibits a differential mass shift of exactly the molecular weight of CC-90003, confirming 1:1 stoichiometry at the A-loop cysteine.
Protocol B: KiNativ Cellular Kinase Profiling
Causality & Rationale: To understand off-target liabilities in a physiological environment, we must assess target engagement inside living cells where ATP concentrations are high (1-5 mM). The utilizes an ATP-biotin acyl phosphate probe that labels the ATP-binding pocket of native kinases[6]. If CC-90003 is covalently bound, it sterically occludes the probe.
Step-by-Step Methodology:
Cell Treatment: Culture A375 (BRAF V600E-mutant) melanoma cells. Treat with 1 μmol/L CC-90003 or DMSO for 2 hours[4].
Native Lysis: Lyse cells using a non-denaturing buffer. Causality: Maintaining the native folded state of the kinases is mandatory for the ATP probe to recognize the active sites.
Probe Labeling: Introduce the desthiobiotin-ATP acyl phosphate probe to the lysates to covalently tag uninhibited kinases.
Enrichment: Digest the proteome with trypsin and enrich the biotinylated peptides using streptavidin-coated magnetic beads.
LC-MS/MS Quantification: Elute and analyze via quantitative liquid chromatography-tandem mass spectrometry.
Validation Checkpoint (Self-Validating System): A >80% loss of probe signal in the CC-90003 treated sample indicates target engagement. However, to validate that this signal loss is due to active site occlusion and not drug-induced protein degradation, parallel global proteomics must be run on the unenriched lysate to confirm that total ERK1/2, KDR, FLT3, and PDGFRα protein levels remained constant during the 2-hour window.
Translational Implications
The exquisite selectivity profile of CC-90003 translates to potent preclinical efficacy, particularly in KRAS-mutant tumors which are notoriously unresponsive to upstream MEK or RAF inhibitors[5]. In patient-derived xenograft (PDX) models of lung cancer, the combination of CC-90003 with docetaxel achieved complete tumor regression and prevented regrowth after treatment cessation, a phenomenon linked to the modulation of tumor stem cell reprogramming[5].
While the clinical development of CC-90003 was eventually discontinued due to maximum tolerated dose (MTD) limitations in Phase I trials (NCT02313012)[1], the structural and mechanistic frameworks established by its development remain foundational. The validation of Cys183/Cys164 as viable covalent anchors continues to inform the next generation of targeted covalent inhibitors (TCIs) aimed at dismantling MAPK-driven malignancies.
References
[1] Ward, R., et al. "Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation." Journal of Enzyme Inhibition and Medicinal Chemistry, 2023.[Link]
[3] Aronchik, I., et al. "CC-90003 is a potent and specific ERK1/2 inhibitor." ResearchGate.[Link]
[5] Aronchik, I., et al. "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance." Molecular Cancer Research, 2019.[Link]
[2] CovalX. "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance." Application Notes.[Link]
[6] Aronchik, I., et al. "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance." ResearchGate Publication.[Link]
Application Note: CC-90003 Dosing Regimens and Pharmacodynamics in Mouse Xenograft Models
Executive Summary The development of targeted therapies for KRAS-mutant malignancies remains a significant pharmacological challenge due to rapid pathway reactivation and feedback loops. CC-90003 emerged as a highly sele...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of targeted therapies for KRAS-mutant malignancies remains a significant pharmacological challenge due to rapid pathway reactivation and feedback loops. CC-90003 emerged as a highly selective, covalent, and irreversible inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2). By permanently binding to the terminal kinases of the MAPK cascade, CC-90003 demonstrated the ability to overcome upstream resistance mechanisms in preclinical models.
As a Senior Application Scientist, I have structured this technical guide to provide drug development professionals with a comprehensive, field-proven framework for evaluating CC-90003 in mouse xenograft models. This guide synthesizes optimal dosing regimens, species-specific toxicological limitations, and a self-validating experimental protocol designed to establish definitive causality between drug administration, target engagement, and anti-tumor efficacy.
Mechanistic Rationale: Covalent ERK1/2 Inhibition
Understanding the mechanism of action is critical for designing appropriate dosing schedules. Unlike reversible ATP-competitive inhibitors, CC-90003 forms a covalent bond with specific cysteine residues located in the A-loop of the ATP-binding site (Cys183 in ERK1 and Cys164 in ERK2 ) 1[1].
This irreversible binding is experimentally advantageous: the pharmacodynamic (PD) effect (pathway suppression) outlasts the pharmacokinetic (PK) half-life of the drug in plasma. Consequently, even when free drug is cleared from circulation, the targeted ERK molecules remain inactive until new protein is synthesized. This causality explains why both once-daily (QD) and twice-daily (BID) dosing regimens can achieve profound tumor growth inhibition (TGI) in vivo 2[2].
Fig 1: MAPK pathway inhibition by CC-90003 via irreversible covalent binding to ERK1/2.
In Vivo Dosing Dynamics & Species-Specific Limitations
When transitioning from in vitro assays (where CC-90003 exhibits IC50s in the 10-20 nM range) to in vivo models, researchers must balance maximum pathway suppression against systemic toxicity 3[3].
Monotherapy and Toxicity Thresholds
In the KRAS-mutant HCT-116 colorectal xenograft model, CC-90003 demonstrates a distinct therapeutic window. While doses up to 100 mg/kg QD are well tolerated, aggressive BID scheduling at higher concentrations leads to rapid mortality, necessitating strict adherence to validated dosing brackets2[2].
Table 1: CC-90003 Single-Agent Dosing in HCT-116 Xenografts
Dose (mg/kg)
Schedule
Route
Efficacy Outcome
Tolerability / Toxicity
12.5
BID
PO (Gavage)
Significant Tumor Growth Inhibition
Well tolerated
100
QD
PO (Gavage)
Significant Tumor Growth Inhibition
Well tolerated
50
BID
PO (Gavage)
N/A (Study terminated early)
Lethal (Mortality by Days 6–18)
75
BID
PO (Gavage)
N/A (Study terminated early)
Lethal (Mortality by Days 6–18)
Combination Therapy Synergies
In Patient-Derived Xenograft (PDX) models of lung cancer, CC-90003 monotherapy often results in minimal long-term suppression due to adaptive resistance. However, combining CC-90003 with standard-of-care chemotherapeutics fundamentally alters tumor stem cell reprogramming 3[3].
Table 2: Combination Therapy in Lung Cancer PDX Models
Treatment Arm
Efficacy Observation
Post-Treatment Recurrence
CC-90003 (Mono)
Minimal tumor growth suppression
Rapid regrowth upon cessation
Docetaxel (Mono)
Partial tumor growth suppression
Regrowth upon cessation
CC-90003 + Docetaxel
Complete tumor regression
Prevents regrowth post-treatment
Critical Caveat: The Chemotherapy-Induced Peripheral Neuropathy (CIPN) Paradox
A vital insight for drug development professionals: Mice are biologically inadequate for predicting the clinical neurotoxicity of CC-90003. During Phase Ia clinical trials, CC-90003 elicited severe adverse drug-related neuropathy, ultimately halting its clinical development for oncology 4[4]. While preclinical dog models accurately mirrored this reversible peripheral neuropathy, mice dosed daily with CC-90003 exhibited no signs of neuropathy4[4]. Therefore, mouse models should be strictly utilized for anti-tumor efficacy and pharmacodynamic validation, not for CIPN safety profiling.
To ensure scientific integrity, this protocol is designed as a self-validating system . Relying solely on caliper measurements (tumor volume) is insufficient; researchers must prove that the observed efficacy is causally linked to ERK inhibition by integrating parallel pharmacodynamic (PD) biomarker cohorts.
Fig 2: Standard in vivo workflow for evaluating CC-90003 in mouse xenograft models.
Step 1: Xenograft Establishment
Cell Preparation: Harvest KRAS-mutant HCT-116 cells in the exponential growth phase. Resuspend in a 1:1 mixture of cold PBS and Matrigel to enhance engraftment viability.
Inoculation: Inject
5×106
cells subcutaneously into the right flank of 8- to 12-week-old female Athymic Nude mice.
Randomization: Monitor tumor growth via digital calipers. Once tumors reach an average volume of 150–200 mm³, randomize mice into treatment and vehicle control groups (n=8 to 10 per efficacy group; n=3 per PD timepoint). Causality note: Randomizing at this volume ensures tumors are fully established and actively vascularized, preventing false positives from engraftment failures.
Step 2: Formulation and Dosing Administration
Formulation: CC-90003 is highly potent but requires proper solubilization. Dissolve the compound in a minimal volume of DMSO (stock), then dilute into an aqueous vehicle (e.g., 10% PEG400 / 5% Tween-80 in water) immediately prior to dosing to prevent precipitation.
Administration: Administer via Oral Gavage (PO) at either 12.5 mg/kg BID or 100 mg/kg QD.
Control: Administer the exact vehicle formulation to the control group to rule out solvent-induced toxicity.
Toxicity Tracking: Weigh mice daily for the first week, then twice weekly. Causality note: Because doses >50 mg/kg BID induce rapid mortality, any body weight loss exceeding 15% of baseline is an immediate humane endpoint trigger.
Step 4: Pharmacodynamic (PD) Validation (The Self-Validating Step)
To prove the drug hit its target, sacrifice the dedicated PD cohort at 4, 12, and 24 hours post-final dose.
Tissue Processing: Snap-freeze tumor tissue in liquid nitrogen immediately upon excision to preserve phosphorylation states.
Biomarker Analysis: Homogenize tissue and perform Western blotting or Meso Scale Discovery (MSD) assays1[1].
Target Readout: Probe for phosphorylated RSK1 (p-RSK1) . Because RSK1 is directly downstream of ERK1/2, a reduction in p-RSK1 relative to the vehicle control definitively proves that CC-90003 successfully penetrated the tumor microenvironment and covalently neutralized ERK kinase activity. Alternatively, utilize mass spectrometry to directly measure free ERK occupancy.
Conclusion
CC-90003 represents a powerful pharmacological tool for interrogating the MAPK pathway in vivo. By leveraging its covalent mechanism of action, researchers can achieve robust tumor regression in KRAS-mutant models, particularly in combination with agents like docetaxel. However, strict adherence to validated dosing thresholds and an understanding of species-specific neurotoxicity limitations are paramount for generating translatable, high-integrity preclinical data.
References
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. Molecular Cancer Therapeutics (AACR Journals).
URL:[Link]
Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis).
URL:[Link]
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy. Toxicological Sciences (Oxford Academic / NIH).
URL:[Link]
Comprehensive Application Note: Western Blot Analysis of p-ERK Inhibition by the Covalent ERK1/2 Inhibitor CC-90003
Introduction & Mechanistic Rationale The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a fundamental pathway regulating cell proliferation and survival. In cancers harboring KRAS or BRAF mutations, this pa...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a fundamental pathway regulating cell proliferation and survival. In cancers harboring KRAS or BRAF mutations, this pathway is aberrantly activated, making it a prime therapeutic target[1]. While upstream inhibitors (targeting BRAF or MEK) have shown clinical utility, acquired resistance frequently limits their long-term efficacy[2].
CC-90003 is an orally available, irreversible (covalent) inhibitor of extracellular signal-regulated kinase 1 and 2 (ERK1/2)[3]. By targeting the final kinase in the MAPK cascade, CC-90003 bypasses upstream resistance mechanisms, demonstrating potent anti-proliferative activity and inducing cell death in notoriously difficult-to-treat KRAS-mutant models, such as the HCT-116 colorectal cancer cell line[2][4].
The Pharmacodynamic Challenge: p-ERK as a Biomarker
When evaluating ERK inhibitors via Western blot, researchers must understand the duality of ERK inhibition. ERK inhibitors can function via two mechanisms: Inhibition of Catalysis (IOC) and Prevention of Activation (POA) [5].
POA: The inhibitor prevents MEK from phosphorylating ERK, leading to a direct decrease in phospho-ERK (p-ERK) levels.
IOC: The inhibitor blocks ERK's ability to phosphorylate downstream targets (e.g., p90RSK). Because ERK normally exerts a negative feedback loop on RAF/MEK, inhibiting ERK catalysis can relieve this feedback, causing a paradoxical increase in MEK activity and, consequently, an increase in p-ERK[5][6].
Expert Insight: To create a self-validating assay , a robust Western blot protocol for CC-90003 must measure both p-ERK (to assess MEK-to-ERK signaling) and total ERK (for normalization), while orthogonally probing a downstream target like p-RSK to confirm the actual blockade of ERK catalytic output[5].
Caption: MAPK signaling node showing CC-90003 irreversible inhibition of ERK1/2.
Quantitative Data & Reagent Specifications
Before initiating the protocol, it is critical to align the experimental concentrations with the known pharmacological profile of CC-90003. The compound exhibits strong kinase selectivity and inhibits ERK1/2 in the low nanomolar range[3].
Table 2: Recommended Antibody Panel for Self-Validating Interrogation
Target
Purpose
Recommended Dilution
Blocking Agent
Phospho-ERK1/2 (Thr202/Tyr204)
Primary readout for MEK-mediated activation
1:1000
5% BSA in TBST
Total ERK1/2
Normalization control for target protein levels
1:1000
5% Non-fat Milk or BSA
Phospho-p90RSK (Ser380)
Orthogonal readout for ERK catalytic inhibition
1:1000
5% BSA in TBST
GAPDH or β-Actin
Global loading control
1:5000
5% Non-fat Milk
Step-by-Step Experimental Protocol
This protocol is optimized for the detection of highly labile phosphoproteins. Endogenous phosphatases (such as DUSP6) can rapidly dephosphorylate ERK upon cell lysis[6]. Therefore, the causality behind the strict temperature controls and buffer compositions described below is the absolute preservation of the in vivo phosphorylation state.
Caption: Step-by-step Western blot workflow for accurate p-ERK quantification.
Step 1: Cell Culture and CC-90003 Treatment
Seeding: Seed HCT-116 cells (or your chosen KRAS/BRAF mutant line) in 6-well plates at a density of
3×105
cells/well. Incubate overnight at 37°C in 5% CO₂ to allow adherence.
Compound Preparation: Dissolve CC-90003 in 99.9% HPLC-grade DMSO[4]. Prepare a serial dilution to establish a dose-response curve (e.g., Vehicle, 10 nM, 50 nM, 100 nM, 500 nM, 1 µM). Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to prevent solvent-induced cytotoxicity.
Treatment: Aspirate old media and apply the CC-90003-treated media. Incubate for the desired time point (typically 2 to 4 hours for acute signaling assays, or up to 24 hours for sustained inhibition profiling)[2].
Step 2: Protein Extraction (Critical Phase)
Causality Check: Phosphorylation is a transient state. All steps must be performed strictly on ice to halt enzymatic activity.
Washing: Place the 6-well plate on ice. Quickly aspirate the media and wash the cells twice with ice-cold PBS.
Lysis Buffer: Add 100 µL of ice-cold RIPA buffer supplemented immediately prior to use with:
Harvesting: Scrape the cells using a cold plastic cell scraper. Transfer the lysate to pre-chilled 1.5 mL microcentrifuge tubes[2].
Clarification: Sonicate briefly (3 pulses, 10 seconds each) to shear genomic DNA and reduce viscosity. Centrifuge at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant to a fresh tube.
Quantification: Determine protein concentration using a BCA assay to ensure exact equal loading[2].
Step 3: SDS-PAGE and Membrane Transfer
Sample Preparation: Mix lysates with 4x Laemmli sample buffer (containing
β
-mercaptoethanol). Boil at 95°C for 5 minutes to denature proteins[2].
Electrophoresis: Load 20–30 µg of total protein per well onto a 10% SDS-polyacrylamide gel (ERK1/2 migrate at 44 and 42 kDa, respectively). Run at 100V until the dye front reaches the bottom.
Transfer: Transfer proteins to a PVDF membrane (pre-activated in methanol) using a wet transfer system at 100V for 1 hour at 4°C[2].
Step 4: Blocking and Immunoblotting
Expertise Note:Never use non-fat dry milk to block membranes intended for phosphoprotein detection. Milk contains casein, a highly phosphorylated protein that will cross-react with phospho-specific antibodies, resulting in high background noise.
Blocking: Block the PVDF membrane in 5% Bovine Serum Albumin (BSA) dissolved in TBST (Tris-Buffered Saline with 0.1% Tween-20) for 1 hour at room temperature.
Primary Antibody: Incubate the membrane with anti-phospho-ERK1/2 antibody (diluted 1:1000 in 5% BSA/TBST) overnight at 4°C with gentle agitation[2].
Washing: Wash the membrane 3 times for 5 minutes each in TBST.
Secondary Antibody: Incubate with an HRP-conjugated secondary antibody (diluted 1:5000 in 5% BSA/TBST) for 1 hour at room temperature[2].
Detection: Apply Enhanced Chemiluminescence (ECL) substrate and capture the signal using a digital imaging system[2].
Step 5: Stripping and Re-probing (The Self-Validating Step)
To accurately quantify the degree of inhibition, the p-ERK signal must be normalized to the total amount of ERK protein present in that exact lane.
Stripping: Submerge the membrane in a mild stripping buffer for 15 minutes at room temperature to remove the p-ERK antibodies.
Re-blocking: Wash thoroughly with TBST and re-block with 5% non-fat milk (milk is acceptable here as total ERK is not a phospho-target).
Re-probing: Incubate with anti-total-ERK1/2 antibody, followed by secondary detection. Repeat the process for a housekeeping gene (GAPDH) to verify equal lane loading across the entire gel.
Data Interpretation & Troubleshooting
When analyzing the densitometry data from a CC-90003 experiment, apply the following logical framework:
Expected Efficacy Profile: A successful blockade by CC-90003 should result in a dose-dependent decrease in downstream effectors (e.g., cell viability, p-RSK)[4][5].
Interpreting p-ERK Dynamics: If p-ERK levels decrease, CC-90003 is effectively preventing the activation of ERK by MEK. If p-ERK levels remain stable or increase while cell viability and p-RSK drop, this indicates that CC-90003 has successfully inhibited ERK's catalytic activity, thereby relieving the negative feedback loop and causing MEK hyperactivation[5]. This is a known phenomenon with potent ERK inhibitors and highlights why multiplexing p-ERK with p-RSK is the gold standard for validating target engagement.
Troubleshooting Weak p-ERK Signals in Vehicle Controls: If the baseline p-ERK signal is undetectable, ensure that the cell lysis was performed rapidly on ice and verify that the phosphatase inhibitors (
Na3VO4
and
NaF
) were freshly added. Phosphatase activity can obliterate the p-ERK signal within minutes of cell disruption[6].
References
[4]Title: Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance | Source: aacrjournals.org | URL:
[1]Title: Definition of ERK inhibitor CC-90003 - NCI Drug Dictionary | Source: cancer.gov | URL:
[2]Title: Overcoming Resistance: A Comparative Analysis of CC-90003 and Other MAPK Inhibitors | Source: benchchem.com | URL:
[6]Title: Actin-dependent mechanotransduction controls nucleocytoplasmic partitioning of DNMT3a through ERK1/2 signaling | Source: biorxiv.org | URL:
[5]Title: Discovery of a Potent and Selective Oral Inhibitor of ERK1/2 (AZD0364) That Is Efficacious in Both Monotherapy and Combination Therapy in Models of Nonsmall Cell Lung Cancer (NSCLC) | Source: acs.org | URL:
Application Note: In Vivo Formulation and Pharmacodynamic Profiling of the Covalent ERK1/2 Inhibitor CC-90003
Introduction & Mechanistic Rationale CC-90003 is a highly selective, irreversible covalent inhibitor of the extracellular signal-regulated kinases ERK1 and ERK2, exhibiting potent biochemical IC50 values in the 10–20 nM...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
CC-90003 is a highly selective, irreversible covalent inhibitor of the extracellular signal-regulated kinases ERK1 and ERK2, exhibiting potent biochemical IC50 values in the 10–20 nM range . Unlike traditional ATP-competitive inhibitors, CC-90003 forms a covalent bond with its target, leading to prolonged pharmacodynamic (PD) suppression of the Mitogen-Activated Protein Kinase (MAPK) pathway that outlasts the drug's pharmacokinetic (PK) clearance [[1]]([Link]).
This mechanism makes it an exceptionally powerful tool for interrogating KRAS-mutant and BRAF-mutant malignancies, which are notoriously resistant to upstream MEK or RAF inhibition . Furthermore, recent studies demonstrate that targeting ERK with CC-90003 induces p53/ROS-dependent protective autophagy and cell death in colorectal cancer models . However, the compound's high lipophilicity presents a significant formulation challenge for oral (PO) administration in preclinical rodent models.
Mechanism of Action: CC-90003 irreversibly inhibits ERK1/2 in the MAPK signaling pathway.
Physicochemical Profiling & Formulation Strategy
To achieve a bioavailable dosage form for in vivo studies, the formulation must overcome the hydrophobic crystal lattice of CC-90003 without causing gastrointestinal toxicity or precipitation in the gut. We rely on two primary strategies: a co-solvent microemulsion (Protocol 1) and a cyclodextrin inclusion complex (Protocol 2) .
Causality of Excipient Selection:
DMSO (10%): Acts as the primary solvent to disrupt the API's crystal lattice. It must be strictly capped at 10% (v/v) to prevent mucosal irritation and hepatotoxicity in rodents.
PEG300 (40%): A hydrophilic polymer acting as a co-solvent. It prevents the hydrophobic API from nucleating and precipitating when introduced to the aqueous phase.
Tween-80 (5%): A non-ionic surfactant that lowers interfacial tension, stabilizing the resulting microemulsion.
SBE-β-CD (Sulfobutylether-β-cyclodextrin): Features a hydrophobic cavity that encapsulates the drug and a hydrophilic exterior that ensures aqueous solubility. This is critical for long-term dosing where high volumes of PEG300/Tween-80 might cause cumulative toxicity.
Quantitative Comparison of CC-90003 Formulation Vehicles
Note: The order of addition is non-negotiable. Introducing the aqueous phase prematurely will result in irreversible shock-precipitation.
Stock Preparation: Weigh the required mass of CC-90003 powder. Add 10% (v/v) DMSO. Vortex vigorously and sonicate for 2–3 minutes until the powder is completely dissolved. (Causality: DMSO must fully solvate the API before any other excipients are introduced to prevent nucleation).
Co-Solvent Addition: Add 40% (v/v) PEG300 to the DMSO stock. Vortex for 1 minute to ensure a homogenous organic phase.
Surfactant Addition: Add 5% (v/v) Tween-80. Vortex for 1 minute.
Aqueous Phase Integration: Add 45% (v/v) Saline dropwise while continuously vortexing the mixture. (Causality: Dropwise addition prevents localized concentration gradients that cause the hydrophobic API to crash out of solution).
Self-Validating QC (The Tyndall Test): Visual inspection is insufficient to distinguish a true solution from a nano-suspension. Pass a 532 nm (green) laser pointer through the formulation vial. A true clear solution will allow the beam to pass invisibly. If the beam path illuminates (Tyndall scattering), undissolved nanoparticles are present, indicating the need for gentle heating (37°C) or further sonication.
Stock Preparation: Dissolve CC-90003 in 10% (v/v) DMSO as described above.
Inclusion Complexation: Add 90% (v/v) of a pre-warmed (37°C) 20% SBE-β-CD in Saline solution.
Sonication: Sonicate the mixture in a water bath for 10–15 minutes. (Causality: Sonication provides the thermodynamic energy required to drive the hydrophobic CC-90003 molecules into the hydrophobic cavity of the cyclodextrin ring, forming a stable suspension).
Self-Validating QC (LC-MS/MS Aliquot Verification): Suspensions are prone to settling, leading to erratic dosing. Before administration, draw 10 µL aliquots from the top, middle, and bottom of the vial. Quantify CC-90003 via LC-MS/MS to confirm a variance of <5% across all strata, ensuring the suspension is perfectly homogenous.
In Vivo Administration & Pharmacodynamic (PD) Validation
Because CC-90003 binds irreversibly to ERK1/2 , the restoration of kinase activity relies entirely on the de novo synthesis of new ERK proteins. Therefore, PK clearance of the drug from plasma does not correlate linearly with PD recovery.
To create a self-validating in vivo experiment, researchers must measure target engagement directly within the tumor microenvironment:
Dosing: Administer the formulated CC-90003 via oral gavage (PO) at doses ranging from 12.5 mg/kg to 100 mg/kg (qd or bid depending on tolerability) .
Tissue Harvesting: Collect tumor tissue at T=4h (peak inhibition) and T=24h (recovery phase) post-dose. Snap-freeze immediately in liquid nitrogen to preserve phosphorylation states.
Biochemical Validation: Perform Western blot analysis on tumor lysates. Successful target engagement is validated by the near-complete suppression of phosphorylated ERK1/2 (pERK) and its immediate downstream effector, pRSK .
Phenotypic Markers: Probe for LC3B-II conversion and cleaved caspase-3, as CC-90003 has been proven to induce p53/ROS-dependent protective autophagy and subsequent apoptosis in target tissues .
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Assay Biologists, and Drug Development Scientists
Content Focus: Mechanistic assay design, covalent inhibitor characterization, and self-validating pharmacological protocols.
Executive Summary & Mechanistic Rationale
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a critical regulator of cell proliferation, and its aberrant activation is a hallmark of many cancers, particularly those driven by KRAS and BRAF mutations. While upstream inhibitors (targeting BRAF or MEK) often face acquired resistance, targeting the terminal node—Extracellular Signal-Regulated Kinase 1/2 (ERK1/2)—provides a strategic bypass[1].
CC-90003 is a potent, highly selective, and covalent (irreversible) inhibitor of ERK1/2[2]. Unlike reversible ATP-competitive inhibitors (e.g., Ulixertinib), CC-90003 forms a permanent covalent bond with the kinase, preventing the propagation of signaling to downstream effectors like RSK and c-Myc[3]. As a Senior Application Scientist, I must emphasize that evaluating a covalent inhibitor requires a fundamental shift in assay design: the IC₅₀ is inherently time-dependent . Standard protocols will yield highly variable data if the pre-incubation time between the enzyme and the inhibitor is not strictly controlled.
MAPK signaling cascade illustrating CC-90003's irreversible blockade of the terminal ERK1/2 node.
Quantitative Pharmacological Profile
Before designing the assay, it is critical to benchmark the expected performance of CC-90003. The table below summarizes the established quantitative parameters for this compound across biochemical and cellular models.
Note: The clinical development of CC-90003 was halted due to chemotherapy-induced peripheral neuropathy (CIPN), which in vitro hiPSC-PN models suggest is linked to a combination of on-target ERK inhibition and off-target kinase effects[5].
Experimental Design Logic: The Covalent Conundrum
To ensure Scientific Integrity and Trustworthiness , the following protocols are designed as self-validating systems.
Time-Dependent Pre-Incubation (The Causality): Because CC-90003 is an irreversible inhibitor[2], it requires time to form a covalent adduct with ERK1/2. If ATP is added simultaneously with the inhibitor, ATP will outcompete the inhibitor before the covalent bond forms, artificially inflating the IC₅₀. We mandate a 60-minute pre-incubation step.
ATP Concentration at Kₘ: Running the assay at the apparent Michaelis constant (Kₘ) for ATP ensures the assay is physiologically relevant while maintaining sensitivity to detect the initial competitive phase of the inhibitor before covalent binding is complete.
Internal Validation (Time-Shift): A true self-validating covalent assay must include a "Time-Shift" control plate (0 min vs. 60 min pre-incubation). A >3-fold leftward shift in the IC₅₀ curve confirms the covalent mechanism of action.
Step-by-step biochemical workflow for determining the time-dependent IC50 of CC-90003.
This protocol utilizes a luminescence-based ADP detection assay, which is highly robust for measuring kinase activity by quantifying the ADP produced during the kinase reaction.
Materials Required
Enzyme: Recombinant human ERK1 or ERK2 (active).
Substrate: Myelin Basic Protein (MBP) or specific ERK peptide substrate.
Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT. (Note: DTT is required to keep the enzyme active, but excessively high thiol concentrations can sometimes quench covalent inhibitors. 2 mM is the optimal balance).
Inhibitor: CC-90003 (10 mM stock in anhydrous DMSO).
Step-by-Step Methodology
Compound Serial Dilution:
Prepare a 10-point, 3-fold serial dilution of CC-90003 in 100% DMSO, starting at 1 mM (100x top concentration).
Transfer to the assay plate to achieve a final top assay concentration of 10 µM with a final DMSO concentration of 1%.
Enzyme Pre-Incubation (The Covalent Step):
Add 2X ERK1/2 enzyme (prepared in assay buffer) to the compound-containing wells.
Incubate at Room Temperature (RT) for exactly 60 minutes. Do not skip this step.
Reaction Initiation:
Add 2X Substrate/ATP mix to initiate the reaction. The final ATP concentration must equal the previously determined apparent Kₘ for the specific ERK batch (typically 10–50 µM).
Kinase Reaction:
Incubate the plate for 60 minutes at RT. Ensure the reaction remains in the linear phase (≤20% ATP depletion).
Signal Detection:
Add ADP-Glo™ Reagent (equal to reaction volume) to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes at RT.
Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at RT.
Data Acquisition & Analysis:
Read luminescence on a microplate reader.
Normalize data to vehicle (DMSO) controls (0% inhibition) and no-enzyme controls (100% inhibition). Fit the data using a 4-parameter logistic (4PL) regression to extract the IC₅₀. Expected IC₅₀ is 10-20 nM[2].
Protocol II: Cellular Target Engagement Assay
To validate that CC-90003 penetrates the cell membrane and inhibits ERK in a physiological environment, we measure the phosphorylation of RSK1 (p-RSK1), a direct downstream target of ERK[4].
Step-by-Step Methodology
Cell Culture: Seed HCT-116 cells (KRAS G13D mutant)[1][3] in a 96-well plate at 10,000 cells/well in McCoy's 5A medium + 10% FBS. Incubate overnight at 37°C, 5% CO₂.
Compound Treatment: Treat cells with a 10-point serial dilution of CC-90003 (Top concentration 10 µM, 3-fold dilution) for 2 hours. Causality: 2 hours is sufficient for cellular penetration and covalent target engagement without triggering secondary apoptotic signaling that confounds kinase readout.
Cell Lysis: Aspirate media, wash with cold PBS, and add 50 µL of RIPA lysis buffer supplemented with protease and phosphatase inhibitors. Agitate for 15 minutes at 4°C.
Target Detection (AlphaLISA or TR-FRET): Transfer lysates to a detection plate. Add antibodies specific for total RSK1 and phospho-RSK1 (Thr359/Ser363).
Analysis: Calculate the ratio of p-RSK1 to total RSK1. Plot against log[CC-90003] to determine the cellular IC₅₀.
A robust protocol must validate its own integrity. Use the following metrics and troubleshooting logic to ensure data trustworthiness.
Quality Control Metric
Target Threshold
Causality & Corrective Action
Z'-Factor
> 0.6
Causality: Measures assay window and variance. Fix: If Z' < 0.6, check for liquid handling errors or degraded ATP. Ensure DMSO concentration is strictly ≤1%.
Signal-to-Background (S/B)
> 5.0
Causality: Ensures the kinase is sufficiently active. Fix: If S/B is low, increase enzyme concentration, but ensure it remains at least 10-fold below the expected IC₅₀ to avoid tight-binding limitations.
Time-Shift Ratio
> 3-fold shift
Causality: Confirms covalent mechanism. Compare IC₅₀ at 0 min vs 60 min pre-incubation. Fix: If no shift occurs, the compound may have degraded, or the DTT concentration in the buffer is too high, quenching the covalent warhead.
Reference Control
IC₅₀ match
Causality: Run a reversible inhibitor (e.g., Ulixertinib) in parallel. Its IC₅₀ should not shift significantly with pre-incubation.
References
Source: AACR Journals (Molecular Cancer Therapeutics)
Application Note: Flow Cytometry Workflows for Quantifying CC-90003-Induced Apoptosis in KRAS-Mutant Cancers
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Mechanistic evaluation of ERK1/2 covalent inhibition via multiparametric flow cytometry. Introduction & Mechanistic Rational...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Focus: Mechanistic evaluation of ERK1/2 covalent inhibition via multiparametric flow cytometry.
Introduction & Mechanistic Rationale
The mitogen-activated protein kinase (MAPK)/ERK pathway is a central axis in tumor cell proliferation and survival[1]. While upstream inhibitors targeting BRAF and MEK have shown clinical success, malignancies driven by KRAS mutations (comprising >30% of all cancers) remain notoriously resistant to these interventions[2].
CC-90003 is a highly selective, orally available, irreversible covalent inhibitor of ERK1/2[1],[3]. Unlike reversible ATP-competitive inhibitors, CC-90003 forms a permanent covalent bond with the ERK1/2 kinase domain, providing sustained pathway blockade[3]. This deep inhibition deprives KRAS-mutant cells of essential survival signals, triggering a complex cascade of cell death modalities. Recent studies in colorectal cancer (CRC) models demonstrate that CC-90003 not only induces classical apoptosis but also triggers reactive oxygen species (ROS)-dependent protective autophagy and parthanatos[4].
To accurately dissect these overlapping phenotypic responses, Annexin V/Propidium Iodide (PI) flow cytometry serves as the gold standard. As a Senior Application Scientist, I designed this protocol to ensure that researchers can reliably capture the transient apoptotic window before secondary necrosis or autophagic rescue skews the data.
Fig 1. CC-90003 irreversible blockade of ERK1/2 leading to apoptosis and ROS-dependent autophagy.
Experimental Design & Causality (E-E-A-T)
A robust flow cytometry protocol must be a self-validating system. Every step in this workflow is dictated by the biological reality of CC-90003's mechanism of action:
The Choice of Annexin V / PI: Apoptosis is characterized by the early translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V binds to exposed PS with high affinity. Because CC-90003 rapidly induces apoptosis in sensitive lines[4],[5], we use PI (a vital dye excluded by intact membranes) to distinguish between early apoptosis (Annexin V+ / PI-), late apoptosis (Annexin V+ / PI+), and necrosis (Annexin V- / PI+).
Supernatant Retention (Critical Step): As ERK1/2 inhibition dismantles focal adhesions and survival signaling, apoptotic cells detach from the culture plate. Discarding the culture media prior to trypsinization will artificially deplete the apoptotic fraction, leading to false-negative results.
Calcium-Dependent Binding: Annexin V binding is strictly Ca²⁺-dependent. Washing cells in standard PBS without supplementing with a specialized Calcium-rich Binding Buffer will cause Annexin V to dissociate, destroying the signal.
Quantitative Data Summary
The following table synthesizes expected phenotypic outcomes and optimal dosing parameters based on validated preclinical models[4],[2],[3].
Cell Line / Model
KRAS Status
CC-90003 Dose
Treatment Window
Primary Flow Cytometry Outcome
Secondary Mechanistic Observations
HCT-116 (CRC)
Mutant
10 µM
24 - 48 h
Significant increase in Annexin V+ apoptotic cells
Elevated ROS, induced protective autophagy
SW620 (CRC)
Mutant
10 µM
24 - 48 h
Dose-dependent shift to late apoptosis (Annexin V+/PI+)
Cleaved Caspase-3 elevation, PAR increase
MDA-MB-231
Mutant
5 - 10 µM
24 h
~28.7% Apoptosis rate at 5 µM (comparable ERK inhibitors)
Preparation: Dissolve CC-90003 powder in high-quality, anhydrous DMSO to create a 10 mM stock solution. Aliquot and store at -80°C to prevent freeze-thaw degradation.
Seeding: Seed HCT-116 or SW620 cells in 6-well plates at a density of
3×105
cells/well in standard growth media (e.g., DMEM + 10% FBS). Incubate overnight at 37°C, 5% CO₂.
Treatment: Treat cells with 10 µM CC-90003[4]. Include a vehicle control well (DMSO concentration must remain < 0.1% v/v to avoid solvent toxicity). Incubate for exactly 24 hours.
Phase 2: Harvesting (The Self-Validating Step)
Media Collection: Transfer the culture media (containing detached, apoptotic cells) from each well into corresponding 15 mL conical tubes. Do not discard.
Washing: Gently wash the adherent cells with 1 mL of cold PBS. Add this wash to the 15 mL tube.
Trypsinization: Add 0.5 mL of Trypsin-EDTA to the wells. Incubate for 3-5 minutes until cells detach. Neutralize with 1 mL of FBS-containing media and transfer to the 15 mL tube.
Pelleting: Centrifuge the tubes at 300 x g for 5 minutes at 4°C. Discard the supernatant.
Phase 3: Staining & Acquisition
Buffer Resuspension: Wash the pellet once with cold PBS, centrifuge again, and resuspend the cells in 100 µL of 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4).
Fluorescent Labeling: Add 5 µL of Annexin V-FITC and 5 µL of PI solution (50 µg/mL) to each tube. Gently vortex and incubate for 15 minutes at room temperature in the dark.
Final Dilution: Add 400 µL of 1X Binding Buffer to each tube immediately before acquisition to halt the staining reaction and provide adequate volume for the cytometer.
Flow Cytometry: Acquire data on a flow cytometer (e.g., BD FACSCanto II). Ensure you run single-stained compensation controls (Unstained, Annexin V only, PI only) to correct for spectral overlap between FITC and PI.
Fig 2. Step-by-step flow cytometry workflow for quantifying CC-90003-induced apoptosis.
Data Analysis Strategy
When analyzing the FCS files in software like FlowJo:
Debris Exclusion: Gate on FSC-A vs. SSC-A to exclude subcellular debris.
Doublet Discrimination: Gate on FSC-A vs. FSC-H to isolate single cells.
Quadrant Analysis: Plot Annexin V-FITC (X-axis) against PI (Y-axis).
Lower Left (Q4): Live cells (Annexin V- / PI-)
Lower Right (Q3): Early Apoptosis (Annexin V+ / PI-)
Upper Right (Q2): Late Apoptosis (Annexin V+ / PI+)
Upper Left (Q1): Necrosis (Annexin V- / PI+)
Application Scientist Tip: If you observe a massive shift directly into the Q1 (Necrotic) quadrant without a corresponding population in Q3/Q2, your CC-90003 dose may be too high, or the 24-hour treatment window is too long for that specific cell line, resulting in primary necrosis rather than programmed apoptosis.
Application Note: Advanced Handling, Reconstitution, and Disposal Guidelines for CC-90003
Target Audience: Researchers, toxicologists, and drug development professionals. Compound Profile: CC-90003 (Covalent ERK1/2 Inhibitor) Scientific Context & Mechanism of Action CC-90003 is a highly potent, irreversible,...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, toxicologists, and drug development professionals.
Compound Profile: CC-90003 (Covalent ERK1/2 Inhibitor)
Scientific Context & Mechanism of Action
CC-90003 is a highly potent, irreversible, and selective small-molecule inhibitor of Extracellular Signal-Regulated Kinases 1 and 2 (ERK1/2)[1]. Originally developed as an oncology therapeutic for tumors harboring BRAF and KRAS mutations (such as non-small cell lung cancer, colorectal, and pancreatic cancers), CC-90003 functions by forming a covalent bond with the kinase domain of ERK1/2[1]. This irreversible binding completely halts downstream signaling to effectors like RSK, thereby inducing cell death in MAPK-dependent tumor models[1].
However, the clinical development of CC-90003 was halted during Phase Ia trials due to severe neurotoxicity, specifically Chemotherapy-Induced Peripheral Neuropathy (CIPN)[2]. Preclinical in vitro multielectrode array (MEA) assays utilizing human induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) demonstrated that CC-90003 disrupts neuronal electrophysiology[2]. Because of its covalent nature and neurotoxic profile, laboratory personnel must exercise extreme caution. Accidental exposure does not merely cause transient inhibition; it permanently inactivates the exposed ERK1/2 enzymes until the cell synthesizes new proteins.
Figure 1: MAPK/ERK signaling pathway detailing the irreversible inhibition by CC-90003 and its neurotoxic effects.
Physicochemical Properties & Quantitative Data
To ensure reproducibility and safety, researchers must understand the physical constraints of the compound. The following table summarizes the critical quantitative data required for experimental design[1][3].
Property
Value / Specification
Primary Targets
ERK1, ERK2
Enzymatic IC50
10 – 20 nmol/L
Molecular Weight
458.44 g/mol
Chemical Formula
C₂₂H₂₁F₃N₆O₂
Solubility (In Vitro)
≥ 25.0 mg/mL in DMSO
Storage (Solid Powder)
-80°C (up to 2 years) / -20°C (up to 1 year)
Hazard Assessment & Laboratory Safety
Because CC-90003 is a potent cytotoxic agent linked to peripheral neuropathy[2], it must be treated as a Hazardous Drug (HD) .
Causality of Safety Protocols
Why use a Class II BSC or dedicated fume hood? CC-90003 is supplied as a lyophilized powder. The electrostatic nature of fine powders means that opening the vial on an open bench risks aerosolization and subsequent inhalation. Inhalation of a covalent kinase inhibitor can lead to irreversible suppression of the MAPK pathway in respiratory and neuronal tissues[2][4].
Why double-glove with nitrile? DMSO, the primary solvent used for reconstitution, is a powerful penetration enhancer. If CC-90003 dissolved in DMSO contacts the skin, it will be rapidly transported into the bloodstream. Double-gloving ensures that if the outer glove is compromised by the solvent, the inner glove provides a secondary barrier.
Required PPE
Double nitrile gloves (extended cuff preferred).
Disposable, fluid-resistant laboratory coat.
Chemical splash goggles (not standard safety glasses).
N95 or P100 particulate respirator (if a fume hood/BSC is unavailable during a spill cleanup)[4].
Reconstitution & Formulation Protocols
The formulation of CC-90003 requires strict adherence to solvent ratios. The compound is highly lipophilic; attempting to dilute a DMSO stock directly into an aqueous buffer (like PBS or Saline) will result in immediate precipitation, rendering the drug useless and creating a suspension of hazardous micro-particulates.
Protocol A: In Vitro Stock Preparation (DMSO)
Use this protocol for cell culture assays (e.g., MEA assays, cell viability).
Equilibration: Remove the vial of CC-90003 from -80°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes. Reasoning: Opening a cold vial causes ambient humidity to condense on the powder, degrading the compound via hydrolysis.
Solvent Addition: Inside a BSC, inject anhydrous, sterile DMSO directly into the vial to achieve a stock concentration of 25.0 mg/mL.
Agitation: Vortex gently for 30 seconds. If particulates remain, sonicate in a room-temperature water bath for 1-2 minutes until the solution is completely clear.
Aliquot & Store: Aliquot the stock into single-use amber tubes to prevent freeze-thaw degradation and photobleaching. Store at -80°C.
Protocol B: In Vivo Formulation (Clear Solution for Injection)
Use this protocol for xenograft models (e.g., HCT-116 or PDX dosing)[1][3]. This yields a 2.5 mg/mL working solution.
Step 1 (Solubilization): Add 100 μL of the 25.0 mg/mL DMSO stock solution to a sterile glass vial.
Step 2 (Co-solvent Addition): Add 400 μL of PEG300 to the DMSO stock. Vortex for 15 seconds. Reasoning: PEG300 lowers the dielectric constant of the mixture, preventing the hydrophobic CC-90003 molecules from aggregating.
Step 3 (Micellar Encapsulation): Add 50 μL of Tween-80. Vortex vigorously for 30 seconds. Reasoning: Tween-80 acts as a surfactant, forming micelles around the drug-PEG complex, which stabilizes it for aqueous introduction.
Step 4 (Aqueous Dilution): Slowly add 450 μL of sterile Saline (0.9% NaCl) dropwise while continuously vortexing.
Validation: The final solution must be completely clear. If it appears cloudy, micellar collapse has occurred, and the solution must be discarded as hazardous waste.
Disposal and Decontamination Guidelines
Due to its covalent mechanism and environmental toxicity, CC-90003 cannot be disposed of via standard biological waste or sink drains[4].
Liquid Waste: All unused formulations, DMSO stocks, and cell culture media containing CC-90003 must be collected in a designated, sealable hazardous chemical waste carboy labeled "Toxic/Cytotoxic Waste - Kinase Inhibitor"[4].
Solid Waste: Empty vials, contaminated pipette tips, and gloves must be placed in a rigid, puncture-proof cytotoxic waste bin.
Decontamination: Any bench surfaces or BSC interiors exposed to the compound must be wiped down with a 10% bleach solution (to oxidize the compound) followed by 70% ethanol (to remove residue).
Final Disposal: Waste must be handed over to a licensed environmental health and safety (EHS) contractor for high-temperature incineration[4].
Figure 2: End-to-end lifecycle workflow for CC-90003, from storage to high-temperature incineration.
References
"Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy" - ResearchGate. URL:[Link]
Part 1: Troubleshooting & FAQs (Mechanistic Insights)
Welcome to the Technical Support Center for Preclinical Pharmacology. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific pharmacokinetic and physicochemical challenges a...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Preclinical Pharmacology.
As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific pharmacokinetic and physicochemical challenges associated with CC-90003 , a highly potent, irreversible covalent inhibitor of ERK1/2.
Because CC-90003 is characterized by high lipophilicity and a unique covalent mechanism of action (binding to Cys183 of ERK1 and Cys164 of ERK2)[1], achieving consistent oral bioavailability in rodent models requires strict adherence to formulation thermodynamics and dosing kinetics. This guide synthesizes field-proven methodologies to ensure your in vivo data is robust, reproducible, and mechanistically sound.
Q1: We are observing high inter-subject variability in tumor growth inhibition (TGI) in our HCT-116 xenograft models despite uniform oral dosing. How can we troubleshoot this?Scientist's Insight: This is a classic symptom of a Pharmacokinetic/Pharmacodynamic (PK/PD) disconnect, compounded by inconsistent gastrointestinal absorption. Because CC-90003 is an irreversible covalent inhibitor[1], plasma pharmacokinetics alone do not dictate efficacy. The drug's target residence time significantly outlasts its systemic clearance.
The Causality: Variability often stems from the drug precipitating in the acidic environment of the rodent stomach, leading to erratic absorption.
The Solution: Switch from a standard suspension to a thermodynamically stable clear solution (e.g., DMSO/PEG300/Tween-80/Saline)[2]. Furthermore, validate target engagement by measuring p-RSK or p-ERK levels in tumor tissue 4 hours post-dose, rather than relying solely on plasma drug concentrations[3].
Q2: When preparing the 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline formulation, the solution crashes out (precipitates) upon adding saline. What is the mechanistic cause, and how do we prevent it?Scientist's Insight: Precipitation occurs due to "solvent shock." When the highly hydrophobic CC-90003 molecules are rapidly exposed to a high-dielectric aqueous environment before the surfactant (Tween-80) can properly form protective micelles, the compound rapidly nucleates and crashes out.
The Solution: The order of solvent addition is absolute and serves as a self-validating system. You must dissolve the powder completely in DMSO first to break the crystal lattice. Then, add PEG300 to lower the dielectric constant of the mixture. Next, add Tween-80 to coat the solvated molecules. Only then should you add Saline dropwise while vortexing[2][4]. If precipitation occurs, apply mild heat (37°C) and sonication to rescue the solution[2].
Q3: We want to perform a 30-day continuous dosing efficacy study. Which vehicle formulation is optimal for long-term oral gavage (PO) in mice?Scientist's Insight: For extended studies (>15 days), you must avoid formulations with high concentrations of corn oil or excessive Tween-80, as repeated gavage can induce gastrointestinal inflammation or lipid pneumonia.
The Solution: The 10% DMSO / 90% (20% SBE-β-CD in Saline) formulation is highly recommended[2]. Sulfobutylether-β-cyclodextrin (SBE-β-CD) forms a stable inclusion complex with the lipophilic moiety of CC-90003. This masks its hydrophobicity, dramatically enhancing oral bioavailability without the mucosal irritation associated with high-surfactant vehicles. Note that this yields a fine suspension requiring ultrasonic dispersion prior to each dose[2].
Q4: Are there specific toxicities we should monitor in rodents treated with CC-90003?Scientist's Insight: While rodents generally poorly predict chemotherapy-induced peripheral neuropathy (CIPN), it is critical to note that the clinical development of CC-90003 was halted partly due to neurotoxicity[5]. In preclinical models, particularly at higher dose ranges (e.g., >50 mg/kg/day), you must monitor for signs of weight loss, lethargy, or motor deficits, which may indicate off-target kinase or translocator protein inhibition[5].
Part 2: Quantitative Data & Formulation Strategies
To maximize oral bioavailability, select the formulation protocol that best matches your study duration and administration route.
Table 1: Validated In Vivo Formulation Strategies for CC-90003[2]
Protocol
Solvent Composition (Order of Addition)
Final State
Max Validated Solubility
Recommended Route & Duration
1 (Clear Solution)
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline
Clear Solution
≥ 2.5 mg/mL (5.45 mM)
PO / IP; Short to medium-term studies (≤ 15 days).
2 (Cyclodextrin)
10% DMSO + 90% (20% SBE-β-CD in Saline)
Fine Suspension
2.5 mg/mL (5.45 mM)
PO / IP; Long-term continuous dosing (> 15 days).
3 (Lipid Vehicle)
10% DMSO + 90% Corn Oil
Clear Solution
≥ 2.5 mg/mL (5.45 mM)
PO only; Short-term studies. Use with caution for long-term.
Part 3: Standard Operating Procedure (SOP)
Protocol: Preparation of CC-90003 Clear Dosing Solution (Protocol 1)
This protocol is a self-validating system. If the solution is not perfectly clear before the next step, do not proceed.
Stock Preparation (Lattice Breaking): Weigh the required amount of CC-90003 powder. Add the calculated volume of pure DMSO (10% of final volume). Vortex vigorously until a completely clear, yellowish solution is achieved. Causality: DMSO is required to disrupt the strong intermolecular forces of the solid crystal lattice.
Co-solvent Addition (Dielectric Transition): Add PEG300 (40% of final volume) to the DMSO stock. Vortex for 30 seconds. The solution must remain perfectly clear.
Surfactant Addition (Micellar Coating): Add Tween-80 (5% of final volume). Pipette up and down to ensure the highly viscous Tween-80 is fully integrated. Vortex for 1 minute.
Aqueous Dilution (Bulk Phase): Add Saline (45% of final volume) dropwise while continuously vortexing the tube. Causality: Dropwise addition prevents localized solvent shock, allowing Tween-80 micelles to encapsulate the CC-90003 molecules before they can nucleate and precipitate.
Validation: Inspect the final solution against a light source. It must be a clear solution (≥ 2.5 mg/mL). Use within 24 hours to prevent thermodynamic settling[2][4].
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance - AACR Journals[Link]
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy - ResearchGate[Link]
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance - CovalX[Link]
CC-90003 Technical Support Center: Troubleshooting Aqueous Precipitation
As a Senior Application Scientist, I frequently observe researchers encountering false-negative results or high data variance in cellular assays because their compound has micro-precipitated out of solution. CC-90003 pre...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently observe researchers encountering false-negative results or high data variance in cellular assays because their compound has micro-precipitated out of solution. CC-90003 presents a classic formulation challenge: it is a highly potent inhibitor, but its lipophilic nature makes it notoriously difficult to keep in aqueous solution.
This guide is designed to provide drug development professionals and bench scientists with the mechanistic understanding and self-validating protocols necessary to successfully formulate CC-90003 without compromising its biological integrity.
The Mechanistic Context of CC-90003
CC-90003 is an irreversible, covalent inhibitor of extracellular signal-regulated kinases (ERK1/2) with potent IC50 values in the 10–20 nM range[1]. It has demonstrated significant preclinical efficacy in overcoming resistance in KRAS-mutant and BRAF-mutant cancer models[2]. Notably, in KRAS G13D-mutant HCT-116 colorectal cancer cells, CC-90003 induces actual cell death at 1 µmol/L, whereas other inhibitors merely suppress proliferation[3].
To achieve these results in your own lab, the compound must successfully reach its intracellular target.
Fig 1. CC-90003 mechanism of action within the MAPK/ERK signaling pathway.
The Thermodynamics of Precipitation (Causality)
Why does CC-90003 crash out of solution when added to cell culture media or saline?
The root cause is a thermodynamic phenomenon known as the "Ouzo effect" driven by a rapid solvent shift. CC-90003 is practically insoluble in water but highly soluble in anhydrous DMSO (up to 92 mg/mL)[1],[4]. When a high-concentration DMSO stock is pipetted directly into an aqueous buffer, the DMSO rapidly diffuses into the bulk water. The highly lipophilic CC-90003 molecules are suddenly stripped of their solvation shell. This leads to localized supersaturation, forcing the molecules to aggregate and nucleate into a visible, cloudy precipitate.
To prevent this, we must manipulate the thermodynamics by using transitional co-solvents (like PEG300) and surfactants (like Tween-80) to lower the interfacial tension and encapsulate the compound before it encounters the bulk aqueous environment.
Quantitative Formulation Data
Before selecting a protocol, consult the solubility limits of CC-90003 across different vehicles. Exceeding these limits will guarantee precipitation.
Do not rely solely on visual inspection to confirm solubility; micro-precipitates can be invisible to the naked eye but will devastate assay reproducibility. The following protocols include built-in validation steps.
Protocol A: Clear Solution for In Vitro & IV Assays (Yields ≥ 2.5 mg/mL)
Causality Note: The order of addition is critical. Adding saline before the PEG/Tween matrix will cause irreversible nucleation.
Master Stock: Dissolve CC-90003 powder in 100% anhydrous DMSO to create a 25.0 mg/mL stock. Vortex and sonicate briefly until completely clear. (Note: Moisture-contaminated DMSO reduces solubility; use fresh, anhydrous DMSO[1]).
Solvent Transfer: Add 100 µL (10% v/v) of the DMSO stock to a clean glass vial.
Matrix Dispersion: Add 400 µL (40% v/v) of PEG300. Vortex vigorously for 30 seconds. This disperses the compound into a polymeric matrix, preventing rapid aggregation.
Surfactant Addition: Add 50 µL (5% v/v) of Tween-80. Mix evenly. Tween-80 forms micelles that will protect the lipophilic compound in the next step.
Aqueous Transition: Slowly add 450 µL (45% v/v) of Saline dropwise while continuously vortexing the vial. Rapid addition creates localized pockets of high water concentration, triggering precipitation.
Validation Step (Crucial): Centrifuge the final mixture at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. The absence of a visible pellet confirms successful, stable solubilization.
Protocol B: Homogeneous Suspension for Oral Dosing (Yields 5.0 mg/mL)
Causality Note: Suspensions are thermodynamically unstable. The goal is kinetic stability (delaying sedimentation) long enough to ensure accurate dosing.
Wetting: Add 5 mg of CC-90003 powder to a mortar or vial. Add a micro-drop of Tween-80 to "wet" the hydrophobic powder, reducing surface tension.
Suspension: Gradually add 1 mL of the 0.5% CMC-Na solution[1].
Homogenization: Use a probe sonicator or bead mill until a uniform, milky suspension is achieved without large aggregates.
Validation Step: Allow the suspension to sit undisturbed for 30 minutes. If rapid sedimentation or phase separation occurs, re-homogenize. Always vortex immediately prior to drawing into the dosing syringe.
Diagnostic Workflow
If you encounter precipitation, follow this logical workflow to isolate and resolve the variable.
Fig 2. Diagnostic workflow for resolving CC-90003 precipitation in aqueous media.
Frequently Asked Questions (FAQs)
Q: Why does CC-90003 precipitate when I add my DMSO stock directly to pre-warmed DMEM?A: This is the Ouzo effect in action. When the DMSO stock hits the media, the DMSO diffuses away faster than the lipophilic CC-90003 can disperse, causing immediate supersaturation. Solution: Either formulate with co-solvents (Protocol A) prior to adding to media, or ensure the media is under vigorous vortexing while adding the DMSO stock dropwise to maximize immediate dispersion.
Q: Does heating the aqueous media help dissolve the precipitate?A: Heating increases kinetic energy and may temporarily dissolve micro-precipitates, but it does not alter the fundamental thermodynamic insolubility of CC-90003 in water. Once the media cools to physiological temperatures (37°C) in the incubator, the compound will re-precipitate, leading to inconsistent cellular uptake and artificially high IC50 values.
Q: Can I use older DMSO for my master stock if it has been stored at room temperature?A: No. DMSO is highly hygroscopic (absorbs water from the air). CC-90003's solubility is highly sensitive to water content. Moisture-contaminated DMSO will significantly reduce the maximum solubility (normally ~92 mg/mL) and can cause premature precipitation even before dilution[1]. Always use fresh, anhydrous DMSO.
Q: My in vivo suspension in CMC-Na keeps clogging the syringe. What went wrong?A: Clogging indicates that the particle size of the suspended CC-90003 is too large. This usually happens if the dry powder was not properly "wetted" before adding the aqueous CMC-Na, or if homogenization was insufficient. Re-formulate using a micro-drop of Tween-80 to wet the powder, and utilize a probe sonicator to break down the particle size.
CC-90003 In Vivo Technical Support & Troubleshooting Center
Welcome to the Advanced Application Support Center for CC-90003 , a potent, irreversible covalent inhibitor of ERK1/2[1]. While CC-90003 demonstrates exceptional biochemical affinity (IC50 10–20 nmol/L) and efficacy in K...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Application Support Center for CC-90003 , a potent, irreversible covalent inhibitor of ERK1/2[1]. While CC-90003 demonstrates exceptional biochemical affinity (IC50 10–20 nmol/L) and efficacy in KRAS/BRAF-mutant models[1], its translation to the clinic has been complicated by narrow therapeutic windows and off-target toxicities, most notably peripheral neuropathy[2].
As a Senior Application Scientist, I have designed this portal to help you navigate the mechanistic complexities of CC-90003, optimize your in vivo dosing regimens, and implement rigorous pre-screening protocols to minimize off-target effects.
Part 1: Mechanistic FAQs – Understanding CC-90003 Toxicity
Q: Why does CC-90003 induce severe peripheral neuropathy in certain models, and what is the mechanism behind this off-target effect?A: The causality of CC-90003-induced neurotoxicity lies in its chemical structure. As a covalent inhibitor, its reactive warhead is designed to irreversibly bind ERK1/2. However, this reactivity leads to promiscuous binding in neural tissues. Mechanistic studies utilizing human-induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) reveal that CC-90003 disrupts neuronal electrophysiology through a dual mechanism: on-target ERK inhibition combined with off-target kinase inhibition and translocator protein (TSPO) inhibition [2]. This multi-pathway disruption degrades nerve conduction velocity, leading to chemotherapy-induced peripheral neuropathy (CIPN)[2].
Q: My murine xenograft models show excellent tumor regression without any signs of neuropathy. Why did this toxicity only appear later in development?A: This is a classic species-specific translational failure. Mice do not exhibit signs of neuropathy upon daily dosing with CC-90003 because rodents possess different neuro-regenerative capacities and varying expression of off-target translocator proteins compared to higher mammals[2]. Rodents generally poorly predict CIPN. To accurately model this toxicity in vivo, canine models are required, as they exhibit the clinical signs and electrophysiological changes consistent with the peripheral neuropathy seen in humans[2].
Part 2: Troubleshooting Guide – In Vivo Dosing & Formulation
Issue: High mortality rates in HCT-116 xenograft mice at doses >50 mg/kg BID.
Root Cause: While mice resist the neurotoxic effects of CC-90003, they are highly susceptible to acute systemic toxicity at elevated exposures. Doses of 50 mg/kg BID and 75 mg/kg BID cause severe morbidity and mortality between days 6 and 18 of the study[1].
Solution: Adjust the dosing regimen to widen the therapeutic index. CC-90003 is well-tolerated and maintains tumor growth inhibition at lower, continuous doses (e.g., 12.5 mg/kg BID) or via a once-daily (QD) schedule up to 100 mg/kg[1]. Alternatively, implement an intermittent dosing schedule (e.g., 5 days on, 2 days off), which has been shown to mitigate toxicity while maintaining MAPK pathway suppression[3].
Issue: Erratic pharmacokinetics (PK) and compound precipitation upon injection.
Root Cause: CC-90003 is highly hydrophobic. Standard saline or low-percentage DMSO vehicles will cause the covalent compound to crash out of solution, leading to localized tissue necrosis at the injection site and unpredictable systemic absorption.
The following diagram maps the divergence between the intended therapeutic mechanism of CC-90003 and the off-target interactions responsible for dose-limiting neurotoxicity.
Diagram illustrating the dual on-target efficacy and off-target neurotoxicity pathways of CC-90003.
Part 5: Self-Validating Protocol
Validating Off-Target Neurotoxicity In Vitro Before In Vivo Scaling
Because murine models fail to predict CC-90003-induced peripheral neuropathy[2], it is scientifically imperative to screen your specific dosing concentrations in human neural tissues before advancing to higher mammalian models. The following Multielectrode Array (MEA) assay using hiPSC-PNs is a self-validating system designed to isolate true compound toxicity from mechanical artifacts.
Step 1: Plate Preparation & Cell Seeding
Coat 48-well MEA plates with 0.1% Polyethyleneimine (PEI) followed by a laminin overlay to ensure optimal neural adherence.
Seed human-induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) at a density of 40,000 cells/well.
Culture for 28 days in neural maturation medium to allow for the formation of spontaneous, synchronized electrical networks.
Transfer the MEA plate to the recording instrument (maintained at 37°C, 5% CO2).
Record spontaneous electrical activity for 30 minutes.
Causality Check: This baseline acts as an internal control for every single well. Any well exhibiting a mean firing rate (MFR) of <0.5 Hz must be excluded from the study, as the network is insufficiently mature to yield reliable toxicity data.
Step 3: Compound Administration
Prepare a serial dilution of CC-90003 (0.1 µM to 10 µM) in vehicle (0.1% DMSO).
Controls:
Negative Control: 0.1% DMSO (Vehicle).
Positive Control: Cisplatin (10 µM), a known inducer of CIPN[2].
Apply compounds to the respective wells.
Step 4: Data Acquisition & Self-Validating Analysis
Record electrophysiological activity at 1 hour, 4 hours, and 24 hours post-dose.
Extract the Mean Firing Rate (MFR) and Network Burst Frequency.
Normalization: Divide the post-dose MFR by the pre-dose baseline MFR for each specific well.
Causality Check: If the vehicle control wells show >15% deviation from their baseline, the assay is invalid due to mechanical/environmental stress during dosing. A valid assay will show stable vehicle MFR, a sharp decline in the Cisplatin positive control, and a dose-dependent disruption of electrophysiology in the CC-90003 wells[2], confirming the off-target neurotoxic liability of your specific batch/concentration.
CC-90003 Technical Support Center: Troubleshooting Stability and Media Issues
Welcome to the Technical Support Center for CC-90003. CC-90003 is a potent, irreversible, and highly selective covalent inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2)[1].
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for CC-90003. CC-90003 is a potent, irreversible, and highly selective covalent inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2)[1]. While it has demonstrated significant preclinical efficacy in KRAS- and BRAF-mutant cancer models, researchers frequently encounter high assay variability[2]. Because CC-90003 relies on a reactive chemical warhead to form a covalent bond with its target, its stability in cell culture media and proper handling of stock solutions are critical for reproducible in vitro results.
This guide provides an in-depth analysis of causality behind common stability issues, self-validating experimental protocols, and authoritative troubleshooting steps.
Workflow for CC-90003 preparation to ensure maximum stability and assay reproducibility.
Part 1: Frequently Asked Questions (FAQs) & Troubleshooting
Q1: Why do I observe a rapid loss of CC-90003 potency in 72-hour cell viability assays?
The Causality: CC-90003 is a covalent inhibitor designed to react irreversibly with specific cysteine residues (Cys183 of ERK1 and Cys164 of ERK2) within the ATP-binding pocket[3]. In aqueous cell culture media at 37°C, the reactive warhead (typically a Michael acceptor) is susceptible to non-specific nucleophilic attack. Components of standard cell culture media—such as serum proteins (e.g., BSA) and free thiols (e.g., glutathione, cysteine)—can react with the drug, drastically reducing the effective concentration of the free compound over time.
The Solution: Do not rely on a single drug administration for prolonged assays. To maintain a constant selective pressure, refresh the drug-containing media every 24 to 48 hours[4].
Q2: How should I prepare and store CC-90003 stock solutions to prevent degradation?
The Causality: CC-90003 is insoluble in water and highly sensitive to moisture[5]. When a cold DMSO stock is opened without proper equilibration, ambient humidity condenses into the tube. This introduced water accelerates the hydrolysis of the compound and causes it to precipitate out of solution. Furthermore, repeated freeze-thaw cycles physically degrade the compound, leading to artificially high IC50 values.
The Solution: Prepare a concentrated stock in anhydrous DMSO, divide it into single-use aliquots, and store them at -80°C. Discard any unused portion of a thawed aliquot.
Q3: My downstream readouts (p-RSK, p-ERK) are highly variable. Is this a stability issue or a biological feedback loop?
The Causality: It is likely a combination of both. While drug degradation in the media reduces the effective concentration, biological feedback loops severely complicate readouts. CC-90003 inhibits ERK1/2 kinase activity, which normally provides negative feedback to MEK and RAF. Inhibition of ERK relieves this feedback, leading to the hyperphosphorylation of MEK and, paradoxically, an increase in phosphorylated ERK (p-ERK)[6]. Because CC-90003 is an irreversible inhibitor, it covalently binds existing ERK, but newly synthesized ERK protein can rapidly restore signaling if the active drug has degraded in the media[2].
The Solution: Measure downstream targets like p-RSK rather than p-ERK to assess true pathway inhibition. Ensure your time-point for analysis is within 24 hours of drug administration[4].
CC-90003 mechanism of action and the relief of ERK-mediated negative feedback on MEK.
Q4: Why do some cell lines show resistance despite fresh media and proper drug storage?
The Causality: In some models, the activation of parallel signaling pathways (such as JNK-Jun or MSK) can compensate for ERK1/2 inhibition[4]. It is also worth noting that the clinical development of CC-90003 was discontinued partly due to off-target toxicities, including chemotherapy-induced peripheral neuropathy (CIPN) mediated by off-target kinase and translocator protein inhibition[7].
Part 2: Quantitative Data Summaries
To ensure maximum efficacy, adhere strictly to the validated storage and stability parameters outlined below.
Table 1: CC-90003 Storage and Stability Guidelines
Aliquot immediately to avoid freeze-thaw cycles[5].
DMSO Stock Solution
-20°C
1 Month
Prone to degradation and precipitation over time[5].
Aqueous Media
37°C
< 24 Hours
Covalent warhead reacts with nucleophiles; requires daily media refresh[4].
Part 3: Self-Validating Experimental Protocols
Protocol 1: Preparation of CC-90003 Stock Solutions
This protocol ensures the chemical integrity of the covalent warhead prior to cellular introduction.
Equilibration: Remove the lyophilized CC-90003 vial from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes before opening. Causality: Opening a cold vial introduces atmospheric moisture, which hydrolyzes the compound.
Reconstitution: Add high-purity, anhydrous DMSO to achieve a 10 mM stock solution (e.g., for 5 mg of CC-90003, MW 458.44, add 1.09 mL of DMSO)[5].
Solubilization: Vortex gently until the solution is completely clear. Do not heat the solution above 37°C, as thermal stress can degrade the molecule.
Aliquotting: Immediately divide the stock into sterile, amber microcentrifuge tubes in single-use volumes (e.g., 10–20 µL) to protect from light.
Storage: Transfer aliquots immediately to -80°C.
Protocol 2: Validating CC-90003 Stability in Your Specific Culture Media
Because different media formulations (e.g., DMEM vs. RPMI) and FBS concentrations contain varying levels of nucleophiles, this self-validating target engagement assay proves whether the drug is degrading in your specific setup.
Cell Seeding: Seed a highly sensitive KRAS-mutant cell line (e.g., HCT-116) in a 6-well plate at
3×105
cells/well. Incubate overnight at 37°C[4].
Media Pre-Incubation (The Validation Step): Prepare a working concentration of CC-90003 (e.g., 100 nM) in your complete culture media. Place this drug-containing media in a cell-free incubator at 37°C for 48 hours. This is your "48h Pre-incubated Media" .
Fresh Media Preparation: After 48 hours, prepare a fresh batch of 100 nM CC-90003 in complete media. This is your "0h Fresh Media" .
Treatment: Treat the seeded cells with either the 0h Fresh Media, the 48h Pre-incubated Media, or a DMSO vehicle control for exactly 2 hours.
Lysis and Immunoblotting: Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Perform Western blot analysis for phosphorylated RSK (p-RSK Ser380) and total RSK.
Data Interpretation: If the 48h Pre-incubated Media shows significantly less suppression of p-RSK compared to the 0h Fresh Media, CC-90003 is actively degrading in your specific media formulation. This validates the absolute necessity of daily media replacement for your long-term assays.
References
Selleckchem: CC-90003 | ERK inhibitor | CAS 1621999-82-3 - Mechanism of Action.1
CovalX: Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance.3
Benchchem: Addressing variability in CC-90003 experimental outcomes.8
MedChemExpress: CC-90003 | ERK Inhibitor - Storage and Solubility Protocols.5
NIH / PubMed: Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy.7
NIH / PubMed: Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance.2
adjusting CC-90003 dosage for combination therapies
Welcome to the CC-90003 Technical Support & Troubleshooting Center . As a Senior Application Scientist, I frequently consult with research teams navigating the complexities of covalent kinase inhibitors.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the CC-90003 Technical Support & Troubleshooting Center . As a Senior Application Scientist, I frequently consult with research teams navigating the complexities of covalent kinase inhibitors. CC-90003 is a highly potent, irreversible extracellular signal-regulated kinase (ERK1/2) inhibitor. While it demonstrates profound efficacy in preclinical KRAS-mutant models, its narrow therapeutic window—primarily restricted by neurotoxicity—requires rigorous dosage calibration when transitioning from monotherapy to combination regimens (e.g., with docetaxel or PI3K inhibitors).
This guide is designed to provide you with field-proven insights, causality-driven troubleshooting, and self-validating experimental protocols to optimize your CC-90003 combination therapies.
Section 1: Mechanism & Rationale (FAQs)
Q1: Why does the dosage of CC-90003 need to be significantly adjusted when transitioning from monotherapy to combination regimens?A1: The need for dosage adjustment is rooted in the drug's mechanism of action and its overlapping toxicity profile with other agents. CC-90003 irreversibly binds to specific cysteine residues (Cys183 of ERK1 and Cys164 of ERK2)[1], inhibiting the MAPK signaling cascade with an IC50 in the 10–20 nM range[2]. In human monotherapy trials, the Maximum Tolerated Dose (MTD) was established at 120 mg/day, limited by Grade 3 transaminase elevations and dose-dependent neurotoxicity[3].
When combining CC-90003 with agents like docetaxel (a microtubule stabilizer) or PI3K inhibitors, you are compounding the risk of Chemotherapy-Induced Peripheral Neuropathy (CIPN)[4][5]. Because CC-90003 covalently locks ERK in an inactive state, its pharmacodynamic effect outlasts its pharmacokinetic clearance. Therefore, the dosage must be lowered in combination settings to maintain synergistic tumor apoptosis while staying below the threshold for severe neuronal electrophysiology disruption.
MAPK and PI3K signaling crosstalk targeted by CC-90003 combination therapies.
Section 2: Troubleshooting Dosage & Toxicity
Q2: How do I balance target engagement with the risk of peripheral neuropathy in my in vivo models?A2: Target engagement for CC-90003 is validated by measuring unbound (free) ERK levels. Clinical data from indicates that doses ≥80 mg/day reduce free ERK by ≥80%[3][6]. However, this level of profound, continuous inhibition correlates with significant neurotoxicity[3].
To troubleshoot this in combination models, you must establish a "self-validating" dosing system where efficacy and toxicity are measured in parallel. Because the neuropathy induced by CC-90003 is reversible[4], the causality of the toxicity dictates that we use intermittent dosing schedules (e.g., 21 days on / 7 days off) rather than continuous daily dosing. This allows for neuronal recovery while the covalent nature of the drug maintains sufficient target suppression in the tumor.
Quantitative Pharmacodynamic and Toxicity Parameters for CC-90003
Parameter
Value / Observation
Experimental Context
Biochemical IC50 (ERK1/2)
10 – 20 nM
Preclinical Kinase Assay
Maximum Tolerated Dose (MTD)
120 mg/day
Clinical Phase 1a
Free ERK Reduction
≥80% at doses ≥80 mg/day
Clinical PBMC ELISA
Dose-Limiting Toxicities (DLTs)
Grade 3 Transaminase Elevation, Hypertension
Clinical Phase 1a
Neurotoxicity Onset
Observed primarily at 80 – 160 mg/day
Clinical Phase 1a
Section 3: Experimental Protocols for Dosage Optimization
Q3: What is the recommended workflow to determine the optimal synergistic dosage of CC-90003 and a combination agent while screening for neurotoxicity?A3: Rodent models generally poorly predict human Chemotherapy-Induced Peripheral Neuropathy (CIPN)[4]. Therefore, relying solely on murine xenografts to optimize combination dosing will likely result in unexpected clinical toxicity.
Step-by-step experimental workflow for optimizing CC-90003 combination dosages.
Phase 1: Checkerboard Matrix for Synergy
Causality Note: This step identifies the lowest possible concentration of CC-90003 required to sensitize KRAS-mutant cells to the secondary agent, thereby minimizing off-target kinase inhibition.
Cell Seeding: Seed KRAS-mutant cancer cells (e.g., HCT-116) in a 384-well plate at 1,000 cells/well. Incubate overnight at 37°C, 5% CO2.
Compound Preparation: Prepare a 7x7 dose matrix. Dilute CC-90003 serially (e.g., 1 nM to 1000 nM) along the X-axis and the combination agent (e.g., docetaxel or a PI3K inhibitor) along the Y-axis.
Treatment: Treat the cells for 72 hours to allow for complete covalent target engagement and subsequent apoptotic induction.
Viability Measurement: Add CellTiter-Glo® reagent, incubate for 10 minutes at room temperature, and read luminescence on a plate reader.
Synergy Analysis: Calculate the Combination Index (CI) using the Chou-Talalay method. Identify the concentration pairs yielding a CI < 1 (indicating synergy).
Phase 2: hiPSC-PN MEA Assay for Neurotoxicity Counter-Screening
Causality Note: CC-90003 disrupts neuronal electrophysiology via on-target ERK inhibition combined with off-target translocator protein inhibition[4]. The MEA assay provides a human-relevant functional readout to ensure the synergistic dose from Phase 1 does not silence neuronal firing.
Plate Preparation: Coat MEA (Microelectrode Array) plates with poly-D-lysine and laminin to support neuronal adherence.
Neuron Culture: Seed hiPSC-PNs directly onto the recording electrodes. Culture for 14–21 days until spontaneous network burst activity stabilizes.
Baseline Recording: Record baseline spontaneous extracellular action potentials for 30 minutes to establish the pre-treatment firing rate.
Dosing: Apply the top three synergistic concentration pairs identified in Phase 1 to the MEA wells.
Toxicity Readout & Validation: Record post-dose electrical activity for 24 hours. A reduction in mean firing rate or burst frequency by >20% compared to the vehicle control indicates unacceptable neurotoxicity.
Dosage Finalization: Select the combination dose that maintains a CI < 1 in Phase 1 while preserving >80% of baseline neuronal firing in Phase 2.
References
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance
Source: Molecular Cancer Therapeutics (AACR)
URL:[Link]
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy
Source: Toxicological Sciences (Oxford Academic)
URL:[Link]
A phase Ia study of CC-90003, a selective extracellular signal-regulated kinase (ERK) inhibitor, in patients with relapsed or refractory BRAF or RAS-mutant tumors.
Source: Journal of Clinical Oncology (ASCO)
URL:[Link]
Safety and PK Study of CC-90003 in Relapsed/Refractory Solid Tumors (NCT02313012)
Source: ClinicalTrials.gov
URL:[Link]
Section 1: Core Kinetics & Frequently Asked Questions (FAQs)
Title: Technical Support Center: Detecting and Managing CC-90003 Degradation in Solution Introduction: Welcome to the Technical Support Center for CC-90003 analytical and biochemical workflows. As an irreversible, covale...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Technical Support Center: Detecting and Managing CC-90003 Degradation in Solution
Introduction:
Welcome to the Technical Support Center for CC-90003 analytical and biochemical workflows. As an irreversible, covalent inhibitor of extracellular signal-regulated kinase (ERK) 1/2, CC-90003 exhibits potent antineoplastic activity, particularly in KRAS- and BRAF-mutant models[1][2]. However, its covalent mechanism of action—targeting Cys183 of ERK1 and Cys164 of ERK2[3]—relies on an electrophilic warhead that is inherently susceptible to nucleophilic attack and hydrolysis in aqueous solutions. This guide provides drug development professionals with authoritative, self-validating protocols to detect degradation products, ensure compound integrity, and troubleshoot assay artifacts.
Q1: Why does CC-90003 lose efficacy in prolonged in vitro assays, and what are the primary degradation products?
CC-90003 is designed to form a covalent bond with specific cysteine residues in the ATP-binding pocket of ERK1/2[3][4]. To achieve this, the molecule utilizes a reactive electrophile. In aqueous assay buffers (pH ~7.4) or complete cell culture media, this warhead is exposed to water and nucleophiles (e.g., thiols like glutathione, or primary amines in serum proteins).
Causality: Over time, the electrophile undergoes hydrolysis or forms off-target thiol-adducts. This degradation reduces the effective concentration of intact CC-90003, leading to a loss of target occupancy. Consequently, researchers often observe a rebound in ERK-dependent signaling (e.g., RSK phosphorylation) during multi-day proliferation assays[5].
Q2: How can I analytically differentiate between intact CC-90003 and its degradation products?
UV detection (HPLC-UV) is often insufficient because the primary chromophore of the CC-90003 scaffold remains unaltered upon warhead hydrolysis, resulting in co-eluting peaks or indistinguishable absorbance spectra.
Causality & Solution: The most robust approach is targeted LC-MS/MS using Multiple Reaction Monitoring (MRM). The hydrolyzed degradant typically exhibits a mass shift of +18 Da (addition of H₂O) and increased polarity, allowing for distinct chromatographic separation on a reversed-phase C18 column and specific mass detection.
Fig 1: CC-90003 mechanism of covalent ERK1/2 inhibition and impact of solution degradation.
Section 2: Troubleshooting Guide
Issue 1: Inconsistent peak areas for CC-90003 standard curves in LC-MS/MS.
Root Cause: Repeated freeze-thaw cycles of DMSO stock solutions introduce atmospheric moisture, which accelerates the hydrolysis of the covalent warhead.
Solution: Aliquot the primary DMSO stock (e.g., 25.0 mg/mL) into single-use, tightly sealed vials and store at -80°C[6]. Discard any aliquot subjected to more than two freeze-thaw cycles.
Issue 2: Unexplained loss of target engagement in cellular assays despite high dosing.
Root Cause: CC-90003 is highly potent, with biochemical IC50s in the 10-20 nM range[7]. However, if formulated improperly, the drug precipitates or degrades before entering the cell.
Solution: Ensure proper formulation. For stable in vivo or complex in vitro delivery, utilize a validated vehicle system: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline[6]. This micellar suspension protects the electrophile from bulk aqueous degradation while maintaining solubility.
Issue 3: Unexpected neurotoxicity observed in preclinical animal models.
Root Cause: CC-90003 has been associated with chemotherapy-induced peripheral neuropathy (CIPN), which led to the discontinuation of its Phase 1a clinical trial (NCT02313012)[8][9]. This is likely due to on-target ERK inhibition combined with off-target kinase effects.
Solution: When conducting in vivo studies, monitor for neurotoxic signs. Use human-induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) on multielectrode arrays (MEAs) as an in vitro predictive model to differentiate between degradation-induced loss of efficacy and true compound toxicity[9].
Section 3: Quantitative Data Summary
The following table summarizes the physicochemical properties and expected analytical behaviors of intact CC-90003 versus its primary degradation products.
To ensure absolute trustworthiness in your data, every protocol below includes an internal validation step to confirm the integrity of the assay.
Fig 2: LC-MS/MS workflow for isolating and detecting CC-90003 degradation products.
Protocol 1: LC-MS/MS Method for Detecting CC-90003 Degradation in Solution
Causality: Immediate quenching with ice-cold organic solvent precipitates matrix proteins and instantly halts any ongoing aqueous hydrolysis, locking the degradation profile at the exact time of sampling.
Preparation: Thaw a single-use 25.0 mg/mL CC-90003 DMSO stock at room temperature[6]. Dilute to a 1 µM working concentration in the target buffer or media.
Incubation: Incubate the solution at 37°C.
Sampling & Quenching: At designated time points (e.g., 0, 1, 4, 8, 24 hours), extract 50 µL of the solution. Immediately quench by adding 150 µL of ice-cold Acetonitrile (ACN).
Self-Validation (Internal Standard): Ensure the quench ACN contains 10 ng/mL of a stable internal standard (IS) (e.g., a structurally distinct kinase inhibitor). The IS corrects for ionization suppression and extraction variability. The 0-hour timepoint must show >99% intact CC-90003 to validate the stock's initial purity.
Extraction: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet precipitated salts and proteins.
Analysis: Transfer the supernatant to LC vials. Analyze via UHPLC-ESI-MS/MS in positive ion MRM mode, monitoring the parent mass (m/z 459.4 [M+H]+) and the expected hydrolyzed mass (m/z 477.4 [M+H]+).
Protocol 2: Intact Protein Mass Spectrometry (HM2) Occupancy Assay
Causality: If CC-90003 has degraded in solution, it will fail to form a covalent bond with ERK1/2. This intact protein MS assay directly measures the functional capability of the drug solution, serving as a definitive biological validation of chemical stability.
Reaction: Incubate recombinant ERK1 or ERK2 protein with an excess of the CC-90003 solution for 1 hour at room temperature[3].
Quenching: Dilute the sample with 10 µL of 0.2% Trifluoroacetic acid (TFA). Why TFA? The low pH denatures the kinase and halts any further covalent binding or enzymatic activity[3].
Desalting: Desalt the mixture using micro-pipette tips containing C4 resin. Why C4? C4 resin has shorter alkyl chains than C18, making it ideal for the recovery and elution of large, intact proteins without irreversible binding[3].
Spotting: Spot the desalted sample onto a MALDI target plate using sinapic acid as the matrix.
Detection: Analyze using an HM2-modified mass spectrometer (Settings: HV1 – 2.7 kV, HV2 – 20 kV, 20 ns bin size)[3].
Self-Validation: A successful reaction with intact CC-90003 will yield a mass shift of exactly +458 Da on the protein peak. The absence of this shift confirms that the CC-90003 in the solution has degraded and lost its electrophilic warhead.
References
Definition of ERK inhibitor CC-90003 - NCI Drug Dictionary - N
A phase Ia study of CC-90003, a selective extracellular signal-regulated kinase (ERK) inhibitor, in patients with relapsed or refractory BRAF or RAS-mutant tumors.
Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neurop
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance - CovalX. covalx.com.
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. aacrjournals.org.
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance - ResearchGate.
Discovery of Novel Aromatic Urea-Imidazole Salt Derivatives for Cancer Therapy via Targeting ERK1/2 | Journal of Medicinal Chemistry - ACS Public
CC-90003 Technical Support Center: Overcoming Saline Insolubility in Preclinical Models
Welcome to the CC-90003 formulation and troubleshooting hub. As application scientists, we frequently encounter challenges when transitioning highly lipophilic kinase inhibitors from in vitro assays to in vivo preclinica...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the CC-90003 formulation and troubleshooting hub. As application scientists, we frequently encounter challenges when transitioning highly lipophilic kinase inhibitors from in vitro assays to in vivo preclinical models.. While it demonstrates exceptional anti-proliferative activity in KRAS- and BRAF-mutant tumors, its extreme hydrophobicity renders it practically insoluble in standard aqueous vehicles like 0.9% saline. This guide provides the mechanistic reasoning and validated, step-by-step protocols required to successfully formulate CC-90003 for animal dosing.
MAPK/ERK signaling pathway and the irreversible inhibitory action of CC-90003 on ERK1/2.
Part 1: Baseline Solubility Profile
To design an effective formulation, we must first establish the physicochemical boundaries of the compound. The data below dictates our solvent selection.
Solvent
Solubility at 25°C
Suitability for Direct In Vivo Use
DMSO
92 mg/mL (200.68 mM)
No (High volumes cause severe toxicity)
Water
Insoluble
No
Saline (0.9% NaCl)
Insoluble
No
Ethanol
Insoluble
No
Data synthesized from and technical specifications.
Part 2: Troubleshooting & FAQs
Q1: Why does CC-90003 precipitate immediately when I dilute my DMSO stock directly into 0.9% saline?A: CC-90003 is a highly lipophilic small molecule that lacks sufficient ionizable functional groups to remain solvated in an aqueous, high-dielectric environment like saline at physiological pH. When the DMSO fraction drops below a critical threshold (typically <20%), the hydrophobic effect drives the CC-90003 molecules to rapidly aggregate and crash out of solution. To prevent this, you must lower the dielectric constant of the vehicle using co-solvents (e.g., PEG300) and reduce surface tension using surfactants (e.g., Tween-80) before introducing the saline.
Q2: I need a clear solution for Intravenous (IV) or Intraperitoneal (IP) injection. What is the recommended formulation?A: For systemic administration where a clear solution is mandatory to prevent fatal embolism or local tissue necrosis, a multi-component co-solvent system is required. The industry-standard validated vehicle is .
Causality: This combination creates a thermodynamically stable microemulsion. PEG300 acts as a co-solvent to bridge the polarity gap, while Tween-80 forms micelles that encapsulate the hydrophobic CC-90003 molecules, keeping them suspended as a clear solution at concentrations up to 2.5 mg/mL.
Q3: My murine models are sensitive to high concentrations of PEG and Tween. Is there an alternative saline-based formulation for Oral (PO) gavage?A: Yes. For oral administration, a true solution is not strictly necessary; a homogeneous suspension is highly effective and often better tolerated in the GI tract. You can use .
Causality: Sulfobutylether-β-cyclodextrin (SBE-β-CD) is a macrocyclic oligosaccharide with a hydrophilic exterior and a hydrophobic cavity. It forms a transient inclusion complex with CC-90003, significantly enhancing its apparent solubility and preventing large crystal lattice formation, yielding a uniform, milky suspension suitable for PO dosing.
Q4: Can I prepare the formulation in advance and store it at 4°C for the week?A:No. It is highly recommended to prepare in vivo formulations freshly before each dosing session. CC-90003 in aqueous co-solvent mixtures will experience Ostwald ripening or delayed precipitation over time. Storing at 4°C decreases the kinetic energy and the solubility capacity of the vehicle, virtually guaranteeing that the compound will precipitate out of the micelles.
Part 3: Formulation Decision Tree & Workflows
Decision tree for selecting the appropriate CC-90003 saline-based formulation workflow.
Protocol A: Co-Solvent Clear Solution (Validated for IV/IP)
Yields a clear solution of 2.5 mg/mL. Self-validating check: The solution must remain optically clear at every step before saline is added.
Critical Warning: The order of addition is absolute. Adding saline before the surfactants will cause irreversible precipitation.
Stock Preparation: Dissolve CC-90003 powder in fresh, anhydrous DMSO to create a 25.0 mg/mL stock solution. (Note: Moisture-contaminated DMSO drastically reduces solubility).
Aliquot: Transfer 100 μL of the 25.0 mg/mL DMSO stock into a clean glass vial.
Co-solvent Addition: Add 400 μL of PEG300 to the vial. Vortex vigorously for 30 seconds until the solution is completely homogeneous and clear.
Surfactant Addition: Add 50 μL of Tween-80. Vortex again for 30 seconds. The mixture must appear clear and slightly viscous.
Aqueous Phase Addition: Slowly add 450 μL of 0.9% Saline dropwise while gently swirling the vial.
Final Mixing: Vortex briefly. The final 1 mL solution will be clear and ready for immediate administration.
Protocol B: Cyclodextrin Inclusion Suspension (Validated for PO)
Yields a uniform suspension of 2.5 mg/mL. Self-validating check: The final mixture should look like a fine, milky suspension without visible granular chunks.
Vehicle Preparation: Dissolve 20g of SBE-β-CD in 100 mL of 0.9% Saline. Stir at room temperature until completely clear. (Causality: SBE-β-CD requires time to fully hydrate; prepare this vehicle in advance).
Stock Preparation: Prepare a 25.0 mg/mL CC-90003 stock in anhydrous DMSO.
Aliquot: Transfer 100 μL of the DMSO stock into a dosing vial.
Complexation: Rapidly add 900 μL of the 20% SBE-β-CD/Saline vehicle.
Homogenization: Vortex vigorously for 1 to 2 minutes. The resulting mixture will be a fine suspension. Agitate the vial gently before drawing the dose into the gavage syringe to ensure uniform distribution.
References
National Cancer Institute (NCI). "Definition of ERK inhibitor CC-90003." NCI Drug Dictionary. Available at:[Link]
Reference Data & Comparative Studies
Validation
Publish Comparison Guide: CC-90003 vs. Ulixertinib (BVD-523) – Potency, Mechanism, and Preclinical Efficacy
Executive Summary & Mechanistic Rationale The RAS-RAF-MEK-ERK (MAPK) signaling cascade is a central axis in oncology, frequently hijacked by KRAS and BRAF mutations to drive unchecked cellular proliferation[1]. While ups...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
The RAS-RAF-MEK-ERK (MAPK) signaling cascade is a central axis in oncology, frequently hijacked by KRAS and BRAF mutations to drive unchecked cellular proliferation[1]. While upstream inhibitors targeting RAF or MEK have shown clinical utility, tumor cells rapidly develop acquired resistance through pathway reactivation and loss of negative feedback[2].
Targeting ERK1/2 , the terminal kinases of this cascade, offers a strategic bypass to upstream resistance mechanisms[3]. This guide provides an objective, data-driven comparison between two distinct classes of ERK1/2 inhibitors: CC-90003 (a covalent, irreversible inhibitor) and Ulixertinib (a reversible, ATP-competitive inhibitor), designed to assist researchers and drug development professionals in selecting the appropriate chemical probe for their mechanistic and translational workflows.
Mechanistic Divergence: Covalent vs. ATP-Competitive Inhibition
CC-90003 was engineered as an irreversible covalent inhibitor[3]. By forming a permanent bond with the kinase domain, it ensures prolonged target engagement even after pharmacokinetic clearance—a theoretical advantage for suppressing highly aggressive KRAS-mutant tumors[1].
Ulixertinib (BVD-523) is a reversible, ATP-competitive inhibitor[3]. It binds with sub-nanomolar affinity, offering highly potent, dynamic inhibition that can be titrated to manage toxicity while maintaining robust suppression of downstream signaling[4].
Fig 1. MAPK signaling cascade and the targeted inhibition of ERK1/2 by CC-90003 and Ulixertinib.
Quantitative Potency & Selectivity Comparison
The following table synthesizes the biochemical and clinical parameters of both compounds, providing a high-level overview of their pharmacological profiles[3][4][5].
Application Scientist Insight: The "Paradoxical p-ERK" Phenomenon
When designing cellular assays for ERK inhibitors, novice researchers often measure phosphorylated ERK (p-ERK) as the primary readout. However, inhibiting ERK's catalytic activity abolishes its negative feedback loop on MEK. This relief of feedback causes MEK to hyper-phosphorylate ERK. Therefore, p-ERK levels might increase even when the drug is effectively shutting down the pathway.
To ensure a self-validating system, you must measure the phosphorylation of a downstream substrate—such as Ribosomal S6 Kinase (RSK)—to accurately quantify true pathway suppression[3].
Cell Seeding : Plate KRAS-mutant (e.g., HCT-116) or BRAF-mutant (e.g., A375) cells in 6-well plates at
3×105
cells/well. Incubate overnight at 37°C in appropriate media.
Compound Preparation : Prepare 10 mM stock solutions of CC-90003 and Ulixertinib in DMSO. Perform serial dilutions to generate a 9-point dose-response curve (e.g., 0.1 nM to 10 µM), maintaining a final DMSO concentration of ≤0.1% to prevent solvent toxicity.
Treatment : Treat cells with the inhibitors for exactly 2 hours. Causality note: This brief window captures peak signal transduction inhibition before compensatory transcriptional changes or apoptosis occur.
Lysis & Extraction : Wash cells with ice-cold PBS and lyse using RIPA buffer heavily supplemented with protease and phosphatase inhibitors. This is critical for preserving transient phospho-epitopes.
Immunoblotting : Resolve lysates via SDS-PAGE and transfer to a PVDF membrane. Probe with primary antibodies against p-RSK1 (Thr359/Ser363), total RSK, and GAPDH (loading control).
Quantification : Analyze band densitometry using imaging software (e.g., ImageJ). Calculate the half-maximal inhibitory concentration (IC50) using non-linear regression curve fitting in GraphPad Prism.
Translational Outcomes & Toxicity Profiles
Despite its impressive preclinical efficacy in patient-derived xenograft (PDX) models of KRAS-mutant lung and colorectal cancers—where it achieved full tumor regression when combined with docetaxel[1]—CC-90003 faced insurmountable clinical hurdles. In Phase Ia trials, the drug induced severe chemotherapy-induced peripheral neuropathy (CIPN)[6]. Advanced in vitro multielectrode array (MEA) assays using human induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) later revealed that this neurotoxicity was driven by a combination of on-target ERK inhibition and off-target translocator protein interactions[6].
Ulixertinib, lacking this specific off-target liability and benefiting from reversible binding kinetics, has successfully navigated early clinical safety hurdles[2]. It demonstrates profound tumor regression in BRAF-mutant melanoma and KRAS-mutant pancreatic models, and continues to be evaluated in combination therapies (e.g., with CDK4/6 or PI3K inhibitors) to mitigate toxicity while preserving dose intensity[7].
Conclusion & Recommendations
For in vitro mechanistic studies requiring permanent kinase inactivation to study target turnover, CC-90003 remains a valuable chemical probe. However, for translational drug development, in vivo efficacy models, and clinical applications, Ulixertinib is the definitively superior choice due to its sub-nanomolar potency, reversible kinetics, and highly favorable safety profile.
References
Selleckchem. "CC-90003 | ERK inhibitor". Available at: 5
Taylor & Francis. "Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation". Available at: 3
PubMed (Molecular Cancer Research). "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance". Available at: 1
ResearchGate. "Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy". Available at:6
ACS Publications. "Targeting Extracellular Signal-Regulated Protein Kinase 1/2 (ERK1/2) in Cancer: An Update on Pharmacological Small-Molecule Inhibitors". Available at: 2
ProbeChem. "ERK (inhibitors, antagonists, agonists)". Available at:4
NIH. "Current and Emerging Therapies for Targeting the ERK1/2 & PI3K Pathways in Cancer". Available at: 7
Comparative Selectivity Profiling: CC-90003 vs. BVD-523 (Ulixertinib) in ERK1/2 Inhibition
Target Audience: Researchers, Scientists, and Preclinical Drug Development Professionals Focus: Kinase Selectivity, Mechanism of Action, and Experimental Validation Workflows Introduction: The Imperative of ERK1/2 Select...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Scientists, and Preclinical Drug Development Professionals
Focus: Kinase Selectivity, Mechanism of Action, and Experimental Validation Workflows
Introduction: The Imperative of ERK1/2 Selectivity
The RAS-RAF-MEK-ERK (MAPK) signaling cascade is a highly conserved pathway regulating cellular proliferation, differentiation, and survival. Hyperactivation of this pathway, frequently driven by KRAS or BRAF mutations, is a hallmark of numerous malignancies[1]. While upstream inhibitors (targeting BRAF or MEK) have shown clinical utility, acquired resistance inevitably emerges, often via paradoxical reactivation of ERK signaling[1].
Targeting the terminal kinases, ERK1 and ERK2, provides a strategic mechanism to bypass upstream resistance. However, the structural conservation of the ATP-binding pocket across the human kinome makes achieving high selectivity a formidable challenge. Off-target kinase inhibition can severely narrow the therapeutic index, leading to dose-limiting toxicities. This technical guide provides an objective, data-driven comparison of two distinct classes of ERK1/2 inhibitors: CC-90003 (a covalent, irreversible inhibitor) and BVD-523 (Ulixertinib; a reversible, ATP-competitive inhibitor), focusing on their selectivity profiles and the self-validating experimental methodologies used to characterize them.
Mechanistic Divergence: Covalent vs. Reversible Inhibition
The fundamental difference in the selectivity profiles of CC-90003 and BVD-523 stems from their distinct mechanisms of target engagement.
BVD-523 (Ulixertinib): BVD-523 is a highly potent, reversible, ATP-competitive inhibitor[1]. It achieves selectivity through non-covalent interactions within the ATP-binding pocket of ERK1/2. Because it competes directly with intracellular ATP (which is present at millimolar concentrations in living cells), its cellular efficacy is highly dependent on its binding affinity (K_i) and the local ATP concentration.
CC-90003: CC-90003 utilizes a targeted covalent inhibition (TCI) strategy. It initially binds non-covalently to the active site, followed by the formation of an irreversible covalent bond with a specific, non-catalytic cysteine residue located in the P-loop of the ATP binding site (Cys183 in ERK1 and Cys164 in ERK2)[2][3]. This two-step mechanism inherently enhances selectivity, as sustained inhibition requires both spatial complementarity and the presence of the specific reactive cysteine.
MAPK signaling cascade highlighting the distinct inhibitory mechanisms of CC-90003 and BVD-523.
Comparative Selectivity Data
To rigorously evaluate a kinase inhibitor, one must look beyond isolated biochemical assays. Biochemical screens often overestimate off-target liabilities because they utilize truncated recombinant proteins and non-physiological ATP concentrations. Therefore, a comprehensive profile requires synthesizing biochemical, cellular, and structural data.
Driven by the presence of accessible cysteine residues in the ATP-binding pockets of these specific receptor tyrosine kinases.
BVD-523
> 250
Highly selective; negligible off-targets
Driven by precise steric optimization for the ERK1/2 binding pocket, minimizing affinity for structurally homologous kinases.
Expert Insight: While CC-90003 showed >80% inhibition against 17 kinases in a cell-free biochemical panel, iterative cellular analysis (ActivX KiNativ) revealed that only 3 off-target kinases (KDR, FLT3, PDGFRα) were inhibited at biologically relevant concentrations in live cells[2][4]. This discrepancy highlights the critical importance of cellular validation—intact cell membranes and physiological ATP levels naturally filter out weak, non-specific biochemical interactions.
As application scientists, we must ensure that our experimental designs are self-validating. The following protocols detail the multimodal workflow required to definitively characterize the selectivity and target engagement of these inhibitors.
Multimodal experimental workflow for validating kinase inhibitor selectivity and target engagement.
Protocol 1: Intact Mass Spectrometry for Covalent Binding Validation (CC-90003)
Scientific Rationale: Reversible inhibitors (like BVD-523) will dissociate during the ionization phase of mass spectrometry unless chemically crosslinked. Conversely, covalent inhibitors (like CC-90003) remain permanently bound. By measuring the intact mass of the kinase, we can calculate the exact mass shift (ΔMass = Mass of CC-90003) to definitively prove 1:1 binding stoichiometry and validate the irreversible mechanism[3].
Step-by-Step Methodology:
Protein Preparation: Reconstitute recombinant, full-length ERK2 protein in a physiological buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 1 mM DTT). Self-Validation Step: DTT ensures the target cysteines are reduced and available for covalent modification.
Inhibitor Incubation: Incubate 5 µM of ERK2 with a 10-fold molar excess (50 µM) of CC-90003 for 1 hour at room temperature[3]. Run a parallel vehicle (DMSO) control.
Desalting: Dilute the samples with 10 µL of 0.2% Trifluoroacetic acid (TFA). Desalt the protein-inhibitor complex using C4 resin micro-pipette tips (0.6 µL bed volume) to remove buffer salts that cause ion suppression[3].
MALDI-TOF Analysis: Elute the desalted complex directly onto a MALDI target plate using Sinapic acid as the desorption matrix. Analyze using a MALDI-TOF mass spectrometer (e.g., equipped with a CovalX HM2 detection system)[3].
Data Interpretation: Compare the spectra of the vehicle control against the CC-90003 treated sample. A uniform mass shift corresponding to the molecular weight of CC-90003 confirms complete, covalent target engagement.
Scientific Rationale: To determine true selectivity, inhibitors must be tested in live cells where they compete with 1-5 mM intracellular ATP. The KiNativ assay uses an ATP-biotin acyl phosphate probe that broadly labels the ATP-binding pockets of all uninhibited kinases in a cell lysate. If an inhibitor (CC-90003 or BVD-523) has engaged a specific kinase in the live cell, that kinase cannot be labeled by the probe.
Step-by-Step Methodology:
Cellular Treatment: Culture A375 BRAF V600E-mutant melanoma cells to 80% confluency. Treat cells with 1 µM of the test compound (CC-90003 or BVD-523) or DMSO vehicle for 2 hours[2][4].
Lysis & Native Extraction: Wash cells with ice-cold PBS to halt signaling. Lyse cells using a non-denaturing buffer (to preserve kinase active site conformations) supplemented with phosphatase inhibitors.
Probe Labeling: Add the desthiobiotin-ATP probe to the clarified lysates. Self-Validation Step: The probe will only covalently tag kinases whose ATP pockets are NOT occupied by the test inhibitor.
Tryptic Digestion & Enrichment: Denature the labeled proteome, reduce/alkylate, and perform an overnight tryptic digest. Isolate the biotinylated kinase peptides using streptavidin-coupled magnetic beads.
LC-MS/MS Analysis: Elute the peptides and analyze via quantitative LC-MS/MS.
Data Interpretation: Calculate the percentage of inhibition by comparing the MS signal intensity of each kinase peptide in the treated sample versus the DMSO control. A >80% reduction in signal indicates significant cellular target engagement[4].
Conclusion
Both CC-90003 and BVD-523 represent highly potent strategies for inhibiting the MAPK pathway at its terminal node. BVD-523 achieves exquisite kinome selectivity through precise, reversible ATP-competition[1]. In contrast, CC-90003 leverages a covalent mechanism targeting Cys183/164, which provides sustained target engagement but introduces a defined, narrow spectrum of off-target activity (KDR, FLT3, PDGFRα) due to structural homologies in the kinome[2][3]. Understanding these distinct selectivity profiles through rigorous, multi-tiered experimental validation is essential for interpreting their preclinical efficacy and guiding future rational drug design.
References
BenchChem. "CC-90003: A Technical Overview of Kinase Selectivity and Off-Target Profiling." BenchChem.
Selleck Chemicals. "CC-90003 | ERK inhibitor | CAS 1621999-82-3." Selleckchem.com.
AACR Journals. "Targeting the MAPK Signaling Pathway in Cancer: Promising Preclinical Activity with the Novel Selective ERK1/2 Inhibitor BVD-523 (Ulixertinib)." Molecular Cancer Therapeutics.
AACR Journals. "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance." Molecular Cancer Therapeutics.
CovalX. "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance." CovalX Technology.
A Comparative Guide to MAPK Pathway Inhibition: The ERK1/2 Inhibitor CC-90003 vs. Standard MEK Inhibitors
Introduction: Targeting the Central Hub of Cell Proliferation The Mitogen-Activated Protein Kinase (MAPK) signaling cascade, also known as the RAS-RAF-MEK-ERK pathway, is a cornerstone of cellular regulation, governing f...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Targeting the Central Hub of Cell Proliferation
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade, also known as the RAS-RAF-MEK-ERK pathway, is a cornerstone of cellular regulation, governing fundamental processes like proliferation, differentiation, and survival.[1][2][3][4][5] Its aberrant activation, often driven by mutations in genes like BRAF and RAS, is a hallmark of numerous cancers, making it a prime therapeutic target.[1][4][5] For years, drug development has focused on intercepting this pathway at the level of BRAF and MEK. However, the emergence of resistance has driven researchers to explore inhibition further downstream.
This guide provides a comparative analysis of the covalent ERK1/2 inhibitor, CC-90003, against standard-of-care MEK inhibitors. We will delve into their distinct mechanisms of action, compare their performance in preclinical models, and examine the clinical outcomes that have shaped their respective trajectories. This analysis is designed to offer researchers and drug development professionals a clear, data-supported perspective on the strategic implications of targeting different nodes within this critical oncogenic pathway.
The Established Strategy: MEK Inhibition
MEK1 and MEK2 are dual-specificity threonine/tyrosine kinases that serve as the direct downstream effectors of RAF kinases.[3] By phosphorylating and activating ERK1/2, they act as a crucial convergence point for MAPK signaling. The therapeutic strategy behind MEK inhibition is to block this activation step, thereby preventing the downstream signaling that drives tumor growth.[3][][7]
Standard MEK inhibitors are typically allosteric, non-ATP-competitive molecules that bind to a unique pocket adjacent to the ATP-binding site, locking the kinase in a catalytically inactive conformation.[2][3][] This mechanism confers high selectivity. To date, four MEK inhibitors have received FDA approval: Trametinib, Cobimetinib, Binimetinib, and Selumetinib.[]
Caption: MAPK signaling pathway with the point of MEK inhibition.
Clinical Efficacy of Standard MEK Inhibitors
The primary clinical success of MEK inhibitors has been in combination with BRAF inhibitors for the treatment of BRAF V600-mutant melanoma.[8] Dual blockade of both BRAF and MEK results in more profound and durable inhibition of the MAPK pathway, mitigating the paradoxical pathway activation often seen with BRAF inhibitor monotherapy and delaying the onset of resistance.[8][9]
Inhibitor
Combination Partner
Pivotal Trial
Median Progression-Free Survival (PFS)
Median Overall Survival (OS)
Objective Response Rate (ORR)
Trametinib
Dabrafenib
COMBI-d/v
11.0-11.4 months vs. 7.3 months (BRAFi mono)
25.1-25.6 months vs. 18.0-18.7 months (BRAFi mono)
64-69%
Cobimetinib
Vemurafenib
coBRIM
12.6 months vs. 7.2 months (Vemurafenib mono)[10][11]
22.5 months vs. 17.4 months (Vemurafenib mono)[10][11]
Table 1: Summary of pivotal clinical trial data for FDA-approved MEK inhibitors in combination with BRAF inhibitors for first-line treatment of BRAF V600-mutant advanced melanoma.
Limitations and Acquired Resistance
Despite their success, the efficacy of MEK inhibitors is often limited by acquired resistance.[4] Tumors can develop mechanisms to reactivate the MAPK pathway, such as through secondary mutations in MEK itself or through activation of parallel signaling pathways like PI3K.[4][5] Furthermore, in tumors with mutations upstream of RAF, particularly in KRAS, MEK inhibitors have demonstrated limited single-agent efficacy.[14][15][16][17] This has created a clear clinical need for novel therapeutic strategies that can overcome these limitations.
Shifting the Target Downstream: The ERK1/2 Inhibitor CC-90003
Given that ERK1/2 are the final kinases in the MAPK cascade, their direct inhibition presents a logical strategy to overcome resistance mechanisms that reactivate the pathway upstream.[1][15] CC-90003 is a potent, covalent, and irreversible inhibitor of ERK1/2.[18] It binds to a cysteine residue within the activation loop of the ATP binding site, effectively shutting down all downstream signaling from the pathway.[16]
The rationale for developing an ERK inhibitor like CC-90003 is twofold:
To overcome resistance: By targeting the terminal node of the pathway, an ERK inhibitor can be effective even when resistance to BRAF or MEK inhibitors arises from reactivation of upstream components.[1]
To target KRAS-mutant cancers: Tumors with KRAS mutations have proven largely refractory to MEK inhibitors.[14][15][16][17] Targeting ERK offers a more direct approach to blocking the downstream signaling on which these tumors depend.
Caption: MAPK signaling pathway with the point of ERK inhibition by CC-90003.
Comparative Preclinical Efficacy
A direct clinical comparison between CC-90003 and standard MEK inhibitors is challenging, as they were developed for different therapeutic contexts. However, preclinical data provide valuable insights into their relative potency and potential applications.
CC-90003 demonstrated potent anti-proliferative activity across a wide range of cancer cell lines, particularly those with BRAF and KRAS mutations.[1][19] In a panel of 240 cancer cell lines, 93% of BRAF-mutant lines and 76% of KRAS-mutant lines showed sensitivity to CC-90003 (defined as GI50 < 1 µmol/L).[19]
A key differentiator emerged in models of KRAS-mutant colorectal cancer. In the HCT-116 (KRAS G13D) cell line, CC-90003 was not only more potent than other ERK inhibitors but also induced cell death at concentrations where others merely suppressed proliferation.[1] This suggests a more profound and sustained inhibition of ERK signaling.
Table 2: Comparative activity of ERK inhibitors in a KRAS-mutant colorectal cancer cell line.[1]
Furthermore, in patient-derived xenograft (PDX) models of KRAS-mutant lung cancer, the combination of CC-90003 with docetaxel led to complete tumor regression and prevented regrowth after treatment cessation.[14][15][16][17] This effect was linked to the modulation of a tumor stem cell reprogramming network, highlighting a potentially unique mechanism of action.[14][15][16][17]
The Clinical Reality: Trial Termination of CC-90003
Despite its promising preclinical profile, the clinical development of CC-90003 was discontinued. A first-in-human, Phase Ia study (NCT02313012) in patients with relapsed or refractory BRAF or RAS-mutant tumors revealed significant challenges.[15][20]
Parameter
Finding
Efficacy
No objective responses (per RECIST 1.1) were observed.[15][20]
Pharmacokinetics (PK)
Highly variable PK profile with observed accumulation after multiple doses.[15][20]
Toxicity
The Maximum Tolerated Dose (MTD) was established at 120 mg/day. Dose-limiting toxicities at 160 mg/day included Grade 3 transaminase elevations and hypertension.[20] Unanticipated neurotoxicity (dizziness, gait disturbance, paresthesias) was observed, particularly at higher doses.[20][21][22]
Target Engagement
At doses ≥ 80 mg/day, levels of free ERK in peripheral blood mononuclear cells were reduced by ≥80%, confirming target engagement.[15][20]
Table 3: Summary of Phase Ia clinical trial results for CC-90003.[15][20]
Ultimately, the maximum tolerated dose failed to produce acceptable clinical outcomes, and the unfavorable safety profile, including the unanticipated neurotoxicity, led to the termination of its development.[15][18]
Experimental Methodologies
Reproducible and rigorous experimental design is paramount when evaluating and comparing kinase inhibitors. Below are standard protocols for key assays used in this field.
Cell Proliferation Assay (e.g., using CellTiter-Glo®)
This assay quantifies the number of viable cells by measuring ATP levels, an indicator of metabolic activity. It is a gold standard for determining the concentration-dependent effect of a compound on cell growth (GI50).
Causality and Self-Validation: The choice of a 72-hour incubation period allows for multiple cell doublings, providing a sufficient window to observe anti-proliferative effects. Including a time-zero reading (measuring ATP at the time of compound addition) is critical to distinguish between cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects. A compound is considered cytotoxic if the luminescence signal at 72 hours is below the time-zero reading.
Caption: Standard workflow for a luminescence-based cell proliferation assay.
Step-by-Step Protocol:
Cell Seeding: Seed cells in an opaque-walled 96-well plate at a predetermined density (e.g., 1,000-5,000 cells/well) in 100 µL of culture medium.
Attachment: Incubate for 24 hours to allow cells to attach and resume logarithmic growth.
Compound Preparation: Prepare serial dilutions of the test compounds (e.g., CC-90003, Trametinib) and vehicle control (e.g., DMSO) in culture medium.
Treatment: Add 100 µL of the diluted compounds to the respective wells, resulting in a final volume of 200 µL.
Incubation: Incubate the plate for 72 hours under standard culture conditions (37°C, 5% CO2).
Lysis and Signal Generation: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. Add reagent to each well according to the manufacturer's instructions, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.
Data Acquisition: Read the luminescent signal on a plate reader.
Analysis: Normalize the data to the vehicle-treated control wells and plot the results to determine the concentration that causes 50% growth inhibition (GI50).
Conclusion and Future Perspectives
The comparison between CC-90003 and standard MEK inhibitors encapsulates a critical lesson in cancer drug development: a strong preclinical rationale and potent in vitro activity do not always translate to clinical success.
Standard MEK inhibitors (Trametinib, Cobimetinib, Binimetinib) are an established component of targeted therapy, particularly for BRAF-mutant melanoma, where they provide a clear survival benefit in combination with BRAF inhibitors. Their limitation lies in acquired resistance and a lack of efficacy in many KRAS-driven malignancies.
CC-90003 , the ERK1/2 inhibitor, represented a scientifically logical next step, designed to overcome the limitations of upstream inhibitors. Preclinical data strongly supported this hypothesis, showing potent activity in resistant and KRAS-mutant models.[14][15][16][17][19] However, its clinical development was halted by an unacceptable therapeutic window, defined by a lack of efficacy at tolerated doses and the emergence of on- and off-target toxicities, including neurotoxicity.[20][21]
The story of CC-90003 does not invalidate ERK as a therapeutic target. Instead, it underscores the challenges of inhibiting this crucial kinase and highlights the importance of achieving a suitable therapeutic index. The field continues to advance, with new generations of ERK inhibitors being developed with potentially improved safety and pharmacokinetic profiles. The ultimate goal remains the effective and safe shutdown of the MAPK pathway in cancers that depend on it, a challenge that will require continued innovation in medicinal chemistry and a deeper understanding of the complex biology of this central signaling cascade.
References
Aronchik, I., et al. (2019). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. Molecular Cancer Research, 17(2), 642–654. Available from: [Link].
PubMed. (2018). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. Available from: [Link].
National Cancer Institute. Definition of ERK inhibitor CC-90003 - NCI Drug Dictionary. Available from: [Link].
ResearchGate. (2026). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. Available from: [Link].
CovalX. (2018). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. Available from: [Link].
OncoDaily. (2025). Binimetinib (Mektovi): Uses in Cancer, Side effects, Dosage, Expectations, and more. Available from: [Link].
Melanoma Research Alliance. Trametinib (Mekinist) MEK Inhibitor Therapy for Melanoma. Available from: [Link].
Aronchik, I., et al. (2019). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. Molecular Cancer Research. Available from: [Link].
PharmacyLibrary. Mechanism of Action of BRAF and MEK Inhibitors. Available from: [Link].
ASCO Publications. (2017). A phase Ia study of CC-90003, a selective extracellular signal-regulated kinase (ERK) inhibitor, in patients with relapsed or refractory BRAF or RAS-mutant tumors. Available from: [Link].
Figshare. (2023). Data from Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. Available from: [Link].
Ascierto, P. A., et al. (2021). 5-Year Outcomes with Cobimetinib plus Vemurafenib in BRAF V600 Mutation–Positive Advanced Melanoma: Extended Follow-up of the coBRIM Study. Clinical Cancer Research, 27(19), 5445–5454. Available from: [Link].
Exelixis. (2015). Exelixis Announces Acceptance of New Drug Application for Cobimetinib in Combination with Vemurafenib for Treatment of Patients with BRAF V600 Mutation-Positive Advanced Melanoma. Available from: [Link].
News-Medical. (2019). MEK Inhibitor Mechanism of Action, Side Effects, and Uses. Available from: [Link].
Patel, H., et al. (2023). Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation. RSC Medicinal Chemistry. Available from: [Link].
Popat, S., et al. (2021). Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy. Toxicological Sciences, 183(1), 140–151. Available from: [Link].
ESMO. (2023). Binimetinib Contributes to the Efficacy and Safety Outcomes Observed with Encorafenib Plus Binimetinib Combination Therapy in Patients with BRAFV600-mutated Melanoma. Available from: [Link].
Dhomen, N., et al. (2021). MEK inhibitor resistance mechanisms and recent developments in combination trials. Cancer Treatment Reviews, 92, 102137. Available from: [Link].
Dhomen, N., et al. (2021). MEK inhibitor resistance mechanisms and recent developments in combination trials. Cancer Treatment Reviews. Available from: [Link].
Validation of CC-90003 Target Engagement Biomarkers: A Comparative Guide for Covalent ERK1/2 Inhibition
Introduction The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is frequently dysregulated in oncology, particularly via KRAS and BRAF mutations[1]. While reversible ERK inhibitors like GDC-0994 (ravoxertinib)...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is frequently dysregulated in oncology, particularly via KRAS and BRAF mutations[1]. While reversible ERK inhibitors like GDC-0994 (ravoxertinib) and ulixertinib have entered clinical trials, they often face resistance due to pathway reactivation and the loss of negative feedback loops[1][2].
CC-90003 represents a distinct pharmacological class: a covalent, irreversible inhibitor of ERK1/2[3]. By forming a covalent bond with Cys183 of ERK1 and Cys164 of ERK2[4], CC-90003 decouples pharmacodynamics (PD) from pharmacokinetics (PK). This enables sustained target inhibition even after plasma drug clearance[5].
As a Senior Application Scientist, I emphasize that validating covalent inhibitors requires a paradigm shift in biomarker strategy. We cannot rely solely on steady-state plasma concentrations or transient downstream phosphorylation. Instead, a robust, self-validating triad of biomarkers is required: Direct Target Occupancy , Downstream Pharmacodynamics (p-RSK) , and Predictive Signatures (KRAS/TIMP1) . This guide compares the performance of CC-90003 against reversible alternatives and provides field-proven methodologies for biomarker validation.
Direct Target Engagement: The Occupancy Biomarker
Causality & Logic:
For reversible inhibitors, target engagement is inferred from plasma concentration and equilibrium binding constants. For covalent inhibitors like CC-90003, efficacy is driven by the absolute percentage of the target pool that has been irreversibly modified[5]. Therefore, quantifying the "free" (unbound) fraction of ERK1/2 via mass spectrometry or specialized ELISAs is the most direct and reliable biomarker of engagement[6][7].
Comparative Performance:
In KRAS G13D-mutant colorectal cancer models (e.g., HCT-116), CC-90003 demonstrates profound superiority over reversible inhibitors. While GDC-0994 and Vertex 11e only suppress proliferation, CC-90003 induces actual cell death starting at 1 µmol/L[6][8]. This is directly attributed to its ability to maintain >80% target occupancy, effectively neutralizing the surge in upstream kinase flux that typically overcomes reversible inhibitors[6].
MAPK pathway illustrating sustained blockade by covalent CC-90003 vs reversible inhibitors.
Downstream Pharmacodynamic (PD) Biomarkers: p-RSK vs p-ERK
Causality & Logic:
A common pitfall in evaluating ERK inhibitors is relying on phosphorylated ERK (p-ERK) as a readout. Because ERK inhibitors block the kinase activity of ERK but not necessarily its phosphorylation by MEK, and because they relieve ERK-mediated negative feedback on the pathway, p-ERK levels often paradoxically increase following treatment[9]. Therefore, the phosphorylation of Ribosomal S6 Kinase (p-RSK), a direct downstream substrate of ERK, is the self-validating PD biomarker of choice[10][11]. Complete suppression of p-RSK confirms that the functionally active pool of ERK has been neutralized.
Predictive Biomarkers: KRAS, BRAF, and TIMP1
Causality & Logic:
Patient stratification relies on predictive biomarkers. CC-90003 has shown potent activity in BRAF-mutant (93% sensitivity) and KRAS-mutant models[8]. Recently, Tissue Inhibitor of Metalloproteinases 1 (TIMP1) has emerged as a powerful predictive biomarker in colorectal cancer (CRC). DepMap database analyses reveal that CRC cell lines with elevated TIMP1 expression exhibit significantly higher sensitivity to CC-90003, linking the immunological microenvironment to targeted drug sensitivity[9][12][13].
Quantitative Data Presentation
Table 1: Comparative Efficacy and Biomarker Profiles in KRAS G13D Models (HCT-116)
To ensure rigorous validation, the following protocols incorporate internal controls to rule out assay artifacts.
Protocol 1: Intact Protein Mass Spectrometry Occupancy Assay (CovalX HM2 Method)
This assay directly quantifies the covalent engagement of CC-90003 to Cys164 (ERK2) and Cys183 (ERK1)[4].
Step-by-Step Workflow:
Protein Incubation: Incubate recombinant ERK1/2 (or clarified tumor lysates) with an excess of CC-90003 (e.g., 1 µmol/L) for 1 hour at room temperature[4].
Self-Validation Control: Include a DMSO vehicle control and a denatured protein control (boiled at 95°C for 5 mins prior to dosing) to distinguish specific covalent binding from non-specific aggregation.
Quenching & Desalting: Dilute samples with 10 µL of 0.2% Trifluoroacetic acid (TFA) to quench the reaction[4]. Desalt the samples using micro-pipette tips containing 0.6 µL of C4 resin[4].
Matrix Preparation: Elute the desalted protein and spot it onto a MALDI target plate using Sinapic acid as the desorption matrix[4].
Mass Spectrometry Analysis: Analyze the samples using a MALDI TOF mass spectrometer modified with a CovalX HM2 detection system[4]. (Settings: HV1 – 2.7 kV, HV2 – 20 kV, 20 ns bin size)[4].
Data Interpretation: Calculate target engagement by measuring the mass shift corresponding to the exact molecular weight of the CC-90003 adduct. The reduction in the un-adducted (free) ERK peak quantifies the percentage of target occupancy.
Step-by-step workflow for the intact protein mass spectrometry occupancy assay.
Protocol 2: Downstream PD Validation via p-RSK Immunoblotting
Cell Treatment: Seed KRAS-mutant cells (e.g., HCT-116) and treat with a dose-response of CC-90003 (0.01 to 10 µmol/L) for 4 hours.
Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Self-Validation Control: Include a positive control stimulated with EGF (Epidermal Growth Factor) to ensure the basal pathway is inducible and detectable.
Detection: Perform SDS-PAGE and probe with primary antibodies against p-RSK (Ser380), total RSK, p-ERK (Thr202/Tyr204), and total ERK.
Analysis: Normalize p-RSK signal to total RSK. A successful target engagement profile for CC-90003 will show ablated p-RSK, while p-ERK may remain stable or increase due to feedback loop relief[9].
Conclusion
The validation of CC-90003 requires moving beyond traditional reversible kinase inhibitor paradigms. By utilizing direct mass spectrometry-based occupancy assays[4] and tracking p-RSK rather than p-ERK[10], researchers can accurately map its potent, irreversible mechanism of action. Furthermore, leveraging predictive biomarkers like TIMP1 alongside KRAS mutational status[12] provides a highly targeted approach for identifying responsive tumor models, distinguishing the cytocidal efficacy of CC-90003 from the cytostatic effects of its reversible counterparts[8].
References
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. Molecular Cancer Research (AACR).[Link]
Unraveling TIMP1: a multifaceted biomarker in colorectal cancer. Frontiers in Oncology.[Link]
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. CovalX. [Link]
Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis).[Link]
Targeting Extracellular Signal-Regulated Protein Kinase 1/2 (ERK1/2) in Cancer: An Update on Pharmacological Small-Molecule Inhibitors. Journal of Medicinal Chemistry (ACS Publications).[Link]
Benchmarking CC-90003 Antitumor Activity in BRAF-Mutant Models: A Comparative Guide
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a critical driver of cellular proliferation, and its hyperactivation via BRAF or RAS mutations is a hallmark of numerous malignancies[1]. While upstream in...
Author: BenchChem Technical Support Team. Date: March 2026
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is a critical driver of cellular proliferation, and its hyperactivation via BRAF or RAS mutations is a hallmark of numerous malignancies[1]. While upstream inhibitors targeting BRAF (e.g., Vemurafenib) and MEK (e.g., Trametinib) have transformed clinical oncology, acquired resistance remains a profound challenge[1].
This guide provides an objective, data-driven evaluation of CC-90003 , a highly selective, covalent, and irreversible inhibitor of ERK1/2[2]. By benchmarking CC-90003 against reversible ERK inhibitors (such as GDC-0994 and Vertex 11e), this document equips researchers and drug development professionals with the mechanistic insights and validated protocols necessary to evaluate terminal MAPK pathway inhibition in BRAF-mutant and resistant models.
ERK1/2 represents the terminal kinase node of the MAPK cascade. Tumors that develop resistance to BRAF or MEK inhibitors typically do so via pathway reactivation (e.g., NRAS mutations, BRAF amplification, or MEK mutations)[1]. Because these resistance mechanisms converge on ERK1/2, direct inhibition of ERK provides a strategic bypass[1].
Unlike traditional reversible inhibitors, CC-90003 utilizes structure-based drug design to form a covalent, irreversible bond with ERK1/2[2]. This irreversible binding ensures sustained target suppression even in the presence of high intracellular ATP concentrations or massive upstream signal amplification, which typically outcompetes reversible inhibitors[1][2].
CC-90003 exhibits exceptional biochemical potency, with IC50 values ranging from 10 to 20 nM against ERK1/2 in a 258-kinase screen, demonstrating high selectivity[2].
BRAF-Mutant Sensitivity Profile
In extensive preclinical profiling across 240 cancer cell lines, bioinformatics analyses confirmed that BRAF-mutant models are exquisitely sensitive to CC-90003[3]. Out of 27 BRAF-mutant cancer cell lines tested, 25 lines (93%) demonstrated profound sensitivity, achieving a GI50 of < 1 µmol/L[3].
Comparative Antitumor Activity
When benchmarked against reversible ERK inhibitors (GDC-0994 and Vertex 11e), CC-90003 demonstrates a distinct phenotypic advantage. In highly aggressive, MAPK-driven models (such as the HCT-116 line), reversible inhibitors merely suppress proliferation (cytostatic effect) at concentrations up to 10 µmol/L[1][3]. In contrast, CC-90003 actively induces cell death (cytotoxic effect) starting at 1 µmol/L[1][3].
Table 1: Comparative Efficacy of ERK Inhibitors in MAPK-Driven Models
Note: In patient-derived xenograft (PDX) models, the combination of CC-90003 with docetaxel resulted in complete tumor regression and prevented recurrence following treatment cessation[2][4].
To accurately benchmark a covalent inhibitor like CC-90003 against reversible alternatives, standard biochemical assays are insufficient. The following protocols are engineered to validate target occupancy and phenotypic causality.
Protocol A: Free ERK Target Occupancy ELISA
Causality Rationale: Because CC-90003 binds irreversibly, standard competitive kinase assays will misrepresent its sustained in vivo efficacy. A Target Occupancy assay measures the exact fraction of ERK1/2 that remains unbound and active, providing a direct correlation between drug dosing and target engagement[4][5].
Cell Seeding & Treatment: Seed BRAF-mutant cells (e.g., A375, HT-29) at
1×106
cells/well in 6-well plates. Incubate overnight. Treat with CC-90003 (0.1 nM to 10 µM) for 4 hours.
Lysate Preparation: Wash cells with ice-cold PBS. Lyse using non-denaturing RIPA buffer supplemented with protease and phosphatase inhibitors. Critical: Avoid DTT or high concentrations of reducing agents that could theoretically interfere with covalent adduct stability during processing.
Probe Incubation: Incubate the cleared lysate with a biotinylated reversible ERK probe (a tool compound that binds only to unbound ERK1/2) for 1 hour at room temperature.
Capture & Detection: Transfer the mixture to a streptavidin-coated microplate. Wash extensively to remove the CC-90003-bound ERK fraction (which cannot bind the biotinylated probe).
Quantification: Detect the captured (previously free) ERK using a primary anti-ERK1/2 antibody, followed by an HRP-conjugated secondary antibody and TMB substrate.
Validation: Calculate the percentage of free ERK relative to DMSO controls. A successful assay should show >80% reduction in free ERK at efficacious doses[5].
Causality Rationale: Reversible ERK inhibitors often cause transient cell cycle arrest, whereas covalent inhibition by CC-90003 leads to sustained pathway shutdown and apoptosis[1]. A 72-hour assay window is required to allow the depletion of downstream survival proteins (e.g., c-Myc, RSK) to translate into measurable cell death[3].
Plating: Seed cells at 2,000 cells/well in 96-well opaque plates.
Compound Addition: After 24 hours, add CC-90003, GDC-0994, and Vertex 11e in a 10-point dose-response curve (1 nM to 10 µM).
Incubation: Incubate for exactly 72 hours.
Multiplex Readout:
Add Caspase-3/7 Glo reagent to measure apoptotic induction (luminescence).
In parallel wells, use CellTiter-Glo to measure total ATP (cell viability).
Data Interpretation: CC-90003 should demonstrate a sharp increase in Caspase-3/7 activity at concentrations ≥ 1 µM, corresponding to the drop in viability, whereas reversible inhibitors will show reduced viability without proportional caspase activation[1].
Clinical Translation and Objective Limitations
While CC-90003 demonstrated best-in-class preclinical efficacy, its transition to the clinic highlights the rigorous demands of drug development.
A Phase 1a clinical trial (NCT02313012) was initiated for patients with relapsed or refractory BRAF or RAS-mutant solid tumors[5][6]. Pharmacodynamic profiling validated the preclinical hypothesis: patients receiving doses ≥ 80 mg/day achieved a ≥80% reduction in free ERK compared to baseline, proving successful target engagement in humans[5].
However, the clinical development of CC-90003 was ultimately discontinued[2]. The maximum tolerated dose (MTD) failed to yield objective tumor responses[5]. This lack of clinical translation was attributed to an unfavorable pharmacokinetic (PK) profile and the emergence of unanticipated neurotoxicity[2][5].
Key Takeaway for Developers: The preclinical success of CC-90003 validates covalent ERK1/2 inhibition as a highly effective strategy to induce apoptosis in BRAF-mutant models and overcome upstream resistance[1][4]. However, future pipeline development must prioritize optimizing ligand lipophilicity and blood-brain barrier penetrance to mitigate neurotoxicity while preserving the superior ligand efficiency (LE) inherent to targeted covalent inhibitors[2].
References
Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation
Taylor & Francis[Link]
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance
Cancer Research (AACR Journals)[Link]
A phase Ia study of CC-90003, a selective extracellular signal-regulated kinase (ERK) inhibitor, in patients with relapsed or refractory BRAF or RAS-mutant tumors
ASCO Publications[Link]
Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance
PubMed (NIH)[Link]
NCT02313012 | Safety and PK Study of CC-90003 in Relapsed/Refractory Solid Tumors
ClinicalTrials.gov[Link]
A Comparative Analysis of ERK Inhibitors in Clinical Development: A Guide for Researchers
The Mitogen-Activated Protein Kinase (MAPK) signaling pathway, a cornerstone of cellular communication, is a critical regulator of cell proliferation, differentiation, and survival. Its terminal kinase, Extracellular sig...
Author: BenchChem Technical Support Team. Date: March 2026
The Mitogen-Activated Protein Kinase (MAPK) signaling pathway, a cornerstone of cellular communication, is a critical regulator of cell proliferation, differentiation, and survival. Its terminal kinase, Extracellular signal-Regulated Kinase (ERK), represents a key node in this cascade. Hyperactivation of the RAS-RAF-MEK-ERK pathway, frequently driven by mutations in genes such as BRAF and RAS, is a hallmark of numerous cancers, making ERK an attractive therapeutic target.[1][2] This guide provides a comprehensive comparative analysis of key ERK inhibitors currently in clinical development, offering insights into their mechanisms of action, preclinical and clinical data, and the experimental methodologies used for their evaluation.
The ERK Signaling Pathway: A Central Hub in Oncogenesis
The ERK signaling cascade is a multi-tiered pathway that relays extracellular signals to the nucleus, culminating in the regulation of gene expression. The pathway is initiated by the activation of receptor tyrosine kinases (RTKs) by growth factors, which in turn activates the small GTPase RAS. Activated RAS recruits and activates RAF kinases (A-RAF, B-RAF, and C-RAF), which then phosphorylate and activate MEK1 and MEK2. Finally, MEK1/2 phosphorylate and activate ERK1 and ERK2. Activated ERK can then phosphorylate a plethora of cytoplasmic and nuclear substrates, driving cellular processes that, when dysregulated, contribute to cancer progression.
Below is a diagram illustrating the core components of the MAPK/ERK signaling pathway and the point of intervention for ERK inhibitors.
Caption: The MAPK/ERK signaling pathway and the site of action for ERK inhibitors.
Comparative Overview of ERK Inhibitors in Clinical Development
Several small molecule inhibitors targeting ERK1 and ERK2 have entered clinical trials, each with a unique profile. The following table summarizes the key characteristics of prominent ERK inhibitors.
Inhibitor
Other Names
Mechanism of Action
Biochemical Potency (IC50)
Developer
Ulixertinib
BVD-523, VRT752271
Reversible, ATP-competitive inhibitor of ERK1/2.[3]
Showed acceptable safety and pharmacodynamic profiles.[12] Adverse events are consistent with the drug class.
Temuterkib
Phase I
Advanced cancer patients with activating MAPK pathway alterations.[6]
Acceptable safety profile and potent tumor pharmacodynamic inhibition. Common adverse events include blurred vision.[6]
Beroterkib
Completed Phase I/II
Relapsed/refractory solid tumors, particularly those with RAS or BRAF mutations.[1][13]
Partial responses observed in patients with KRAS-mutated NSCLC and pancreatic cancer. Common adverse events include central serous retinopathy, nausea, diarrhea, and fatigue.[1][14]
JSI-1187
Phase I
Advanced solid tumors with MAPK pathway mutations.[9][15]
Monotherapy is well-tolerated with preliminary antitumor effects. Common adverse events include hypoalbuminemia, rash, and anemia.[15]
Mechanisms of Resistance to ERK Inhibition
A significant challenge in targeted cancer therapy is the development of resistance. For ERK inhibitors, several mechanisms of acquired resistance have been identified, primarily involving the reactivation of the MAPK pathway. These include:
Mutations in ERK1/2: Alterations in the drug-binding site of ERK can prevent the inhibitor from effectively engaging its target.
Amplification of ERK2: Increased expression of the target protein can overcome the inhibitory effects of the drug.
Upregulation of upstream signaling: Activation of receptor tyrosine kinases (RTKs) such as EGFR can lead to renewed signaling through the MAPK pathway.
Understanding these resistance mechanisms is crucial for the development of rational combination therapies to overcome or delay the onset of resistance.
Experimental Methodologies for Evaluating ERK Inhibitors
The preclinical and clinical development of ERK inhibitors relies on a suite of robust experimental techniques to characterize their potency, selectivity, and efficacy.
In Vitro Kinase Assay
This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified ERK1 or ERK2.
Protocol:
Reagent Preparation: Prepare a kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT), recombinant active ERK1 or ERK2 enzyme, a suitable substrate (e.g., Myelin Basic Protein), and ATP.
Compound Dilution: Prepare serial dilutions of the test inhibitor in DMSO.
Assay Setup: In a 96-well plate, combine the kinase, substrate, and inhibitor at various concentrations.
Reaction Initiation: Add ATP (often radiolabeled with ³²P or using a non-radioactive detection system like ADP-Glo™) to start the reaction.
Incubation: Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).
Detection: Stop the reaction and quantify the amount of phosphorylated substrate. For radiolabeled assays, this involves capturing the phosphorylated substrate on a filter and measuring radioactivity. For non-radioactive assays, a specific antibody or a luminescence-based signal is used.
Data Analysis: Calculate the percentage of kinase activity inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.
Workflow Diagram:
Caption: A simplified workflow for an in vitro kinase assay to determine ERK inhibitor potency.
Western Blotting for Target Engagement
Western blotting is a fundamental technique to assess whether an ERK inhibitor is engaging its target within a cellular context by measuring the levels of phosphorylated ERK (p-ERK) and its downstream substrate, RSK (p-RSK).
Protocol:
Cell Culture and Treatment: Plate cancer cells (e.g., A375 melanoma cells with a BRAF V600E mutation) and treat with various concentrations of the ERK inhibitor for a specified time.
Protein Extraction: Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.
Protein Quantification: Determine the protein concentration of each lysate using a method like the BCA assay.
SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane to prevent non-specific antibody binding (e.g., with 5% BSA in TBST).
Incubate with a primary antibody specific for p-ERK (e.g., anti-p-p44/42 MAPK) overnight at 4°C.
Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped of the primary and secondary antibodies and re-probed with an antibody against total ERK.
Cell Viability Assay
Cell viability assays, such as the MTT or MTS assay, are used to determine the effect of an ERK inhibitor on the proliferation and survival of cancer cells.
Protocol (MTT Assay):
Cell Seeding: Seed cancer cells in a 96-well plate and allow them to adhere overnight.
Compound Treatment: Treat the cells with a range of concentrations of the ERK inhibitor for a desired duration (e.g., 72 hours).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.
Incubation: Incubate the plate for 2-4 hours at 37°C.
Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of the solution at a wavelength of ~570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.
Conclusion
The development of ERK inhibitors represents a promising strategy for the treatment of cancers driven by MAPK pathway activation. The inhibitors currently in clinical development demonstrate potent and selective activity, with each compound possessing a unique pharmacological profile. While early clinical data are encouraging, the emergence of resistance remains a key challenge. A thorough understanding of the mechanisms of action, resistance pathways, and the application of robust experimental methodologies will be critical for the successful clinical translation of these agents and for the design of effective combination therapies to improve patient outcomes.
References
Chin, L., et al. (2019). Extracellular Signal-Regulated Kinase (ERK) Inhibitors in Oncology Clinical Trials. Journal of Immunotherapy and Precision Oncology.
Cholangiocarcinoma Foundation. (n.d.). phase 2 basket trial of ulixertinib (BVD-523) in combination with hydroxychloroquine in patients with advanced gastrointestinal malignancies (BVD-523-HCQ).
Shah, N., et al. (2021). Characterization and Management of ERK Inhibitor Associated Dermatologic Adverse Events: Analysis from a Nonrandomized Trial of Ulixertinib for Advanced Cancers. The Oncologist.
Sullivan, R. J., et al. (2018). First-in-Class ERK1/2 Inhibitor Ulixertinib (BVD-523) in Patients with MAPK Mutant Advanced Solid Tumors: Results of a Phase I Dose-Escalation and Expansion Study. Cancer Discovery.
Shah, N., et al. (2021). Characterization and management of ERK inhibitor associated dermatologic adverse events: analysis from a nonrandomized trial of ulixertinib for advanced cancers. PubMed.
Sullivan, R. J., et al. (2017). First-in-class oral ERK1/2 inhibitor Ulixertinib (BVD-523) in patients with advanced solid tumors: Final results of a phase I dose escalation and expansion study.
ClinicalTrials.gov. (2024). ERK Inhibitor JSI-1187 in Advanced Solid Tumors.
Pasi, A., et al. (2024). A phase 1b study of the ERK inhibitor MK-8353 plus pembrolizumab in patients with advanced solid tumors. PubMed.
UCSF Clinical Trials. (2025).
Pasi, A., et al. (2025). A phase I dose escalation (DE) study of ERK inhibitor, LY3214996, in advanced (adv) cancer (CA) patients (pts).
El-Khoueiry, A. B., et al. (2024). Response to RAF/MEK/ERK inhibitors in patients with RAS altered and wild-type tumors. Journal of Clinical Oncology.
Astex Pharmaceuticals. (2022). 2022 ASCO: A First-in-Human, Phase 1 Study of ASTX029, a Dual-Mechanism Inhibitor of ERK1/2, in Relapsed/Refractory Solid Tumors.
Patsnap Synapse. (2026).
JS InnoPharm. (2020).
Pasi, A., et al. (2022). A first-in-human, phase 1 study of ASTX029, a dual-mechanism inhibitor of ERK1/2, in relapsed/refractory solid tumors.
JS InnoPharm. (2023).
Merck. (n.d.).
Wang, Y., et al. (2022). ERK Inhibitor Ulixertinib Inhibits High-Risk Neuroblastoma Growth In Vitro and In Vivo. MDPI.
Liu, T., et al. (2024). The ERK inhibitor GDC-0994 selectively inhibits growth of BRAF mutant cancer cells. BMC Cancer.
BenchChem. (2025). A Head-to-Head Battle of ERK Inhibitors: Ulixertinib vs. Ravoxertinib in a Preclinical Showdown.
Pasi, A., et al. (2021). ERK Inhibitor LY3214996 Targets ERK Pathway–Driven Cancers: A Therapeutic Approach Toward Precision Medicine.
Drug Hunter. (2025).
ClinicalTrials.gov. (2024). A Phase 1-2 Study of the Safety, Pharmacokinetics, and Activity of ASTX029 in Subjects With Advanced Solid Tumor.
Day, C. P., et al. (2022). The ERK inhibitor LY3214996 augments anti-PD-1 immunotherapy in preclinical mouse models of BRAFV600E melanoma brain metastasis. Journal for ImmunoTherapy of Cancer.
Usta, D., et al. (2022). The first-in-class ERK inhibitor ulixertinib shows promising activity in mitogen-activated protein kinase (MAPK)-driven pediatric low-grade glioma models. Neuro-Oncology.
Gilman, L. (2019). Ravoxertinib is an Orally Active and Highly Selective ERK1/2 Inhibitor.
Pasi, A., et al. (2021). A two-part, phase II, multi-center study of the ERK inhibitor ulixertinib (BVD-523) for patients with advanced malignancies harboring MEK or atypical BRAF alterations (BVD-523-ABC).
Frontiers. (n.d.). Immune-related adverse events of immune checkpoint inhibitors: a review.
medRxiv. (2024). Delineating Drug Class and Target-Specific Adverse Events of Kinase Inhibitors.
National Cancer Institute. (n.d.). Definition of ravoxertinib - NCI Drug Dictionary.
Reproducing CC-90003 Published IC50 Values: A Technical Comparison Guide for Covalent ERK1/2 Inhibition
Target Audience: Researchers, scientists, and drug development professionals Content Type: Publish Comparison Guide & Methodological Framework As a Senior Application Scientist, I frequently observe laboratories struggli...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals
Content Type: Publish Comparison Guide & Methodological Framework
As a Senior Application Scientist, I frequently observe laboratories struggling to reproduce the published biochemical
IC50
values of covalent kinase inhibitors. The Mitogen-Activated Protein Kinase (MAPK) pathway is a critical axis in oncology, and while targeting upstream nodes like MEK and BRAF has shown clinical utility, acquired resistance often necessitates downstream intervention at the Extracellular Signal-Regulated Kinase (ERK1/2) node.
CC-90003 is a highly selective, orally available, covalent irreversible inhibitor of ERK1/2. Published literature establishes its biochemical
IC50
in the 10–20 nM range [1]. However, reproducing these values requires a nuanced understanding of covalent kinase assay kinetics. Applying standard reversible inhibitor protocols to CC-90003 will inevitably yield artificially inflated (weaker)
IC50
values. This guide objectively compares CC-90003 against alternative ERK inhibitors and provides a self-validating experimental framework to accurately measure its potency.
Mechanistic Grounding: The Causality of Covalent Inhibition
Unlike reversible ATP-competitive inhibitors (e.g., Ulixertinib), CC-90003 forms a covalent bond with specific cysteine residues located in the A-loop of the ATP binding site—specifically Cys183 in ERK1 and Cys164 in ERK2 [1].
The causality behind assay design choices stems directly from this mechanism. Because covalent binding is a two-step process (initial reversible binding followed by irreversible bond formation), the inhibition is inherently time-dependent . The apparent
IC50
is not a thermodynamic constant; it is a kinetic parameter that shifts based on the pre-incubation time between the inhibitor and the kinase prior to the addition of ATP.
Fig 1. MAPK/ERK signaling cascade highlighting intervention nodes for covalent vs reversible inhibitors.
Comparative Performance Analysis
When evaluating CC-90003 against other ERK inhibitors, it is essential to compare both the mechanism of action and the resulting biochemical potency. Reversible inhibitors typically exhibit lower absolute
IC50
values in standard rapid-readout assays, but covalent inhibitors like CC-90003 offer prolonged target engagement (occupancy) that can overcome high intracellular ATP concentrations [2].
Table 1: Quantitative Comparison of Clinical-Stage ERK1/2 Inhibitors
Inhibitor
Mechanism of Action
Target Binding Site
Biochemical
IC50
Key Differentiator
CC-90003
Covalent, Irreversible
ERK1/2 (Cys183/164)
10–20 nM
Sustained target occupancy post-washout; active in KRAS-mutant models.
Orally active with strong pRSK suppression in vivo.
Temuterkib (LY3214996)
Reversible, ATP-competitive
ERK1/2 (ATP pocket)
~ 5 nM
Synergistic efficacy in combination with MEK/BRAF inhibitors.
Experimental Protocols: Building a Self-Validating System
To ensure trustworthiness, the experimental protocol must be a self-validating system . For covalent inhibitors, this requires running a parallel time-course assay. If the measured
IC50
at 60 minutes of pre-incubation is significantly lower (more potent) than at 0 minutes, the covalent mechanism is validated, and the 10–20 nM value can be reliably reproduced.
Fig 2. Step-by-step workflow for evaluating time-dependent IC50 of covalent kinase inhibitors.
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Tween-20, 1 mM DTT). Note: Keep DTT concentrations low (≤1 mM) as high thiol concentrations can scavenge covalent acrylamide warheads.
Compound Dilution: Prepare a 10-point 3-fold serial dilution of CC-90003 in 100% DMSO, then dilute 1:100 in assay buffer to achieve a final concentration range of 0.1 nM to 10 μM (final DMSO = 1%).
The Causal Step (Pre-Incubation): Add recombinant active ERK1 or ERK2 (final concentration ~0.5 nM) to the compound plate. Incubate for exactly 60 minutes at room temperature. Self-Validation Control: Run a parallel plate with 0 minutes pre-incubation.
Reaction Initiation: Add the ATP/Substrate mix. Use an ATP concentration at or slightly below the
Km
for ERK1/2 (~10-20 μM) to prevent competitive displacement before the covalent bond fully matures. Add the specific peptide substrate (e.g., ULight-labeled MBP).
Incubation & Termination: Incubate the kinase reaction for 30 minutes. Terminate by adding EDTA (final 20 mM) and the Europium-labeled anti-phospho antibody.
Readout & Analysis: Read the TR-FRET signal (Ex 320 nm, Em 665/615 nm). Plot the emission ratio against the log of CC-90003 concentration using a 4-parameter logistic non-linear regression. With a 60-minute pre-incubation, the
IC50
will converge on the published 10–20 nM range.
Biochemical assays prove binding, but cellular assays prove penetration and target engagement in the presence of physiological ATP (~1-5 mM).
Step-by-Step Methodology:
Cell Seeding: Seed KRAS-mutant (e.g., HCT-116) or BRAF-mutant (e.g., A375) cells at
1×104
cells/well in a 96-well plate. Incubate overnight at 37°C.
Compound Treatment: Treat cells with a serial dilution of CC-90003 (1 nM to 10 μM) for 2 hours. A 2-hour window allows sufficient time for the covalent bond to form intracellularly.
Lysis & Detection: Lyse cells using a standard RIPA buffer supplemented with protease and phosphatase inhibitors. Quantify the inhibition of downstream signaling by measuring phosphorylated RSK1 (p-RSK1) levels via AlphaLISA or quantitative Western Blot. Normalize to total RSK1.
Validation: CC-90003 should demonstrate a cellular
IC50
closely tracking its biochemical potency due to its irreversible nature overriding high intracellular ATP competition.
References
Aronchik, I., Dai, Y., Labenski, M., Barnes, C., Jones, T., Qiao, L., Beebe, L., Malek, M., Elis, W., Shi, T., Mavrommatis, K., Bray, G. L., & Filvaroff, E. H. (2019). "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance." Molecular Cancer Research, 17(2), 642-654.
URL: [Link]
Pan, X., Pei, J., Wang, A., Shuai, W., Feng, L., Bu, F., Zhu, Y., Zhang, L., Wang, G., & Ouyang, L. (2022). "Development of small molecule extracellular signal-regulated kinases (ERKs) inhibitors for cancer therapy." Acta Pharmaceutica Sinica B, 12(5), 2171-2192.
URL: [Link]
Comparative
cross-validation of CC-90003 activity across different cancer lines
In-Depth Technical Guide: Cross-Validation of CC-90003 Activity Across Cancer Lines Introduction The Mitogen-Activated Protein Kinase (MAPK) pathway is a central axis in oncology drug development. While BRAF and MEK inhi...
Author: BenchChem Technical Support Team. Date: March 2026
In-Depth Technical Guide: Cross-Validation of CC-90003 Activity Across Cancer Lines
Introduction
The Mitogen-Activated Protein Kinase (MAPK) pathway is a central axis in oncology drug development. While BRAF and MEK inhibitors have transformed the treatment of BRAF-mutant malignancies, KRAS-mutant tumors (comprising >30% of all cancers) remain notoriously resistant to upstream inhibition due to rapid pathway reactivation[1]. Extracellular signal-regulated kinases 1 and 2 (ERK1/2) serve as the terminal node of this cascade, making them an attractive target for overcoming upstream resistance[2].
This guide provides an objective, data-driven cross-validation of CC-90003 , a potent, irreversible covalent ERK1/2 inhibitor. We compare its mechanistic efficacy and toxicological profile against reversible alternatives (such as GDC-0994 and Vertex 11e) to provide researchers with a comprehensive framework for evaluating covalent kinase inhibitors[3].
Mechanistic Grounding: The Covalent Advantage
CC-90003 differentiates itself from traditional ATP-competitive inhibitors through its binding mechanism. Mass spectrometry and target occupancy assays confirm that CC-90003 binds covalently to specific cysteine residues—Cys183 in ERK1 and Cys164 in ERK2 —located within the A-loop of the ATP binding site[4].
This irreversible blockade achieves potent kinase inhibition (IC50s in the 10–20 nmol/L range) and prevents the downstream propagation of survival signals, even when upstream KRAS mutations drive massive hyperactive signaling flux[3][5].
To validate the superiority of covalent inhibition in resistant phenotypes, CC-90003 was benchmarked against reversible ERK inhibitors in the KRAS G13D-mutant colorectal cancer cell line, HCT-116[3]. While reversible inhibitors (GDC-0994 and Vertex 11e) only suppress proliferation at high concentrations, CC-90003 actively induces cell death starting at 1 µmol/L[2][3].
Table 1: Comparative Efficacy of ERK1/2 Inhibitors in HCT-116 (KRAS G13D)
Inhibitor
Target
Binding Mechanism
Phenotypic Outcome
Effective Concentration
CC-90003
ERK1/2
Covalent (Irreversible)
Induces cell death (Cytotoxic)
≥ 1 µmol/L
GDC-0994
ERK1/2
ATP-competitive (Reversible)
Decreases growth (Cytostatic)
Up to 10 µmol/L
Vertex 11e
ERK1/2
ATP-competitive (Reversible)
Decreases growth (Cytostatic)
Up to 10 µmol/L
Experimental Protocols: A Self-Validating System
To ensure rigorous cross-validation, the following experimental workflows must be executed. Each protocol is designed with built-in causality and validation steps to ensure data integrity.
Caption: Standardized workflow for cross-validating ERK1/2 inhibitor efficacy and neurotoxicity.
Causality: ATP quantitation is used as a proxy for metabolically active cells. This assay distinguishes between cytostatic (growth arrest) and cytotoxic (cell death) effects when normalized to baseline (Day 0) readings[2].
Seeding: Plate HCT-116 cells at 3,000 cells/well in 96-well plates. Incubate overnight (37°C, 5% CO2) to allow adherence.
Treatment: Apply serial dilutions of CC-90003, GDC-0994, and Vertex 11e (0.1 nmol/L to 10 µmol/L). Include a 0.1% DMSO vehicle control (100% viability baseline) and a Day 0 control plate.
Incubation: Incubate for 72 hours. Rationale: A 72-hour window allows sufficient time for multiple cell cycles, revealing the sustained impact of irreversible inhibition versus the transient effect of reversible agents[6].
Detection: Add CellTiter-Glo reagent (1:1 ratio). Mix on an orbital shaker for 2 minutes to induce lysis, then incubate for 10 minutes at room temperature to stabilize the luminescent signal[2].
Validation: Calculate GI50 (50% growth inhibition). If luminescence drops below the Day 0 baseline, the compound is confirmed cytotoxic.
Protocol 2: Target Occupancy via Intact Mass Spectrometry (CovalX HM2)
Causality: To prove that CC-90003's superior efficacy is driven by covalent binding, intact protein mass spectrometry is utilized to detect the precise mass shift corresponding to the drug-protein adduct[4].
Incubation: Incubate recombinant ERK1/2 proteins for 1 hour at room temperature with an excess of CC-90003[4].
Preparation: Dilute samples with 0.2% TFA to halt the reaction. Desalt using C4 resin micro-pipette tips to remove buffer salts that cause signal suppression in MS[4].
Spotting: Elute and spot the sample onto a MALDI target plate using sinapic acid as the matrix. Rationale: Sinapic acid is optimal for the ionization of large intact proteins[4].
Analysis: Analyze using a mass spectrometer equipped with a CovalX HM2 system (Settings: HV1 2.7 kV, HV2 20 kV)[4].
Validation: A mass shift corresponding to the exact molecular weight of CC-90003 (458.4 Da) confirms covalent modification at Cys183/164[4].
The Clinical Translation Challenge: Neurotoxicity and CIPN
Despite exceptional preclinical efficacy, the clinical development of CC-90003 (Phase Ia trial NCT02313012) was halted due to unanticipated chemotherapy-induced peripheral neuropathy (CIPN)[7][8]. Crucially, standard preclinical rodent models failed to predict this toxicity, highlighting a critical gap in translational oncology[7].
Protocol 3: Human iPSC-Derived Peripheral Neuron (hiPSC-PN) MEA Assay
Causality: Because mice do not exhibit signs of neuropathy upon daily dosing with CC-90003, researchers must pivot to human-relevant models[7]. Multi-electrode arrays (MEAs) measuring the spontaneous electrophysiology of hiPSC-PNs provide a phenotypic, self-validating system for assessing CIPN risk[7].
Culture: Plate hiPSC-PNs onto MEA plates and culture until mature, spontaneously firing neural networks form.
Baseline Recording: Record baseline electrophysiological activity (firing rate, network bursts) for each well to establish an internal control.
Treatment: Dose the neurons with CC-90003 alongside known CIPN-inducing positive controls (cisplatin, sunitinib, colchicine)[7].
Validation: CC-90003 significantly disrupts in vitro neuronal electrophysiology. By testing 12 structural analogs with similar ERK inhibitory activity, researchers confirmed that the neurotoxicity is likely driven by on-target ERK inhibition combined with off-target kinase and translocator protein inhibition[7].
Conclusion
CC-90003 represents a powerful mechanistic proof-of-concept: covalent inhibition of ERK1/2 can overcome the resistance barriers inherent in KRAS-mutant cancers where reversible inhibitors fail. However, its cross-validation journey underscores the necessity of implementing advanced human-relevant toxicological screens (like hiPSC-PN MEAs) early in the drug development pipeline to predict and mitigate off-target or pathway-dependent neurotoxicities.
References
Aronchik, I., Dai, Y., Labenski, M., et al. (2019). "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance." Molecular Cancer Therapeutics. URL:[Link]
Belair, D.G., Sudak, K., Connelly, K., et al. (2021). "Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy." Toxicological Sciences. URL:[Link]
ClinicalTrials.gov. "Safety and PK Study of CC-90003 in Relapsed/Refractory Solid Tumors (NCT02313012)." U.S. National Library of Medicine. URL: [Link]
Personal protective equipment for handling CC-90003
As drug development professionals pushing the boundaries of targeted oncology, we frequently handle highly potent small molecules that require stringent, causality-driven safety protocols. CC-90003 is a prime example: a...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development professionals pushing the boundaries of targeted oncology, we frequently handle highly potent small molecules that require stringent, causality-driven safety protocols. CC-90003 is a prime example: a covalent, irreversible inhibitor of Extracellular signal-Regulated Kinases 1 and 2 (ERK1/2) with IC50 values in the 10–20 nM range [1].
While it demonstrated profound anti-proliferative activity in KRAS- and BRAF-mutant tumor models, its clinical development was halted in Phase Ia due to severe chemotherapy-induced peripheral neuropathy (CIPN) and neurotoxicity [2]. Because of its extreme potency and irreversible binding kinetics, handling CC-90003 requires specialized Personal Protective Equipment (PPE) and rigorous operational workflows.
This guide provides the essential safety, logistical, and disposal frameworks required to handle CC-90003 safely in a laboratory setting, ensuring that your experimental protocols remain self-validating and secure.
Mechanism of Toxicity & Hazard Profile
Understanding the mechanism of action is critical for accurate risk assessment. CC-90003 disrupts neuronal electrophysiology through a combination of on-target ERK inhibition and off-target kinase/translocator protein inhibition [2]. Because it is a covalent inhibitor, the binding is irreversible; accidental exposure can lead to prolonged neurotoxic effects even after the compound is cleared from systemic circulation.
Fig 1: CC-90003 mechanism of action disrupting the MAPK/ERK pathway and inducing neurotoxicity.
Quantitative Risk Assessment
To design an effective safety protocol, we must first quantify the chemical and biological parameters of the compound.
Table 1: Physicochemical and Toxicological Profile of CC-90003
Parameter
Value / Description
Operational Implication
Target
ERK1/2 (Covalent, Irreversible)
High potency; requires stringent containment to prevent permanent target binding in the handler.
IC50
10–20 nM [4]
Extreme biological activity at trace concentrations.
Molecular Weight
458.4 Da
Readily aerosolized if handled as a dry powder outside a containment hood.
Primary Toxicity
Peripheral Neuropathy (CIPN) [2]
Dermal or inhalation exposure risks severe, potentially irreversible nerve damage.
Primary Solvent
DMSO [3]
Acts as a carrier solvent, penetrating human skin rapidly and carrying the API into the bloodstream.
Causality-Driven PPE Matrix
Standard Biosafety Level 2 (BSL-2) PPE is insufficient for handling CC-90003. The choices below are dictated by the compound's solubility profile and its neurotoxic hazards.
Table 2: Personal Protective Equipment (PPE) Requirements
PPE Category
Specification
Scientific Justification
Gloves
Double-layered, extended-cuff Nitrile
CC-90003 is reconstituted in DMSO. Latex degrades rapidly in DMSO. Double-gloving prevents the carrier-solvent from penetrating to the dermal layer.
Body Protection
Disposable, fluid-resistant gown
Prevents liquid strike-through of DMSO-based formulations to the skin. Must be closed in the back.
Eye Protection
Chemical splash goggles
Protects ocular mucosa from highly concentrated droplet exposure during pipetting or vortexing.
Respiratory
N95 or P100 Respirator
Mandatory when handling the lyophilized powder outside a certified containment hood to prevent inhalation of aerosolized neurotoxins.
Operational Workflows
Protocol A: Safe Reconstitution of CC-90003
Because CC-90003 is highly potent, the reconstitution process must be a self-validating system to ensure both operator safety and compound integrity.
Environmental Preparation: Perform all weighing of the lyophilized powder inside a certified Class II Type B2 Biological Safety Cabinet (BSC) or a dedicated powder containment hood.
Primary Solvation: Add Dimethyl Sulfoxide (DMSO) directly to the vial to create a concentrated primary stock (e.g., 25.0 mg/mL) [3].
Causality Check: Do not vortex vigorously if the vial is unsealed to prevent micro-aerosolization. Use gentle pipetting or a sealed sonication bath.
Secondary Formulation (In Vivo): For animal studies, CC-90003 is typically formulated using PEG300, Tween-80, and Saline [3]. Add PEG300 (40% v/v) to the DMSO stock, mix evenly, followed by Tween-80 (5% v/v), and finally Saline (55% v/v).
Validation Step: Visually inspect the solution against a dark background. The protocol yields a clear solution; any particulate matter indicates incomplete dissolution, which can skew dose-response curves and create unexpected concentration spikes during disposal.
Storage: Store aliquots in tightly sealed, amber glass tubes at -80°C to maintain stability.
Protocol B: Spill Response and Decontamination
In the event of a spill, immediate and structured containment is required to prevent neurotoxic exposure.
Fig 2: Step-by-step operational workflow for safely managing a CC-90003 chemical spill.
Evacuation and Isolation: Immediately isolate the spill area. If the spill involves aerosolized powder, evacuate the lab for at least 30 minutes to allow HVAC filtration to clear the air.
Don Maximum PPE: Don a fresh pair of double nitrile gloves, a chemical-resistant apron over the lab coat, and an N95/P100 respirator.
Containment: Surround the spill with absorbent pads. Critical Note: If the spill is a DMSO solution, do not use water to dilute it initially, as this expands the hazard footprint and increases dermal permeability.
Chemical Neutralization: Cover the spill with a 10% bleach solution or a proprietary chemical decontaminant, leaving it for 30 minutes to chemically degrade the active pharmaceutical ingredient (API).
Validation Step: After wiping inward from the edges and disposing of the pads, swab the decontaminated area. If available, use a secondary chemical assay to ensure no residual API remains before removing isolation barriers.
Disposal Plan
Improper disposal of kinase inhibitors can lead to environmental toxicity and exposure to sanitation personnel.
Solid Waste: All vials, pipette tips, and PPE that contacted CC-90003 must be placed in a rigid, puncture-resistant hazardous waste container explicitly labeled "Toxic/Cytotoxic Waste - Contains CC-90003".
Liquid Waste: Never pour CC-90003 solutions down the drain. Collect DMSO/PEG300/Tween-80 liquid waste in a compatible, clearly labeled high-density polyethylene (HDPE) carboy. Secondary containment (a spill tray) must be used under the carboy.
Final Destruction: CC-90003 waste must be disposed of via high-temperature incineration by a certified hazardous waste contractor. Chemical degradation via bleach is only for surface decontamination, not for bulk liquid disposal.
References
Aronchik, I., et al. "Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance." Molecular Cancer Therapeutics, American Association for Cancer Research (AACR). URL:[Link]
Belair, D. G., et al. "Investigation Into the Role of ERK in Tyrosine Kinase Inhibitor-Induced Neuropathy." Toxicological Sciences, Oxford Academic. URL:[Link]
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